16-Methylheptadecanoyl-CoA

Core Science & Biosynthesis

16-Methylheptadecanoyl-CoA as a Potential Biomarker for Mycobacteria: A Technical Guide

Introduction

The cell envelope of Mycobacterium species, particularly the causative agent of tuberculosis, Mycobacterium tuberculosis, is a complex and unique structure rich in a diverse array of lipids. These lipids play crucial roles in the physiology, virulence, and survival of the bacteria within the host. The unique nature of these lipids makes them attractive targets for the development of novel diagnostic biomarkers and therapeutic agents. While complex lipids such as mycolic acids, phthiocerol dimycocerosate (PDIM), and sulfolipids are well-established virulence factors and biomarkers, there is growing interest in the potential of other, less abundant lipid molecules to serve as specific indicators of mycobacterial presence and metabolic state.

This technical guide focuses on 16-methylheptadecanoyl-CoA, a branched-chain fatty acyl-CoA, as a potential biomarker for mycobacteria. While not as extensively studied as other mycobacterial lipids, its unique structure warrants investigation. This document provides an in-depth overview of its potential biosynthesis, its role as a biomarker, methodologies for its detection and quantification, and a discussion of its significance in the context of mycobacterial research and drug development.

Biosynthesis of 16-Methylheptadecanoyl-CoA in Mycobacteria

The precise biosynthetic pathway of 16-methylheptadecanoyl-CoA in mycobacteria has not been explicitly elucidated in the scientific literature. However, based on the well-established principles of fatty acid synthesis in these organisms, a plausible pathway can be inferred. Mycobacteria utilize a Type I fatty acid synthase (FAS-I) for the de novo synthesis of straight-chain fatty acids and a Type II fatty acid synthase (FAS-II) system for the elongation of these fatty acids to produce the very long precursors of mycolic acids.

Branched-chain fatty acids in mycobacteria are typically synthesized using a branched-chain primer, often derived from branched-chain amino acid catabolism (e.g., valine, leucine, isoleucine). In the case of 16-methylheptadecanoic acid, the methyl branch is at the iso-position (the second to last carbon from the methyl end). This suggests the use of isobutyryl-CoA as a primer for the fatty acid synthase system.

The proposed biosynthetic pathway would involve the following key steps:

• Primer Generation: Isobutyryl-CoA, derived from the catabolism of valine, serves as the initial building block.

• Elongation: The FAS-I system sequentially adds two-carbon units from malonyl-CoA to the isobutyryl-CoA primer.

• Chain Termination: The elongation process terminates after the formation of the C18 acyl chain (16-methylheptadecanoic acid).

• Activation: The free fatty acid is then activated to its coenzyme A thioester, 16-methylheptadecanoyl-CoA, by an acyl-CoA synthetase (FadD).

This activated form can then be incorporated into more complex lipids or be further metabolized.

Inferred biosynthetic pathway of 16-methylheptadecanoyl-CoA.

16-Methylheptadecanoyl-CoA as a Biomarker

The utility of a molecule as a biomarker hinges on its specificity and ease of detection. While 16-methylheptadecanoyl-CoA is not a widely recognized biomarker for mycobacterial infections, its presence in a clinical sample could be indicative of mycobacterial metabolism. The rationale for its potential as a biomarker includes:

• Specificity: Branched-chain fatty acids of this type are not common in human metabolism, suggesting that their detection could be specific to the infecting organism.

• Metabolic Intermediate: As a CoA ester, it is a metabolically active molecule. Its levels may fluctuate depending on the physiological state of the bacteria (e.g., active growth vs. dormancy), potentially providing information beyond simple presence or absence.

• Component of a Lipid Profile: Rather than a standalone biomarker, 16-methylheptadecanoyl-CoA could be a valuable component of a larger lipidomic signature for mycobacteria. Modern mass spectrometry techniques allow for the simultaneous detection of hundreds of lipid species, and the inclusion of this molecule could enhance the specificity and sensitivity of a diagnostic lipid profile.

Quantitative Data

To date, there is a lack of published quantitative data on the abundance of 16-methylheptadecanoyl-CoA in different mycobacterial species or under varying growth conditions. For the purpose of this guide, the following table is presented as an illustrative example of how such data could be structured. The values are hypothetical and intended to demonstrate the format for data presentation.

Mycobacterial Species	Growth Condition	16-Methylheptadecanoyl-CoA Level (pmol/mg of dry cell weight)	Reference
M. tuberculosis H37Rv	Logarithmic phase (in vitro)	15.2 ± 2.1	Hypothetical Data
M. tuberculosis H37Rv	Hypoxic stress (in vitro)	8.5 ± 1.5	Hypothetical Data
M. smegmatis mc²155	Logarithmic phase (in vitro)	22.8 ± 3.5	Hypothetical Data
M. avium subsp. paratuberculosis	Iron-depleted media	12.1 ± 2.0	Hypothetical Data

Experimental Protocols

The detection and quantification of 16-methylheptadecanoyl-CoA from mycobacterial cultures or clinical samples require specialized analytical techniques. The following is a composite protocol based on established methods for the analysis of acyl-CoAs.

Sample Preparation and Lipid Extraction

• Cell Harvesting: Mycobacterial cells are harvested from liquid culture by centrifugation or scraped from solid media.

• Quenching of Metabolism: To prevent the degradation of acyl-CoAs, metabolic activity is quenched by rapidly resuspending the cell pellet in a cold solvent, such as a 60% aqueous ethanol (B145695) solution, and flash-freezing in liquid nitrogen.

• Lipid Extraction: A modified Bligh-Dyer extraction is performed. The cell pellet is extracted with a mixture of chloroform, methanol (B129727), and water (or an acidic buffer to improve recovery of acidic lipids). The mixture is vortexed vigorously and then centrifuged to separate the phases. The lower organic phase, containing the lipids, is collected.

Acyl-CoA Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of acyl-CoAs.

• Chromatographic Separation: The lipid extract is injected onto a reverse-phase C18 column. A gradient of mobile phases, typically water with a small amount of formic acid (for protonation) and acetonitrile (B52724) or methanol with formic acid, is used to separate the different acyl-CoA species.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into the electrospray ionization (ESI) source of a tandem mass spectrometer.

• Quantification: The instrument is operated in Multiple Reaction Monitoring (MRM) mode. For 16-methylheptadecanoyl-CoA, specific precursor-to-product ion transitions would be monitored. A stable isotope-labeled internal standard would be used for accurate quantification.

Experimental workflow for the analysis of 16-methylheptadecanoyl-CoA.

Conclusion and Future Directions

16-methylheptadecanoyl-CoA represents an understudied yet potentially valuable molecule in the context of mycobacterial lipidomics and biomarker discovery. While direct evidence for its role and abundance is currently limited, its inferred biosynthetic pathway and unique structure make it a plausible candidate for inclusion in a specific lipid signature for mycobacteria.

Future research should focus on:

• Confirmation of the Biosynthetic Pathway: Genetic and biochemical studies are needed to identify the specific enzymes responsible for the synthesis of 16-methylheptadecanoyl-CoA.

• Quantitative Profiling: A systematic analysis of the levels of this molecule in a wide range of mycobacterial species and under different clinically relevant conditions (e.g., during infection, in response to antibiotic treatment) is required to establish its utility as a biomarker.

• Correlation with Disease State: Studies correlating the levels of 16-methylheptadecanoyl-CoA in clinical samples with disease severity, treatment response, and bacterial load will be crucial for its validation as a diagnostic or prognostic marker.

The Pivotal Role of 16-Methylheptadecanoyl-CoA in Bacterial Physiology: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of the biological function of 16-Methylheptadecanoyl-CoA in bacteria. As the direct metabolic precursor to anteiso-C18:0 fatty acid, this molecule plays a crucial role in the biosynthesis of branched-chain fatty acids (BCFAs). BCFAs are integral components of the cell membranes of many bacterial species, profoundly influencing membrane fluidity, permeability, and the function of membrane-associated proteins. Consequently, 16-Methylheptadecanoyl-CoA is intrinsically linked to bacterial adaptation to environmental stresses, such as temperature fluctuations, and contributes to the overall fitness and virulence of pathogenic bacteria. This document synthesizes the current understanding of its biosynthesis, its incorporation into cellular lipids, and its downstream effects on bacterial physiology, with a focus on quantitative data and detailed experimental methodologies.

Introduction

Bacteria have evolved sophisticated mechanisms to adapt to diverse and often harsh environments. One of the key strategies for survival is the modulation of their cell membrane composition. Branched-chain fatty acids (BCFAs) are a major class of fatty acids found in the membranes of many bacteria, particularly Gram-positive species.[1][2] These lipids are characterized by a methyl branch, typically near the end of the acyl chain, which imparts unique physicochemical properties to the membrane.[2] 16-Methylheptadecanoyl-CoA is a key intermediate in the synthesis of anteiso-C18:0, a prominent anteiso-BCFA. The "anteiso" designation refers to the methyl group being located on the antepenultimate carbon atom of the fatty acid chain. The presence of these branched structures prevents the tight packing of fatty acyl chains, thereby increasing membrane fluidity.[3][4] This guide will delve into the biosynthesis of 16-Methylheptadecanoyl-CoA, its role in bacterial physiology, and its potential as a target for novel antimicrobial strategies.

Biosynthesis of 16-Methylheptadecanoyl-CoA

The synthesis of 16-Methylheptadecanoyl-CoA is initiated from the catabolism of the branched-chain amino acid L-isoleucine.[5] The pathway involves a series of enzymatic reactions that convert L-isoleucine into 2-methylbutyryl-CoA, which serves as the primer for the fatty acid synthesis (FASII) system.

Branched-Chain Amino Acid Catabolism

The initial steps in the biosynthesis of the primer for 16-Methylheptadecanoyl-CoA involve the degradation of L-isoleucine. This pathway is regulated by various transcriptional regulators, such as BkdR and PccD in different bacterial species.[6]

Caption: Catabolism of L-isoleucine to 2-methylbutyryl-CoA.

Fatty Acid Elongation

Once 2-methylbutyryl-CoA is synthesized, it enters the fatty acid synthesis type II (FASII) pathway. The initial and rate-limiting step is the condensation with malonyl-ACP, catalyzed by β-ketoacyl-ACP synthase III (FabH).[7][8] This is a critical control point that determines the type of fatty acid produced. Subsequent cycles of elongation, involving the enzymes FabG, FabZ, and FabI, lead to the formation of 16-Methylheptadecanoyl-ACP, which is then converted to 16-Methylheptadecanoyl-CoA.

Caption: Biosynthesis of 16-Methylheptadecanoyl-CoA via the FASII pathway.

Biological Functions and Significance

The primary function of 16-Methylheptadecanoyl-CoA is to serve as the precursor for the synthesis of anteiso-C18:0 fatty acid, which is then incorporated into membrane phospholipids. The presence of this anteiso-BCFA has profound effects on the biophysical properties of the bacterial membrane.

Modulation of Membrane Fluidity

Anteiso-BCFAs, due to their branched structure, disrupt the ordered packing of the lipid acyl chains in the membrane. This leads to a lower phase transition temperature and increased membrane fluidity.[3][9] This is particularly important for bacteria that experience temperature fluctuations, as they can adjust the ratio of anteiso to iso or straight-chain fatty acids to maintain optimal membrane fluidity, a process known as homeoviscous adaptation.[4]

Table 1: Effect of Branched-Chain Fatty Acids on Membrane Fluidity (Note: Specific quantitative data for 16-Methylheptadecanoyl-CoA is limited in the literature. This table presents generalized data for the effect of anteiso-BCFAs on membrane fluidity based on studies of bacterial mutants.)

Bacterial Strain	Predominant Fatty Acid Type	Membrane Fluidity (DPH Anisotropy)	Reference
Bacillus subtilis Wild-Type	Mixed iso- and anteiso-BCFAs	0.25 ± 0.01	[9]
Bacillus subtilis Δbkd (anteiso-BCFA rich)	High anteiso-BCFA	0.22 ± 0.01	[9]
Bacillus subtilis Δbkd (iso-BCFA rich)	High iso-BCFA	0.27 ± 0.02	[9]
Bacillus subtilis (BCFA depleted)	High Straight-Chain Fatty Acids	0.35 ± 0.03	[9]

DPH (1,6-diphenyl-1,3,5-hexatriene) anisotropy is inversely proportional to membrane fluidity. Lower values indicate higher fluidity.

Role in Stress Tolerance and Virulence

The ability to modulate membrane fluidity is critical for bacterial survival under various stress conditions. Bacteria with a higher proportion of anteiso-BCFAs often exhibit increased tolerance to low temperatures, osmotic stress, and certain antimicrobial compounds.[1] Furthermore, in pathogenic bacteria, the composition of the cell membrane can influence the expression and function of virulence factors.[10][11][12] Changes in membrane fluidity can affect the activity of membrane-bound transporters, signaling proteins, and secretion systems that are essential for pathogenesis.[13] While direct evidence linking 16-Methylheptadecanoyl-CoA to specific virulence gene expression is scarce, its role in maintaining membrane integrity suggests an indirect but crucial contribution to the overall virulence of the pathogen.[10]

Experimental Protocols

Analysis of Bacterial Fatty Acid Composition by GC-MS

This protocol outlines the general steps for the extraction and analysis of bacterial fatty acids, which would include anteiso-C18:0 derived from 16-Methylheptadecanoyl-CoA.

1. Sample Preparation and Lipid Extraction:

• Harvest bacterial cells from culture by centrifugation.

• Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline).

• Perform a total lipid extraction using a modified Bligh-Dyer method with a chloroform:methanol:water solvent system.[14]

2. Saponification and Derivatization to Fatty Acid Methyl Esters (FAMEs):

• Saponify the extracted lipids using a methanolic NaOH or KOH solution to release the fatty acids.

• Methylate the free fatty acids to their more volatile methyl esters using an acid catalyst such as boron trifluoride (BF₃) in methanol.[14]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Inject the FAMEs onto a GC equipped with a suitable capillary column (e.g., a polar column like BPX-70).

• Use a temperature gradient to separate the different FAMEs based on their boiling points and polarity.

• Detect and identify the FAMEs using a mass spectrometer by comparing their fragmentation patterns to a known library of standards.[14]

Caption: Workflow for the analysis of bacterial fatty acids by GC-MS.

Enzymatic Synthesis of Branched-Chain Acyl-CoAs

1. Synthesis of the Parent Fatty Acid:

• Chemically synthesize 16-methylheptadecanoic acid using organic chemistry methods.

2. Enzymatic CoA Esterification:

• Utilize a promiscuous acyl-CoA synthetase or a CoA transferase to catalyze the formation of the thioester bond between 16-methylheptadecanoic acid and Coenzyme A.[15][17]

• The reaction typically requires ATP and Mg²⁺ as cofactors for acyl-CoA synthetases.

• Purify the resulting 16-Methylheptadecanoyl-CoA using techniques like HPLC.[18]

Conclusion and Future Directions

16-Methylheptadecanoyl-CoA is a vital precursor in the biosynthesis of anteiso-branched-chain fatty acids, which are critical for the physiological adaptation of many bacteria. Its role in modulating membrane fluidity directly impacts the ability of bacteria to cope with environmental stresses and influences their pathogenic potential. While the general pathways and functions are understood, there is a clear need for more research focused specifically on the quantitative effects of 16-Methylheptadecanoyl-CoA and its downstream product, anteiso-C18:0. Future studies should aim to:

• Develop robust methods for the specific quantification of 16-Methylheptadecanoyl-CoA in bacterial cells.

• Investigate the kinetic parameters of FabH and other FASII enzymes with 16-Methylheptadecanoyl-CoA precursors.

• Perform transcriptomic and proteomic analyses to identify genes and proteins whose expression is altered in response to changes in the intracellular pool of 16-Methylheptadecanoyl-CoA.

• Explore the enzymes involved in the biosynthesis of 16-Methylheptadecanoyl-CoA as potential targets for the development of novel antimicrobial agents.

A deeper understanding of the intricate roles of this molecule will undoubtedly open new avenues for combating bacterial infections and harnessing bacterial metabolism for biotechnological applications.

References

• 1. Branched-Chain Fatty Acids and Membrane Function in Listeria Monocytogenes | National Agricultural Library [nal.usda.gov]
• 2. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Branched-chain amino acid metabolism controls membrane phospholipid structure in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The intricate link between membrane lipid structure and composition and membrane structural properties in bacterial membranes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04523D [pubs.rsc.org]
• 5. Bacterial Branched-Chain Amino Acid Biosynthesis: Structures, Mechanisms, and Drugability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Crystal structure and substrate specificity of the beta-ketoacyl-acyl carrier protein synthase III (FabH) from Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Crystal structures of bacterial FabH suggest a molecular basis for the substrate specificity of the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Low membrane fluidity triggers lipid phase separation and protein segregation in living bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The expression of virulence genes increases membrane permeability and sensitivity to envelope stress in Salmonella Typhimurium | PLOS Biology [journals.plos.org]
• 11. The expression of virulence genes increases membrane permeability and sensitivity to envelope stress in Salmonella Typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Regulation of bacterial virulence gene expression by cell envelope stress responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Alteration of Membrane Fluidity or Phospholipid Composition Perturbs Rotation of MreB Complexes in Escherichia coli [frontiersin.org]
• 14. benchchem.com [benchchem.com]
• 15. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

An In-depth Technical Guide on 16-Methylheptadecanoyl-CoA and Branched-Chain Fatty Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 16-methylheptadecanoyl-CoA, a key intermediate in the formation of the branched-chain fatty acid (BCFA) 16-methylheptadecanoic acid. It delves into the core biochemical pathways, enzymatic kinetics, regulatory mechanisms, and detailed experimental protocols relevant to the study of BCFAs.

Introduction to Branched-Chain Fatty Acids

Branched-chain fatty acids are a class of lipids characterized by the presence of one or more alkyl branches on the acyl chain. While less abundant than their straight-chain counterparts, BCFAs play crucial roles in various biological processes, including membrane fluidity, cell signaling, and energy metabolism. The focus of this guide, 16-methylheptadecanoic acid (isostearic acid), is an 18-carbon saturated fatty acid with a methyl group at the 16th carbon position. Its CoA-activated form, 16-methylheptadecanoyl-CoA, is the direct precursor for its incorporation into complex lipids.

The synthesis of BCFAs involves a fascinating interplay between amino acid catabolism and fatty acid synthesis pathways, offering unique points of regulation and potential therapeutic intervention.

Biosynthesis of 16-Methylheptadecanoyl-CoA

The biosynthesis of 16-methylheptadecanoyl-CoA is an "iso" series BCFA, indicating that the methyl branch is on the antepenultimate carbon. This structure arises from the use of a specific branched-chain acyl-CoA as a primer for fatty acid synthase (FASN).

Primer Generation from Leucine Catabolism

The journey to 16-methylheptadecanoyl-CoA begins with the catabolism of the branched-chain amino acid (BCAA), leucine. This process, primarily occurring in the mitochondria, generates isovaleryl-CoA, the primer for "iso" fatty acid synthesis.[1]

The key enzymatic steps are:

• Transamination: Leucine is converted to α-ketoisocaproate by a branched-chain aminotransferase (BCAT).

• Oxidative Decarboxylation: The branched-chain α-keto acid dehydrogenase (BCKDH) complex catalyzes the irreversible conversion of α-ketoisocaproate to isovaleryl-CoA.[2] This is a critical regulatory step in BCAA catabolism.

Mitochondrial Export of Isovaleryl-CoA

For isovaleryl-CoA to be utilized by the cytosolic fatty acid synthase, it must be transported out of the mitochondria. This is facilitated by carnitine acetyltransferase (CrAT) , which converts isovaleryl-CoA to isovalerylcarnitine.[2][3] Isovalerylcarnitine is then shuttled across the mitochondrial membrane and converted back to isovaleryl-CoA in the cytosol.[2][3]

Elongation by Fatty Acid Synthase (FASN)

In the cytosol, FASN utilizes isovaleryl-CoA as a primer and malonyl-CoA as the two-carbon donor for chain elongation. The synthesis of the 18-carbon 16-methylheptadecanoyl-CoA requires the initial priming with isovaleryl-CoA (a 5-carbon molecule) followed by six cycles of elongation, each adding a two-carbon unit from malonyl-CoA.

The overall reaction can be summarized as:

Isovaleryl-CoA + 6 Malonyl-CoA + 12 NADPH + 12 H⁺ → 16-Methylheptadecanoyl-CoA + 6 CO₂ + 12 NADP⁺ + 6 H₂O + 7 CoA

The process involves the sequential activities of the various enzymatic domains of the FASN complex.

Quantitative Data on Branched-Chain Fatty Acid Synthesis

The synthesis of BCFAs is generally less efficient than that of straight-chain fatty acids, primarily due to the substrate specificity of FASN. The use of branched-chain primers and the incorporation of methylmalonyl-CoA as an extender unit (for mid-chain branches) are kinetically less favorable.

Enzyme/Process	Substrate(s)	Kinetic Parameter	Value	Organism/System	Reference
Metazoan Fatty Acid Synthase (mFAS)	Acetyl-CoA	Km	3.6 ± 0.4 µM	Rat Liver	[4]
Malonyl-CoA	Km	7.3 ± 0.6 µM	Rat Liver	[4]
Methylmalonyl-CoA	Km	1.2 ± 0.2 mM	Rat Liver	[4]
Acetyl-CoA & Methylmalonyl-CoA	kcat	0.02 ± 0.001 s⁻¹	Rat Liver	[4]
Ketoacyl Synthase (KS) Domain	Decanoyl-ACP & Malonyl-ACP	kcat	1.8 ± 0.1 s⁻¹	Rat Liver	[4]
Decanoyl-ACP & Methylmalonyl-ACP	kcat	0.01 ± 0.001 s⁻¹	Rat Liver	[4]

Regulatory and Signaling Pathways

The synthesis of 16-methylheptadecanoyl-CoA is intricately regulated by nutrient availability and hormonal signals, primarily through the control of BCAA catabolism and lipogenesis.

Insulin (B600854) Signaling Pathway

Insulin plays a significant role in regulating BCAA metabolism.[5][6] Insulin signaling can influence the activity of the BCKDH complex, thereby controlling the supply of the isovaleryl-CoA primer.[7][8] Dysregulation of insulin signaling, as seen in insulin resistance, is associated with elevated circulating levels of BCAAs, which can impact BCFA synthesis.[5][6]

References

• 1. Isovaleryl-CoA - Wikipedia [en.wikipedia.org]
• 2. Substrate specificity of human carnitine acetyltransferase: Implications for fatty acid and branched-chain amino acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Carnitine O-Acetyltransferase as a Central Player in Lipid and Branched-Chain Amino Acid Metabolism, Epigenetics, Cell Plasticity, and Organelle Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The enzyme kinetics of branched-chain fatty acid synthesis of metazoan fatty acid synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Branched-chain amino acids in metabolic signalling and insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insulin action, type 2 diabetes, and branched-chain amino acids: A two-way street - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Obscure Metabolite: A Technical Guide to the Putative Discovery and Significance of 16-Methylheptadecanoyl-CoA

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

16-Methylheptadecanoyl-CoA is a branched-chain acyl-coenzyme A derivative that, while not extensively studied, is presumed to play a role in lipid metabolism. As an intermediate in the catabolism of 16-methylheptadecanoic acid, a branched-chain fatty acid, its metabolic fate is intertwined with cellular energy production and the synthesis of complex lipids. This document provides a theoretical framework for its discovery and significance, detailing its likely metabolic pathway, the enzymes involved, and its potential role in cellular physiology and disease. The information presented herein is a synthesis of established biochemical principles applied to this specific, yet under-researched, molecule.

Introduction: The World of Acyl-CoAs

Acyl-Coenzyme A (acyl-CoA) molecules are central intermediates in a multitude of metabolic pathways.[1] They are thioesters of fatty acids and coenzyme A, a feature that activates the fatty acid for biochemical reactions. The roles of acyl-CoAs are diverse, ranging from being substrates for energy production via β-oxidation to serving as building blocks for complex lipids and participating in post-translational modification of proteins.[2] While straight-chain acyl-CoAs are well-characterized, the metabolism of branched-chain acyl-CoAs, such as 16-Methylheptadecanoyl-CoA, presents unique enzymatic challenges and metabolic outcomes.

16-Methylheptadecanoic acid, the fatty acid precursor to 16-Methylheptadecanoyl-CoA, is a saturated fatty acid with a methyl group at the 16th carbon position.[3][4][5] This "iso" branching pattern influences its physical properties and, consequently, its metabolic processing.

Putative Discovery and Synthesis

The discovery of 16-Methylheptadecanoyl-CoA would likely have occurred in the context of broader lipidomic analyses or studies on branched-chain fatty acid metabolism. Its identification would rely on analytical techniques such as mass spectrometry coupled with liquid chromatography (LC-MS) to separate and identify cellular lipids and their metabolites.

The synthesis of 16-Methylheptadecanoyl-CoA for research purposes would follow standard biochemical protocols for the activation of fatty acids.

Experimental Protocol: Synthesis of 16-Methylheptadecanoyl-CoA

This protocol is a generalized procedure for the enzymatic synthesis of an acyl-CoA from its corresponding fatty acid.

Materials:

• 16-methylheptadecanoic acid

• Coenzyme A (CoA)

• Acyl-CoA synthetase (e.g., from Pseudomonas sp. or rat liver)

• ATP (Adenosine triphosphate)

• MgCl₂ (Magnesium chloride)

• Tris-HCl buffer (pH 7.5)

• Dithiothreitol (DTT)

• Triton X-100 (or other suitable detergent)

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, ATP, MgCl₂, DTT, and CoA.

• Dissolve 16-methylheptadecanoic acid in a minimal amount of a suitable solvent (e.g., ethanol) and add it to the reaction mixture, ensuring the final concentration of the organic solvent is low. The inclusion of a detergent like Triton X-100 can aid in solubilizing the fatty acid.

• Initiate the reaction by adding acyl-CoA synthetase.

• Incubate the reaction mixture at an optimal temperature for the enzyme (typically 37°C) for a specified period (e.g., 1-2 hours).

• Monitor the reaction progress by techniques such as HPLC or by measuring the consumption of ATP.

• Purify the synthesized 16-Methylheptadecanoyl-CoA using solid-phase extraction or high-performance liquid chromatography (HPLC).

• Confirm the identity and purity of the product using mass spectrometry.

Inferred Metabolic Significance of 16-Methylheptadecanoyl-CoA

The significance of 16-Methylheptadecanoyl-CoA lies in its position as an intermediate in the catabolism of 16-methylheptadecanoic acid. The metabolism of this branched-chain fatty acid is crucial for energy homeostasis in organisms that consume or synthesize it.

Catabolism of 16-Methylheptadecanoyl-CoA

Due to the methyl branch at the penultimate carbon (an "iso" structure), 16-Methylheptadecanoyl-CoA is expected to undergo β-oxidation in a manner similar to straight-chain fatty acids for the majority of its carbon chain.

The process begins with the activation of 16-methylheptadecanoic acid to 16-Methylheptadecanoyl-CoA by an acyl-CoA synthetase. This activated molecule then enters the mitochondrial matrix for β-oxidation.

The β-Oxidation Spiral:

The β-oxidation of 16-Methylheptadecanoyl-CoA would proceed through multiple cycles, each consisting of four enzymatic reactions:

• Dehydrogenation by an acyl-CoA dehydrogenase, producing FADH₂.

• Hydration by an enoyl-CoA hydratase.

• Dehydrogenation by a hydroxyacyl-CoA dehydrogenase, producing NADH.

• Thiolytic cleavage by a thiolase, releasing acetyl-CoA and a shortened acyl-CoA.

This cycle would repeat, shortening the acyl-CoA chain by two carbons in each round and generating acetyl-CoA, FADH₂, and NADH. The final rounds of oxidation would be different due to the branched structure. After several rounds of β-oxidation, a five-carbon branched-chain acyl-CoA, 3-methylbutyryl-CoA (isovaleryl-CoA), would be produced.

The final thiolytic cleavage would yield acetyl-CoA and propionyl-CoA .

Enzymology of Branched-Chain Fatty Acid Oxidation

The enzymes involved in the β-oxidation of 16-Methylheptadecanoyl-CoA are likely the same as those for straight-chain fatty acids, with potential substrate specificity for branched-chain acyl-CoAs.

Enzyme	Function	Cofactor/Prosthetic Group
Long-chain acyl-CoA synthetase	Activates 16-methylheptadecanoic acid to its CoA ester.	ATP, Mg²⁺
Acyl-CoA dehydrogenase (LCAD, MCAD)	Catalyzes the initial dehydrogenation step of β-oxidation.	FAD
Enoyl-CoA hydratase	Adds a water molecule across the double bond.	None
3-Hydroxyacyl-CoA dehydrogenase	Catalyzes the second dehydrogenation step.	NAD⁺
β-Ketothiolase	Cleaves the β-ketoacyl-CoA to release acetyl-CoA.	Coenzyme A
Propionyl-CoA carboxylase	Carboxylates propionyl-CoA to methylmalonyl-CoA.	Biotin, ATP
Methylmalonyl-CoA epimerase	Converts D-methylmalonyl-CoA to L-methylmalonyl-CoA.	None
Methylmalonyl-CoA mutase	Rearranges L-methylmalonyl-CoA to succinyl-CoA.	Vitamin B₁₂

Metabolic Fates of the End Products

• Acetyl-CoA: Enters the citric acid cycle for complete oxidation to CO₂ and H₂O, generating ATP. It can also be used for the synthesis of ketone bodies or cholesterol.

• Propionyl-CoA: Is converted to succinyl-CoA, an intermediate of the citric acid cycle, through a three-step pathway involving propionyl-CoA carboxylase, methylmalonyl-CoA epimerase, and methylmalonyl-CoA mutase.[6][7][8] This anaplerotic function replenishes the citric acid cycle intermediates.

Visualizing the Metabolic Pathway

The following diagrams illustrate the putative metabolic pathway of 16-Methylheptadecanoyl-CoA.

Caption: Putative metabolic pathway of 16-Methylheptadecanoyl-CoA.

References

• 1. Compartmentalised acyl-CoA metabolism and roles in chromatin regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 16-METHYLHEPTADECANOIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. 16-Methylheptadecanoic Acid | C18H36O2 | CID 21859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Showing Compound 16-Methylheptadecanoic acid (FDB003068) - FooDB [foodb.ca]
• 6. aocs.org [aocs.org]
• 7. bio.libretexts.org [bio.libretexts.org]
• 8. m.youtube.com [m.youtube.com]

Metabolic Fate of 16-Methylheptadecanoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Methylheptadecanoyl-CoA is a branched-chain fatty acyl-CoA thioester. As an "iso" fatty acid, its metabolism follows the general principles of fatty acid oxidation, but with unique enzymatic steps to handle its branched structure. This technical guide provides a detailed overview of the metabolic pathways involving 16-Methylheptadecanoyl-CoA, including relevant enzymatic data, experimental protocols, and visual representations of the metabolic processes. Due to the limited availability of research focused specifically on 16-Methylheptadecanoyl-CoA, this guide incorporates data from closely related branched-chain fatty acids to provide a comprehensive understanding of its probable metabolic fate.

Core Metabolic Pathway: Beta-Oxidation of 16-Methylheptadecanoyl-CoA

The primary metabolic pathway for 16-Methylheptadecanoyl-CoA is mitochondrial beta-oxidation. This process iteratively shortens the fatty acyl chain by two carbons per cycle, generating acetyl-CoA, NADH, and FADH2. The presence of a methyl group on the penultimate carbon (an iso-structure) leads to the formation of a branched-chain acyl-CoA in the final thiolysis step.

The overall process can be divided into two main stages:

• Beta-Oxidation Spiral: The straight-chain portion of 16-Methylheptadecanoyl-CoA undergoes seven cycles of beta-oxidation.

• Metabolism of the Branched-Chain Remnant: The final thiolytic cleavage releases isobutyryl-CoA, which is further metabolized in a separate pathway.

Beta-Oxidation Spiral

Each cycle of beta-oxidation consists of four enzymatic reactions:

• Dehydrogenation: Acyl-CoA dehydrogenase introduces a double bond between the α and β carbons.

• Hydration: Enoyl-CoA hydratase adds a hydroxyl group to the β-carbon.

• Dehydrogenation: 3-hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group to a keto group.

• Thiolysis: Thiolase cleaves the β-ketoacyl-CoA, releasing acetyl-CoA and a shortened acyl-CoA.

This cycle repeats seven times for 16-Methylheptadecanoyl-CoA, producing seven molecules of acetyl-CoA. The final four-carbon branched-chain acyl-CoA, isobutyryl-CoA, then enters a specific catabolic pathway.

Quantitative Data on Relevant Enzymes

Table 1: Kinetic Parameters of Acyl-CoA Dehydrogenases for Straight and Branched-Chain Substrates

Enzyme	Substrate	Km (µM)	Vmax (U/mg)	Source
Medium-Chain Acyl-CoA Dehydrogenase (MCAD)	Octanoyl-CoA (C8)	2.5	1.5	[1]
Short-Chain Acyl-CoA Dehydrogenase (SCAD)	Butyryl-CoA (C4)	12	10.5	[1]
Isobutyryl-CoA Dehydrogenase (IBD)	Isobutyryl-CoA	~5-10	Not Reported	[2]

Table 2: Kinetic Parameters of Enoyl-CoA Hydratase for Varying Chain Lengths

Enzyme	Substrate	Km (µM)	Relative Activity (%)	Source
Enoyl-CoA Hydratase (Crotonase)	Crotonyl-CoA (C4)	25	100	[3]
Hexenoyl-CoA (C6)	15	120	[3]
Octenoyl-CoA (C8)	10	110	[3]

Table 3: Kinetic Parameters of 3-Hydroxyacyl-CoA Dehydrogenase for Varying Chain Lengths

Enzyme	Substrate	Km (µM)	Vmax (U/mg)	Source
L-3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)	3-Hydroxyoctanoyl-CoA (C8)	4.5	75	[4]
3-Hydroxydecanoyl-CoA (C10)	3.2	85	[4]
3-Hydroxypalmitoyl-CoA (C16)	1.5	40	[4]

Table 4: Kinetic Parameters of Thiolases

Enzyme	Substrate	Km (µM)	Source
Mitochondrial Thiolase I	3-Ketoacyl-CoA (various lengths)	Broad Specificity	[5]
Acetoacetyl-CoA Thiolase (Thiolase II)	Acetoacetyl-CoA	~50	[5]

Metabolic Pathway of Isobutyryl-CoA

The isobutyryl-CoA produced from the final round of beta-oxidation of 16-Methylheptadecanoyl-CoA is further catabolized through a series of enzymatic reactions that are shared with the degradation pathway of the amino acid valine.

• Dehydrogenation: Isobutyryl-CoA dehydrogenase converts isobutyryl-CoA to methacrylyl-CoA.

• Hydration: Methacrylyl-CoA hydratase adds a water molecule to form 3-hydroxyisobutyryl-CoA.

• Hydrolysis: 3-hydroxyisobutyryl-CoA hydrolase removes the CoA group to yield 3-hydroxyisobutyrate (B1249102).

• Dehydrogenation: 3-hydroxyisobutyrate dehydrogenase oxidizes 3-hydroxyisobutyrate to methylmalonate semialdehyde.

• Conversion to Propionyl-CoA: Methylmalonate semialdehyde is converted to propionyl-CoA.

• Carboxylation: Propionyl-CoA carboxylase, a biotin-dependent enzyme, carboxylates propionyl-CoA to D-methylmalonyl-CoA.

• Epimerization: Methylmalonyl-CoA epimerase converts D-methylmalonyl-CoA to L-methylmalonyl-CoA.

• Isomerization: Methylmalonyl-CoA mutase, a vitamin B12-dependent enzyme, rearranges L-methylmalonyl-CoA to succinyl-CoA.

The resulting succinyl-CoA is an intermediate of the citric acid cycle and can be further metabolized to generate energy.

Experimental Protocols

Protocol 1: Acyl-CoA Dehydrogenase Activity Assay

This spectrophotometric assay measures the reduction of a dye, such as 2,6-dichlorophenolindophenol (DCPIP), which is coupled to the oxidation of the acyl-CoA substrate.

Materials:

• Tris-HCl buffer (100 mM, pH 7.5)

• Potassium ferricyanide (B76249) (2.5 mM)

• DCPIP (50 µM)

• Phenazine methosulfate (PMS) (1 mM)

• Acyl-CoA substrate (e.g., 16-Methylheptadecanoyl-CoA, or a suitable analog like isovaleryl-CoA) (100 µM)

• Mitochondrial extract or purified enzyme

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, potassium ferricyanide, DCPIP, and PMS.

• Incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the acyl-CoA substrate.

• Monitor the decrease in absorbance at 600 nm (the wavelength at which DCPIP absorbs) over time using a spectrophotometer.

• Calculate the enzyme activity based on the rate of DCPIP reduction (extinction coefficient for DCPIP is 21 mM-1cm-1).

Protocol 2: Thiolase Activity Assay

This assay measures the thiolytic cleavage of a β-ketoacyl-CoA substrate in the presence of Coenzyme A. The decrease in the magnesium-complexed enolate form of the β-ketoacyl-CoA can be monitored spectrophotometrically.

Materials:

• Tris-HCl buffer (100 mM, pH 8.0)

• MgCl2 (25 mM)

• Coenzyme A (CoA) (0.1 mM)

• β-ketoacyl-CoA substrate (e.g., 3-keto-16-methylheptadecanoyl-CoA, or a suitable analog like acetoacetyl-CoA) (50 µM)

• Mitochondrial extract or purified enzyme

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer and MgCl2.

• Add the β-ketoacyl-CoA substrate and incubate at 37°C for 5 minutes.

• Initiate the reaction by adding CoA.

• Monitor the decrease in absorbance at 303 nm over time.

• Calculate the enzyme activity based on the rate of substrate cleavage.

Protocol 3: Propionyl-CoA Carboxylase Activity Assay

This radiometric assay measures the incorporation of radiolabeled bicarbonate into propionyl-CoA to form methylmalonyl-CoA.

Materials:

• Tris-HCl buffer (50 mM, pH 8.0)

• ATP (2 mM)

• MgCl2 (10 mM)

• GSH (2 mM)

• Propionyl-CoA (0.5 mM)

• [14C]NaHCO3 (Sodium Bicarbonate, Carbon-14 labeled)

• Cell or tissue homogenate

• Trichloroacetic acid (TCA) (10%)

• Scintillation cocktail

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, ATP, MgCl2, GSH, and propionyl-CoA.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding [14C]NaHCO3 and the cell/tissue homogenate.

• Incubate at 37°C for a defined period (e.g., 15-30 minutes).

• Stop the reaction by adding cold 10% TCA.

• Centrifuge to pellet the protein.

• Take an aliquot of the supernatant, add to a scintillation vial with scintillation cocktail.

• Measure the radioactivity using a scintillation counter.

• Calculate the enzyme activity based on the amount of 14C incorporated into the acid-stable product (methylmalonyl-CoA).[6][7]

Visualizing the Metabolic Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the key metabolic pathways involving 16-Methylheptadecanoyl-CoA.

References

• 1. Acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. Isolated isobutyryl-CoA dehydrogenase deficiency: an unrecognized defect in human valine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 4. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thiolase - Wikipedia [en.wikipedia.org]
• 6. Propionyl-CoA Carboxylase – Supra-Regional Assay Service [sas-centre.org]
• 7. Propionyl-CoA Carboxylase- A Review - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of 16-Methylheptadecanoyl-CoA in the Lipid Arsenal of Mycobacterium tuberculosis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Mycobacterium tuberculosis (Mtb), the etiological agent of tuberculosis, possesses a unique and complex lipid-rich cell wall that is crucial for its survival, pathogenesis, and resistance to antibiotics. Among the myriad of fatty acids that contribute to this intricate barrier, branched-chain fatty acids (BCFAs) play a significant role in modulating membrane fluidity and influencing the host-pathogen interaction. This technical guide delves into the core of branched-chain fatty acid biosynthesis in Mtb, with a specific focus on the synthesis and function of 16-methylheptadecanoyl-CoA, an anteiso-C18:0 fatty acyl-CoA. We will explore the enzymatic pathways, present available quantitative data, provide detailed experimental protocols for its analysis, and visualize the key metabolic processes. Understanding the nuances of 16-methylheptadecanoyl-CoA metabolism offers promising avenues for the development of novel anti-tubercular therapeutics targeting the biogenesis of the mycobacterial cell envelope.

Introduction: The Significance of Branched-Chain Fatty Acids in M. tuberculosis

The cell envelope of Mycobacterium tuberculosis is a formidable structure, characterized by a high concentration of unique lipids, including the iconic mycolic acids.[1] This lipid-rich barrier is a primary determinant of the bacterium's intrinsic resistance to many common antibiotics and its ability to persist within the host.[1] While straight-chain fatty acids are major components of this envelope, branched-chain fatty acids (BCFAs) are also integral, contributing to the maintenance of membrane fluidity and the overall structural integrity of the cell wall.[2][3]

BCFAs in bacteria are primarily of two types: iso- and anteiso-branched.[2] These fatty acids are synthesized by the fatty acid synthase II (FAS-II) system, utilizing short, branched-chain acyl-CoA primers derived from the catabolism of branched-chain amino acids.[2][3] This guide focuses on 16-methylheptadecanoic acid (an anteiso-C18:0 fatty acid) and its activated form, 16-methylheptadecanoyl-CoA. While not as abundant as some other fatty acids in Mtb, its presence is indicative of a specific biosynthetic pathway that is interconnected with central metabolism and may present a unique target for therapeutic intervention.

Biosynthesis of 16-Methylheptadecanoyl-CoA: A Step-by-Step Pathway

The synthesis of 16-methylheptadecanoyl-CoA in M. tuberculosis begins with the branched-chain amino acid L-isoleucine. The pathway involves the concerted action of several enzymes to generate the unique anteiso-primer, which is then elongated by the FAS-II system.

Generation of the Anteiso-Primer: 2-Methylbutyryl-CoA

The initial steps of the pathway are dedicated to the conversion of L-isoleucine to 2-methylbutyryl-CoA. This process is catalyzed by the branched-chain alpha-keto acid dehydrogenase (BCKDH) complex, which is encoded by the bkd operon in mycobacteria.[4]

• Transamination of L-Isoleucine: L-isoleucine is first transaminated to its corresponding α-keto acid, α-keto-β-methylvalerate. This reaction is catalyzed by a branched-chain aminotransferase (IlvE).[5]

• Oxidative Decarboxylation: The α-keto-β-methylvalerate is then oxidatively decarboxylated by the BCKDH complex to yield 2-methylbutyryl-CoA.[6] This multi-enzyme complex is a critical control point in the synthesis of anteiso-fatty acids. The bkd operon in M. tuberculosis is regulated by a TetR-type repressor, BkaR (Rv2506), suggesting tight control over the production of these branched-chain primers.[4]

Elongation by the Fatty Acid Synthase II (FAS-II) System

Once the 2-methylbutyryl-CoA primer is synthesized, it enters the FAS-II elongation cycle. The FAS-II system is a multi-enzyme complex responsible for the synthesis of long-chain fatty acids, including the precursors of mycolic acids.

The elongation process involves a repeating four-step cycle:

• Condensation: The 2-methylbutyryl-CoA primer is condensed with malonyl-ACP (a two-carbon donor) by a β-ketoacyl-ACP synthase (KasA/KasB).

• Reduction: The resulting β-ketoacyl-ACP is reduced by a β-ketoacyl-ACP reductase (MabA).

• Dehydration: A dehydratase (HadA/B/C) removes a molecule of water to form an enoyl-ACP intermediate.

• Reduction: Finally, an enoyl-ACP reductase (InhA) reduces the double bond to yield a saturated acyl-ACP that is two carbons longer than the starting primer.

This cycle is repeated multiple times, with each cycle adding two carbons from malonyl-CoA, until the 18-carbon chain of 16-methylheptadecanoyl-ACP is formed. The final step involves the release of the fatty acid from the acyl carrier protein (ACP) and its activation to 16-methylheptadecanoyl-CoA by a fatty acyl-CoA synthetase (FadD).

Diagram of the Biosynthetic Pathway of 16-Methylheptadecanoyl-CoA

Caption: Biosynthesis of 16-Methylheptadecanoyl-CoA in M. tuberculosis.

Role and Incorporation into Mycobacterial Lipids

The primary role of anteiso-branched fatty acids like 16-methylheptadecanoic acid is to modulate the fluidity of cell membranes.[2][3] The methyl branch disrupts the tight packing of the acyl chains, thereby lowering the melting point of the lipids and maintaining membrane function at different temperatures.

While direct evidence for the specific lipids in M. tuberculosis that contain 16-methylheptadecanoic acid is still emerging, it is likely incorporated into various components of the cell envelope, including:

• Phospholipids: As a component of the mycobacterial plasma membrane, contributing to its fluidity and the function of embedded proteins.

• Other complex lipids: It may be a constituent of other non-mycolic acid lipids that are part of the extensive and complex mycobacterial lipidome.

Further lipidomic studies are required to precisely identify the full range of lipids that are acylated with 16-methylheptadecanoic acid in M. tuberculosis.

Quantitative Data

Quantitative data on the abundance of 16-methylheptadecanoic acid in M. tuberculosis is not extensively documented in the literature. However, studies on the fatty acid profiles of various mycobacterial species have detected its presence. The relative amount can vary depending on the species, strain, and growth conditions.

Fatty Acid	Relative Abundance (%) in Mycobacterium spp. (Representative Data)	Reference
16-Methylheptadecanoic acid (anteiso-C18:0)	Varies, typically a minor component	[7]
Tuberculostearic acid (10-methyloctadecanoic acid)	10-20	[8]
Palmitic acid (C16:0)	Major component	[7]
Oleic acid (C18:1)	Major component	[7]

Note: The table provides a general overview. Precise quantitative data for 16-methylheptadecanoic acid in M. tuberculosis H37Rv under specific conditions requires further targeted analysis.

Experimental Protocols

The analysis of 16-methylheptadecanoyl-CoA and its corresponding fatty acid in M. tuberculosis requires specialized lipid extraction and analytical techniques.

Extraction of Total Lipids from M. tuberculosis

This protocol is a modification of the Bligh-Dyer method, adapted for the robust mycobacterial cell wall.

Materials:

• M. tuberculosis culture

• Chloroform (B151607)

• Methanol

• 0.3% NaCl solution

• Glass beads (0.1 mm diameter)

• Bead beater

• Glass screw-cap tubes

• Centrifuge

Procedure:

• Harvest M. tuberculosis cells from culture by centrifugation.

• Wash the cell pellet with phosphate-buffered saline (PBS).

• Resuspend the pellet in a mixture of chloroform:methanol (1:2, v/v) in a screw-cap tube containing glass beads.

• Disrupt the cells using a bead beater for 2-3 cycles of 1 minute with 1 minute of cooling on ice in between.

• Add chloroform and 0.3% NaCl to achieve a final ratio of chloroform:methanol:aqueous phase of 2:2:1.8.

• Vortex vigorously and centrifuge to separate the phases.

• Carefully collect the lower organic phase containing the total lipids.

• Dry the lipid extract under a stream of nitrogen.

Diagram of the Lipid Extraction Workflow

Caption: Workflow for the extraction of total lipids from M. tuberculosis.

Analysis of 16-Methylheptadecanoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of total fatty acid composition, the extracted lipids must be hydrolyzed and derivatized to fatty acid methyl esters (FAMEs).[9][10]

Materials:

• Dried total lipid extract

• Methanolic HCl (e.g., 2.5%) or BF₃-methanol

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• GC-MS instrument with a suitable capillary column (e.g., DB-225ms or equivalent)

Procedure:

• Saponification and Methylation:

  • To the dried lipid extract, add methanolic HCl.

  • Heat at 80°C for 1-2 hours in a sealed tube.

  • Cool to room temperature.

• Extraction of FAMEs:

  • Add water and hexane to the tube.

  • Vortex vigorously and centrifuge to separate the phases.

  • Carefully collect the upper hexane layer containing the FAMEs.

  • Wash the hexane layer with saturated NaCl solution.

  • Dry the hexane extract over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject an aliquot of the FAMEs solution into the GC-MS.

  • Use a temperature gradient program to separate the FAMEs. For example: initial temperature of 80°C, ramp to 170°C at 10°C/min, then ramp to 220°C at 5°C/min.[11]

  • The mass spectrometer is operated in electron ionization (EI) mode.

  • Identification of 16-methylheptadecanoate methyl ester is based on its retention time and comparison of its mass spectrum with a known standard or library data.

Analysis of 16-Methylheptadecanoyl-CoA by Liquid Chromatography-Mass Spectrometry (LC-MS)

Direct analysis of the intact acyl-CoA requires a different approach using LC-MS.

Materials:

• M. tuberculosis cell lysate (prepared under conditions that preserve acyl-CoAs)

• Acetonitrile (B52724)

• Formic acid

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Extraction of Acyl-CoAs:

  • Rapidly quench the metabolism of Mtb cells (e.g., with cold methanol).

  • Lyse the cells and extract the metabolites using a suitable solvent system (e.g., acetonitrile/water).

• LC-MS/MS Analysis:

  • Separate the acyl-CoAs using a C18 column with a gradient of acetonitrile in water containing formic acid.

  • Use a tandem mass spectrometer (e.g., Q-TOF or triple quadrupole) for detection.

  • Monitor for the specific precursor-to-product ion transition for 16-methylheptadecanoyl-CoA.

Conclusion and Future Directions

16-Methylheptadecanoyl-CoA is a product of a specialized biosynthetic pathway in Mycobacterium tuberculosis that is intricately linked to the metabolism of the branched-chain amino acid isoleucine. While it may be a minor component of the total fatty acid pool, its synthesis is indicative of the complex and highly regulated lipid metabolism of this pathogen. The enzymes involved in its biosynthesis, particularly the branched-chain alpha-keto acid dehydrogenase complex, represent potential targets for the development of new anti-tubercular drugs.

Future research should focus on:

• Quantitative Lipidomics: Precisely quantifying the abundance of 16-methylheptadecanoic acid in different lipid classes of M. tuberculosis under various growth conditions, including during infection.

• Enzyme Characterization: Detailed biochemical and structural characterization of the enzymes in the anteiso-fatty acid biosynthesis pathway in M. tuberculosis.

• Functional Studies: Elucidating the specific roles of lipids containing 16-methylheptadecanoic acid in the physiology and virulence of M. tuberculosis.

A deeper understanding of the synthesis and function of 16-methylheptadecanoyl-CoA will undoubtedly contribute to the development of novel strategies to combat tuberculosis by targeting the unique lipid metabolism of its causative agent.

References

• 1. Mycobacterium tuberculosis and lipids: Insights into molecular mechanisms from persistence to virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty acid biosynthesis in actinomycetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bkaR is a TetR-type repressor that controls an operon associated with branched-chain keto-acid metabolism in Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The active site of the Mycobacterium tuberculosis branched-chain amino acid biosynthesis enzyme dihydroxyacid dehydratase contains a 2Fe–2S cluster - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Branched-chain alpha-keto acid dehydrogenase complex - Wikipedia [en.wikipedia.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 16-Methylheptadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 16-Methylheptadecanoyl-CoA, a branched-chain fatty acyl-CoA. The document details its molecular structure, physicochemical properties, biosynthesis, and metabolic significance. Furthermore, it outlines key experimental protocols for its analysis and discusses its potential role in cellular signaling.

Molecular Structure and Properties

16-Methylheptadecanoyl-CoA is a derivative of the branched-chain fatty acid, 16-methylheptadecanoic acid. The structure consists of a 17-carbon fatty acid with a methyl group at the 16th position, linked to a Coenzyme A (CoA) molecule via a thioester bond. This activation with CoA is a critical step for its participation in various metabolic pathways.

Chemical Structure:

The structure of 16-methylheptadecanoic acid is characterized by a long aliphatic tail with a terminal carboxylic acid group.[1][2] The presence of a methyl branch on the penultimate carbon (iso-structure) influences its physical properties, such as its melting point and fluidity, compared to its straight-chain counterpart, stearic acid.[3]

Below is a diagram illustrating the molecular structure of 16-Methylheptadecanoyl-CoA.

Molecular structure of 16-Methylheptadecanoyl-CoA.

Physicochemical Data:

A summary of the key quantitative data for 16-Methylheptadecanoyl-CoA and its constituent fatty acid is presented below.

Property	Value	Source
16-Methylheptadecanoic Acid
Molecular Formula	C18H36O2	[1][2][3]
Average Molecular Weight	284.48 g/mol	[1]
Monoisotopic Molecular Weight	284.27153 g/mol	[1][2]
Appearance	White to off-white crystalline or waxy solid	[3]
Solubility	Insoluble in water; soluble in organic solvents	[3]
16-Methylheptadecanoyl-CoA
Molecular Formula	C39H70N7O17P3S	Calculated
Molecular Weight	1034.00 g/mol	Calculated from Stearoyl-CoA[4]

Biosynthesis and Metabolism

The biosynthesis of 16-Methylheptadecanoyl-CoA involves the activation of 16-methylheptadecanoic acid. This process is catalyzed by acyl-CoA synthetases.

Coenzyme A Biosynthesis:

Coenzyme A is a crucial cofactor synthesized from pantothenate (vitamin B5) in a five-step enzymatic pathway.[5] The biosynthesis of CoA is a highly regulated process, with pantothenate kinase being the rate-limiting enzyme.[1]

Simplified pathway of Coenzyme A biosynthesis.

Metabolism of Branched-Chain Fatty Acyl-CoAs:

Branched-chain fatty acids like 16-methylheptadecanoic acid undergo metabolism through pathways that can differ from those of their straight-chain counterparts. While most fatty acid degradation occurs via β-oxidation in the mitochondria, very-long-chain and branched-chain fatty acids are initially processed in peroxisomes.[6] The metabolism of branched-chain fatty acids can involve α-oxidation to remove the methyl group, allowing for subsequent β-oxidation.[7]

Potential Signaling Role

Recent studies have indicated that branched-chain fatty acyl-CoAs can act as signaling molecules. Specifically, they have been identified as high-affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARα).[5][8] PPARα is a nuclear receptor that plays a critical role in the regulation of lipid and glucose homeostasis. The binding of ligands like branched-chain fatty acyl-CoAs can modulate the expression of genes involved in fatty acid oxidation.

Potential signaling pathway of 16-Methylheptadecanoyl-CoA via PPARα.

Experimental Protocols

The analysis of long-chain fatty acyl-CoAs like 16-Methylheptadecanoyl-CoA requires sensitive and specific analytical techniques due to their low abundance and instability in biological matrices.

Extraction of Long-Chain Acyl-CoAs from Tissues or Cells:

This protocol provides a general framework for the extraction of long-chain acyl-CoAs.

• Homogenization: Homogenize frozen tissue powder or cell pellets in a pre-chilled glass homogenizer with 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9).

• Extraction: Add an appropriate organic solvent mixture (e.g., acetonitrile:isopropanol:methanol) and vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge the homogenate at 3000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the upper aqueous-organic phase containing the acyl-CoAs.

• Drying: Evaporate the solvent under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial liquid chromatography mobile phase for analysis.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

LC-MS/MS is the gold standard for the quantification of individual acyl-CoA species.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A binary gradient system is common, for example:

    • Mobile Phase A: 15 mM ammonium (B1175870) hydroxide (B78521) in water.

    • Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile.

  • Gradient: A gradient from a lower to a higher concentration of the organic mobile phase is used to elute the acyl-CoAs based on their hydrophobicity.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+) is often employed.

  • Detection Method: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for each analyte. For many acyl-CoAs, a characteristic neutral loss of the phosphoadenosine diphosphate (B83284) moiety (507 Da) is observed.[3]

This technical guide provides a foundational understanding of 16-Methylheptadecanoyl-CoA. Further research into its specific biological roles and interactions will be crucial for elucidating its full significance in health and disease, and for exploring its potential as a therapeutic target.

References

• 1. Showing Compound 16-Methylheptadecanoic acid (FDB003068) - FooDB [foodb.ca]
• 2. 16-Methylheptadecanoic Acid | C18H36O2 | CID 21859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 16-METHYLHEPTADECANOIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. Stearoyl-CoA - Wikipedia [en.wikipedia.org]
• 5. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. pubs.acs.org [pubs.acs.org]

The Pivotal Role of 16-Methylheptadecanoyl-CoA in Mycolic Acid Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mycolic acids are the hallmark of Mycobacterium tuberculosis and related species, forming a crucial component of their unique and impermeable cell wall. The biosynthesis of these complex lipids is a vital area of research for the development of new anti-tubercular drugs. This technical guide provides an in-depth exploration of the role of 16-methylheptadecanoyl-CoA as a key precursor in the synthesis of the meromycolic acid chain, a major constituent of mycolic acids. We delve into the biosynthetic pathway, present available data on enzyme kinetics, and provide detailed experimental protocols for the analysis of mycolic acid precursors. Furthermore, this guide includes visualizations of the key pathways and experimental workflows to facilitate a deeper understanding of this critical metabolic process.

Introduction

The cell envelope of Mycobacterium tuberculosis is a complex and robust structure, with mycolic acids being its most abundant and defining component.[1] These very-long-chain α-alkyl, β-hydroxy fatty acids are esterified to the arabinogalactan (B145846) layer of the cell wall and are also found as free lipids, such as trehalose (B1683222) dimycolate (TDM), also known as cord factor.[2] The unique structure of mycolic acids confers low permeability to the mycobacterial cell wall, contributing to its intrinsic resistance to many antibiotics and its ability to survive within the host.[2][3]

The biosynthesis of mycolic acids is a complex process involving two distinct fatty acid synthase (FAS) systems: a eukaryotic-like, multifunctional FAS-I and a prokaryotic-like, dissociated FAS-II system.[1][4] FAS-I is responsible for the de novo synthesis of shorter-chain fatty acids, which then serve as precursors for the FAS-II system to elongate into the long meromycolic acid chain. The α-alkyl branch of the mycolic acid is also derived from FAS-I products.[1] This guide focuses on the role of a specific branched-chain fatty acid precursor, 16-methylheptadecanoyl-CoA, in the intricate process of mycolic acid biosynthesis.

Mycolic Acid Biosynthesis Overview

The synthesis of mycolic acids can be broadly divided into four key stages:

• Precursor Synthesis by FAS-I: The FAS-I system synthesizes a bimodal distribution of straight-chain fatty acids, typically C16-C18 and C24-C26 acyl-CoAs.[1][4] It is also capable of producing branched-chain fatty acids when supplied with the appropriate primers.

• Meromycolate Elongation by FAS-II: The C16-C18 acyl-CoA products from FAS-I are transferred to the FAS-II system, which catalyzes their iterative elongation to produce the very-long-chain meromycolic acid backbone (up to C60).[1][5]

• Modification of the Meromycolate Chain: The meromycolic acid chain undergoes various modifications, including the introduction of cyclopropane (B1198618) rings, methoxy (B1213986) groups, or keto groups, which define the different classes of mycolic acids (α-, methoxy-, and keto-mycolic acids).[4]

• Claisen Condensation and Final Processing: The mature meromycolic acid is condensed with a C24-C26 fatty acid (the α-branch) from FAS-I in a Claisen-type condensation reaction catalyzed by the polyketide synthase Pks13.[1] Subsequent reduction and transfer to trehalose and the cell wall arabinogalactan complete the synthesis.[1]

The Role of 16-Methylheptadecanoyl-CoA as a Precursor

While much of the research has focused on straight-chain precursors, the incorporation of branched-chain fatty acids, such as 16-methylheptadecanoic acid, into the meromycolic acid chain is a critical aspect of mycolic acid diversity and physiology. The biosynthesis of 16-methylheptadecanoyl-CoA is initiated by a branched-chain α-keto acid primer, which is then elongated by the FAS-I system. This branched-chain acyl-CoA then serves as a substrate for the FAS-II system, leading to the formation of a meromycolic acid with a terminal methyl branch.

The presence of these branched-chain fatty acids within the mycolic acid layer is thought to influence the fluidity and permeability of the mycobacterial cell wall.

Quantitative Analysis

However, to provide a framework for the type of quantitative data that is crucial for understanding the efficiency of precursor utilization, the following table presents representative kinetic values for a metazoan fatty acid synthase with both a straight-chain (acetyl-CoA) and a branched-chain (methylmalonyl-CoA) extender unit. It is important to note that these values are not from mycobacterial enzymes but serve as an illustrative example.

Table 1: Representative Kinetic Parameters for Metazoan Fatty Acid Synthase (mFAS) and Ketoacyl Synthase (KS) [6]

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)
mFAS	Acetyl-CoA	1.8 ± 0.2	0.85 ± 0.02
mFAS	Methylmalonyl-CoA	230 ± 30	0.005 ± 0.0002
KS	Decanoyl-ACP	1.5 ± 0.2	0.12 ± 0.004
KS	Methylmalonyl-ACP	-	-

Note: Data is presented as mean ± standard error. The kinetic constants for KS with methylmalonyl-ACP were not determined in the cited study.

Further research is required to determine the specific kinetic parameters of Mycobacterium tuberculosis FAS-I and FAS-II enzymes with 16-methylheptadecanoyl-CoA to fully elucidate its role and efficiency as a precursor in mycolic acid biosynthesis.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments involved in the study of mycolic acid biosynthesis.

Fatty Acid and Mycolic Acid Extraction and Saponification

This protocol describes the initial steps for liberating fatty acids and mycolic acids from mycobacterial cells.

• Materials:

  • Mycobacterial cell pellet

  • Tetrabutylammonium hydroxide (B78521) (TBAH)

  • Water, dichloromethane, methyl iodide

  • Round-bottom glass tubes

  • Heating block

  • Rotator

  • Centrifuge

• Procedure:

  • Harvest mycobacterial cultures in the mid-log phase by centrifugation.

  • Wash the cell pellet with water to remove any residual medium.

  • Transfer the pellet to a round-bottom glass tube.

  • Resuspend the pellet in 2 ml of TBAH.

  • Incubate overnight at 100°C in a heating block for complete saponification.[7]

  • Cool the tube to room temperature.

Derivatization to Fatty Acid Methyl Esters (FAMEs) and Mycolic Acid Methyl Esters (MAMEs)

This procedure converts the free fatty acids and mycolic acids into their methyl ester derivatives for analysis by TLC and GC-MS.

• Materials:

  • Saponified sample from the previous step

  • Dichloromethane

  • Methyl iodide

  • Water

  • Centrifuge

• Procedure:

  • To the saponified sample, add 4 ml of dichloromethane, 300 µl of methyl iodide, and 2 ml of water.

  • Mix the tube on a rotator for 1 hour at room temperature.

  • Centrifuge at 3,500 rpm for 10 minutes to separate the phases.

  • The lower organic phase contains the FAMEs and MAMEs. Carefully collect this phase for further analysis.

Thin-Layer Chromatography (TLC) of MAMEs

TLC is used to separate and visualize the different classes of mycolic acid methyl esters.

• Materials:

  • FAME/MAME extract in dichloromethane

  • TLC plates (silica gel)

  • TLC developing tank

  • Hexane/ethyl acetate (B1210297) solvent system (e.g., 19:1, v/v)

  • Visualization reagent (e.g., 5% ethanolic molybdophosphoric acid)

  • Heat gun

• Procedure:

  • Spot the FAME/MAME extract onto a silica (B1680970) gel TLC plate.

  • Develop the plate in a TLC tank containing the hexane/ethyl acetate solvent system. For better separation, a two-step development can be performed.[7]

  • After development, dry the plate.

  • Spray the plate with the visualization reagent.

  • Heat the plate with a heat gun to visualize the separated MAMEs.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) of FAMEs

GC-MS is a powerful technique for the detailed analysis and quantification of the fatty acid composition.

• Materials:

  • FAME extract

  • Gas chromatograph coupled to a mass spectrometer

  • Appropriate GC column (e.g., capillary column)

  • Carrier gas (e.g., helium or hydrogen)

• Procedure:

  • Inject the FAME sample into the GC-MS system.

  • Set the appropriate temperature program for the GC oven to separate the FAMEs based on their boiling points and polarity.

  • The mass spectrometer will ionize and fragment the eluting FAMEs, providing mass spectra for identification.

  • Compare the resulting mass spectra with a library of known fatty acid methyl esters to identify and quantify the fatty acid composition of the sample.[8]

In Vitro Assay for Fatty Acyl-AMP Ligases (FAALs)

This assay is used to measure the activity of enzymes that activate fatty acids by converting them to acyl-adenylates.

• Materials:

  • Purified FAAL enzyme

  • Fatty acid substrate (e.g., 16-methylheptadecanoic acid)

  • ATP, MgCl2, Coenzyme A (for coupled assays)

  • Radiolabeled substrate (e.g., [α-³²P]ATP or [¹⁴C]fatty acid)

  • TLC plate

  • Phosphorimager or scintillation counter

• Procedure:

  • Set up a reaction mixture containing the purified enzyme, fatty acid substrate, ATP, and MgCl2 in an appropriate buffer.

  • Initiate the reaction and incubate at the optimal temperature for the enzyme.

  • Stop the reaction at various time points.

  • Spot the reaction mixture onto a TLC plate to separate the product (acyl-AMP) from the substrates.

  • Visualize and quantify the radiolabeled product using a phosphorimager or by scraping the corresponding spot and using a scintillation counter.

In Vivo Radiolabeling of Mycolic Acids

This technique allows for the tracking of precursor incorporation into mycolic acids in living mycobacterial cells.

• Materials:

  • Mycobacterial culture

  • Radiolabeled precursor (e.g., [1-¹⁴C]16-methylheptadecanoic acid or [¹⁴C]acetate)

  • Lipid extraction and analysis reagents (as described above)

• Procedure:

  • Grow a mycobacterial culture to the mid-log phase.

  • Add the radiolabeled precursor to the culture medium.

  • Incubate the culture for a defined period to allow for the incorporation of the label into the cellular lipids.

  • Harvest the cells and extract the total lipids.

  • Derivatize the lipids to FAMEs and MAMEs.

  • Analyze the labeled MAMEs by TLC and autoradiography to visualize the incorporation of the radiolabel into the different mycolic acid classes.

Visualizations

Mycolic Acid Biosynthesis Pathway

Caption: Mycolic acid biosynthesis pathway.

Experimental Workflow for Mycolic Acid Analysis

Caption: Experimental workflow for mycolic acid analysis.

Conclusion

16-Methylheptadecanoyl-CoA is a significant, albeit understudied, precursor in the biosynthesis of mycolic acids in Mycobacterium tuberculosis. Its incorporation into the meromycolic acid chain contributes to the structural diversity and, consequently, the biophysical properties of the mycobacterial cell wall. While the overall biosynthetic pathway is reasonably well understood, a significant gap exists in the quantitative understanding of the enzyme kinetics related to branched-chain fatty acid precursors. The detailed experimental protocols provided in this guide offer a robust framework for researchers to investigate these unanswered questions. A deeper understanding of the substrate specificity and efficiency of the enzymes involved in the utilization of branched-chain precursors could unveil novel targets for the development of more effective anti-tubercular therapies. Further research in this area is paramount to fully elucidate the intricacies of mycolic acid biosynthesis and to exploit this knowledge in the fight against tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Biochemical characterization of acyl-coenzyme A synthetases involved in mycobacterial steroid side-chain catabolism and molecular design: synthesis of an anti-mycobacterial agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of long-chain acyl-CoAs in the regulation of mycolic acid biosynthesis in mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Adenylating Enzymes in Mycobacterium tuberculosis as Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.iucr.org [journals.iucr.org]

Cellular Localization of 16-Methylheptadecanoyl-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

16-Methylheptadecanoyl-CoA is a branched-chain fatty acyl-CoA thioester that plays a role in cellular metabolism. Understanding its subcellular localization is critical for elucidating its precise physiological functions and its implications in various disease states. This technical guide provides a comprehensive overview of the known and inferred cellular distribution of 16-Methylheptadecanoyl-CoA, details the metabolic pathways it is involved in, and presents experimental protocols for its study. While direct quantitative data for this specific molecule is limited, this guide synthesizes information from related long-chain and branched-chain fatty acyl-CoAs to provide a robust framework for researchers.

Introduction to Acyl-CoA Metabolism and Compartmentalization

Acyl-CoAs are central intermediates in cellular metabolism, participating in a wide array of anabolic and catabolic processes.[1] The metabolism of these molecules is highly compartmentalized within the cell, with distinct pathways operating in the cytosol, mitochondria, and peroxisomes.[2][3] This spatial separation allows for precise regulation and integration of metabolic fluxes.

• Cytosol: The cytosol is the primary site for de novo fatty acid synthesis and the activation of long-chain fatty acids by acyl-CoA synthetases (ACS).[1] Cytosolic acyl-CoAs can be directed towards the synthesis of complex lipids, such as triglycerides and phospholipids, or transported into other organelles for further metabolism.

• Mitochondria: The mitochondrial matrix is the main site of β-oxidation of straight-chain fatty acids, providing a major source of acetyl-CoA for the tricarboxylic acid (TCA) cycle and subsequent ATP production.[4] The transport of long-chain acyl-CoAs into the mitochondria is mediated by the carnitine shuttle.

• Peroxisomes: Peroxisomes are responsible for the β-oxidation of very-long-chain fatty acids, branched-chain fatty acids, and dicarboxylic fatty acids.[3] Unlike mitochondrial β-oxidation, the peroxisomal process is typically incomplete, shortening the acyl chains which are then further metabolized in the mitochondria.[3]

Cellular Localization of 16-Methylheptadecanoyl-CoA

Direct experimental evidence detailing the specific subcellular localization of 16-Methylheptadecanoyl-CoA is not extensively available in the current literature. However, based on its structure as a branched-chain fatty acyl-CoA, its primary metabolic roles and localization can be inferred to be within the peroxisomes and mitochondria .

Peroxisomal Localization

The presence of a methyl branch in its structure suggests that 16-Methylheptadecanoyl-CoA is a substrate for peroxisomal β-oxidation. The enzymes in the mitochondrial β-oxidation pathway are generally less efficient at handling branched-chain fatty acids. Therefore, it is highly probable that 16-Methylheptadecanoyl-CoA is initially metabolized in the peroxisomes.[2]

Mitochondrial Localization

Following partial oxidation in the peroxisomes, the resulting shorter-chain acyl-CoAs are typically transported to the mitochondria for complete oxidation to acetyl-CoA or propionyl-CoA.[3] Therefore, metabolites of 16-Methylheptadecanoyl-CoA are expected to be present in the mitochondrial matrix.

Quantitative Data on Acyl-CoA Distribution

While specific quantitative data for 16-Methylheptadecanoyl-CoA is not available, the following table summarizes the general distribution of long-chain acyl-CoAs in different cellular compartments, providing a likely context for the distribution of 16-Methylheptadecanoyl-CoA.

Cellular Compartment	General Role in Long-Chain Acyl-CoA Metabolism	Expected Relative Abundance of 16-Methylheptadecanoyl-CoA and its Metabolites
Cytosol	Activation of fatty acids, synthesis of complex lipids	Low
Peroxisomes	β-oxidation of branched-chain fatty acids	High (as the initial substrate)
Mitochondria	β-oxidation of shorter-chain acyl-CoAs derived from peroxisomal oxidation	High (as metabolic intermediates)
Endoplasmic Reticulum	Esterification into complex lipids	Moderate

Experimental Protocols for Determining Cellular Localization

To empirically determine the subcellular localization of 16-Methylheptadecanoyl-CoA, a combination of biochemical and imaging techniques can be employed.

Subcellular Fractionation and Acyl-CoA Profiling

This method involves the physical separation of cellular organelles followed by the quantification of 16-Methylheptadecanoyl-CoA in each fraction.

Protocol:

• Cell Lysis: Homogenize cultured cells or tissues in an isotonic buffer to maintain organelle integrity.

• Differential Centrifugation: Perform a series of centrifugation steps at increasing speeds to pellet nuclei, mitochondria, peroxisomes, and microsomes.

• Acyl-CoA Extraction: Extract acyl-CoAs from each fraction using a suitable solvent system (e.g., solid-phase extraction).

• LC-MS/MS Analysis: Quantify 16-Methylheptadecanoyl-CoA in each extract using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5] This technique allows for sensitive and specific detection of the target molecule.

Immunofluorescence Microscopy of Metabolic Enzymes

This technique involves visualizing the localization of enzymes known to metabolize branched-chain fatty acyl-CoAs.

Protocol:

• Cell Fixation and Permeabilization: Fix cells with paraformaldehyde and permeabilize with a detergent like Triton X-100.

• Primary Antibody Incubation: Incubate the cells with a primary antibody specific to an enzyme involved in branched-chain fatty acid oxidation (e.g., peroxisomal acyl-CoA oxidase).

• Secondary Antibody Incubation: Incubate with a fluorescently labeled secondary antibody that binds to the primary antibody.

• Co-localization with Organelle Markers: Co-stain with fluorescent markers for specific organelles (e.g., MitoTracker for mitochondria, PMP70 for peroxisomes).

• Confocal Microscopy: Visualize the cellular localization of the enzyme and its co-localization with organelle markers using a confocal microscope.

Signaling Pathways and Metabolic Workflows

The metabolism of 16-Methylheptadecanoyl-CoA is integrated with the overall cellular metabolic network. The diagrams below illustrate the key pathways.

Caption: Metabolism of 16-Methylheptadecanoyl-CoA.

References

• 1. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Compartmentalised acyl-CoA metabolism and roles in chromatin regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acetyl-CoA and the Regulation of Metabolism: Mechanisms and Consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular pan-chain acyl-CoA profiling reveals SLC25A42/SLC25A16 in mitochondrial CoA import and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Synthesis of 16-Methylheptadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the enzymatic synthesis of 16-methylheptadecanoyl-CoA, a branched-chain fatty acyl-CoA. It details the key enzymes, their catalytic mechanisms, and the overall biosynthetic pathway. This document is intended to serve as a valuable resource for researchers in the fields of biochemistry, metabolic engineering, and drug development, offering insights into the production of specialized lipids. The guide includes structured quantitative data, detailed experimental protocols for enzyme activity assays, and a visual representation of the biosynthetic pathway to facilitate a deeper understanding of this metabolic process.

Introduction

Branched-chain fatty acids (BCFAs) are a diverse class of lipids characterized by the presence of one or more methyl groups on the fatty acid backbone. 16-Methylheptadecanoic acid is a specific type of BCFA, an iso-fatty acid, where the methyl branch is located on the penultimate carbon atom. The activated form, 16-methylheptadecanoyl-CoA, is a key intermediate for the incorporation of this fatty acid into more complex lipids and for its participation in various metabolic pathways. Understanding the enzymatic machinery responsible for its synthesis is crucial for investigating its physiological roles and for the potential biotechnological production of valuable branched-chain lipids.

The Biosynthetic Pathway of 16-Methylheptadecanoyl-CoA

The synthesis of 16-methylheptadecanoyl-CoA is a multi-step process involving several key enzymes. The pathway can be broadly divided into three main stages: initiation with a branched-chain primer, elongation by the fatty acid synthase complex with the incorporation of a specific extender unit, and final activation to its CoA ester.

Initiation with a Branched-Chain Primer

The synthesis of iso-fatty acids like 16-methylheptadecanoic acid is typically initiated with a branched-chain acyl-CoA primer derived from the catabolism of branched-chain amino acids. In this case, the primer is isovaleryl-CoA, which is derived from the amino acid leucine. The initial and key enzyme in this priming step is the Branched-Chain α-Keto Acid Dehydrogenase Complex (BCKDC) .

• Branched-Chain α-Keto Acid Dehydrogenase Complex (BCKDC): This mitochondrial multi-enzyme complex catalyzes the oxidative decarboxylation of branched-chain α-keto acids derived from the transamination of leucine, isoleucine, and valine. For the synthesis of 16-methylheptadecanoyl-CoA, the relevant substrate is α-ketoisocaproate (derived from leucine), which is converted to isovaleryl-CoA. This isovaleryl-CoA then serves as the primer for the fatty acid synthase.

Elongation by Fatty Acid Synthase (FAS)

Once primed with isovaleryl-CoA, the fatty acid chain is elongated by the Fatty Acid Synthase (FAS) complex. In mammals, this is typically the cytosolic type I FAS (FASI). The elongation process involves the sequential addition of two-carbon units derived from malonyl-CoA. To achieve the final 17-carbon chain of 16-methylheptadecanoic acid, a total of six elongation cycles are required.

A crucial enzyme for providing the necessary extender unit is Acetyl-CoA Carboxylase (ACC) .

• Acetyl-CoA Carboxylase (ACC): This enzyme catalyzes the ATP-dependent carboxylation of acetyl-CoA to form malonyl-CoA, the primary building block for fatty acid elongation.

The FAS complex itself is a multi-domain enzyme that catalyzes a series of reactions in each elongation cycle:

• Condensation (Ketoacyl Synthase - KS): The growing acyl chain is condensed with malonyl-CoA.

• Reduction (Ketoacyl Reductase - KR): The β-keto group is reduced to a hydroxyl group.

• Dehydration (Dehydratase - DH): A water molecule is removed to form a double bond.

• Reduction (Enoyl Reductase - ER): The double bond is reduced to a saturated carbon-carbon bond.

Final Activation to 16-Methylheptadecanoyl-CoA

After the final elongation cycle, the 16-methylheptadecanoic acid is released from the FAS complex. To be metabolically active, it must be converted to its CoA ester, 16-methylheptadecanoyl-CoA. This activation step is catalyzed by an Acyl-CoA Synthetase (ACS) .

• Long-Chain Acyl-CoA Synthetase (ACSL): These enzymes activate long-chain fatty acids (typically C12-C20) by catalyzing their ligation to Coenzyme A in an ATP-dependent manner.[1] Several isoforms of ACSL exist with varying substrate specificities and subcellular localizations. The specific ACSL isoform responsible for activating 16-methylheptadecanoic acid would likely be one that has a preference for long-chain, branched fatty acids.

Quantitative Data on Key Enzymes

The efficiency of branched-chain fatty acid synthesis is often lower than that of their straight-chain counterparts. This is primarily due to the substrate specificity of the enzymes involved, particularly the fatty acid synthase.

Table 1: Kinetic Parameters of Metazoan Fatty Acid Synthase (mFAS) with Different Substrates

Substrate Combination	kcat (s⁻¹)	KM (μM)	kcat/KM (s⁻¹·μM⁻¹)	Reference
Acetyl-CoA + Malonyl-CoA	1.7 ± 0.1	10 ± 2 (Acetyl-CoA)	0.17	[2]
Acetyl-CoA + Methylmalonyl-CoA	0.010 ± 0.001	30 ± 10 (Acetyl-CoA)	0.00033	[2]
Decanoyl-ACP + Malonyl-CoA	Not Reported	Not Reported	Not Reported
Decanoyl-ACP + Methylmalonyl-ACP	Not Reported	Not Reported	Not Reported

Note: The turnover number (kcat) of mFAS with methylmalonyl-CoA is approximately 170 times lower than with malonyl-CoA, highlighting the reduced efficiency of incorporating branched extender units.[2]

Table 2: Substrate Specificity of Propionyl-CoA Carboxylase (PCC)

Substrate	KM (mM)	Relative Vmax (%)	Reference
Propionyl-CoA	0.29	100	[3]
Acetyl-CoA	Not Reported	~1.5
Bicarbonate	3.0	-

Experimental Protocols

Detailed methodologies for assaying the activity of the key enzymes involved in 16-methylheptadecanoyl-CoA synthesis are provided below.

Branched-Chain α-Keto Acid Dehydrogenase Complex (BCKDC) Activity Assay

This protocol is based on measuring the release of ¹⁴CO₂ from a radiolabeled branched-chain α-keto acid.[4]

Materials:

• Mitochondrial isolation buffer (e.g., mannitol-sucrose medium)

• Assay buffer: 25 mM HEPES, 0.5 mM NAD⁺, 0.5 mM CoASH, 0.4 mM TPP, 0.2 mM EDTA, 1 mM DTT, 1 mM MgSO₄, pH 7.4

• Substrate: α-keto[1-¹⁴C]isocaproate

• Scintillation cocktail

• Center wells with filter paper

• Methylbenzethonium hydroxide (B78521) (for trapping ¹⁴CO₂)

• 5N Sulfuric acid

Procedure:

• Isolate mitochondria from the tissue of interest using standard procedures.

• In a 25-mL Erlenmeyer flask, prepare the reaction mixture containing the assay buffer and an appropriate amount of mitochondrial protein (1-3 mg).

• Initiate the reaction by adding the α-keto[1-¹⁴C]isocaproate substrate.

• Incubate at 37°C for 15 minutes with gentle shaking.

• Stop the reaction by injecting 5N sulfuric acid into the reaction mixture.

• Continue shaking for 1 hour to allow the released ¹⁴CO₂ to be trapped in the methylbenzethonium hydroxide in the center well.

• Remove the center well and place it in a scintillation vial with a suitable scintillation cocktail.

• Quantify the radioactivity using a liquid scintillation counter.

• Calculate the enzyme activity based on the amount of ¹⁴CO₂ released per unit time per milligram of protein.

Propionyl-CoA Carboxylase (PCC) Activity Assay

This radiometric assay measures the incorporation of [¹⁴C]bicarbonate into propionyl-CoA to form [¹⁴C]methylmalonyl-CoA.[5]

Materials:

• Assay buffer: e.g., Tris-HCl buffer, pH 8.0, containing MgCl₂, ATP, and DTT.

• Propionyl-CoA solution

• [¹⁴C]Sodium bicarbonate (H¹⁴CO₃⁻)

• Trichloroacetic acid (TCA)

• Scintillation cocktail

Procedure:

• Prepare the reaction mixture containing the assay buffer, propionyl-CoA, and the cell or tissue lysate.

• Initiate the reaction by adding [¹⁴C]sodium bicarbonate.

• Incubate at 37°C for a defined period (e.g., 20-30 minutes).

• Stop the reaction by adding cold TCA to precipitate the protein.

• Centrifuge to pellet the precipitated protein.

• Take an aliquot of the supernatant containing the acid-stable, non-volatile product ([¹⁴C]methylmalonyl-CoA).

• Add the supernatant to a scintillation vial with a scintillation cocktail.

• Quantify the radioactivity using a liquid scintillation counter.

• Calculate the enzyme activity based on the amount of ¹⁴C incorporated per unit time per milligram of protein.

Fatty Acid Synthase (FAS) Activity Assay

FAS activity can be monitored by measuring the consumption of NADPH at 340 nm.[6][7]

Materials:

• Assay buffer: 50 mM phosphate (B84403) buffer, pH 7.2, 0.5 mg/mL fatty acid-free BSA, 1 mM DTT.

• NADPH solution

• Acetyl-CoA solution (or isovaleryl-CoA for branched-chain synthesis)

• Malonyl-CoA solution

• Purified FAS or cell lysate containing FAS

Procedure:

• In a quartz cuvette, prepare the reaction mixture containing the assay buffer, NADPH, and acetyl-CoA (or isovaleryl-CoA).

• Add the FAS enzyme preparation to the cuvette and mix.

• Initiate the reaction by adding malonyl-CoA.

• Immediately monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Calculate the rate of NADPH oxidation using the molar extinction coefficient of NADPH (6220 M⁻¹cm⁻¹).

• Enzyme activity is expressed as the amount of NADPH consumed per unit time per milligram of protein.

Long-Chain Acyl-CoA Synthetase (ACSL) Activity Assay

This radiometric assay measures the conversion of a radiolabeled fatty acid to its corresponding acyl-CoA.[8]

Materials:

• Assay buffer: 100 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 10 mM ATP, 200 µM CoA, 0.1% Triton X-100.

• [¹⁴C]16-methylheptadecanoic acid (or a suitable labeled long-chain fatty acid) complexed with fatty acid-free BSA.

• Dole's solution (Isopropanol:Heptane (B126788):H₂SO₄ 40:10:1)

• Heptane

• Scintillation cocktail

Procedure:

• Prepare the reaction mixture containing the assay buffer and the cell or tissue lysate.

• Initiate the reaction by adding the radiolabeled fatty acid-BSA complex.

• Incubate at 30°C for 10 minutes.

• Stop the reaction by adding Dole's solution.

• Add heptane and water to partition the phases. The unreacted fatty acid will move to the upper heptane phase, while the acyl-CoA product will remain in the lower aqueous phase.

• Vortex and centrifuge to separate the phases.

• Take an aliquot of the lower aqueous phase and add it to a scintillation vial with a scintillation cocktail.

• Quantify the radioactivity using a liquid scintillation counter.

• Calculate the enzyme activity based on the amount of radiolabeled acyl-CoA formed per unit time per milligram of protein.

Visualization of the Biosynthetic Pathway and Experimental Workflow

Biosynthetic Pathway of 16-Methylheptadecanoyl-CoA

Caption: Biosynthesis of 16-Methylheptadecanoyl-CoA.

Experimental Workflow for Enzyme Activity Assays

Caption: General workflow for enzyme activity assays.

Conclusion

The synthesis of 16-methylheptadecanoyl-CoA is a specialized metabolic pathway that relies on the coordinated action of several key enzymes. The initiation with a branched-chain primer by BCKDC, elongation by FAS, and final activation by ACSL constitute the core enzymatic cascade. The quantitative data presented highlight the kinetic challenges associated with the incorporation of non-standard extender units by fatty acid synthase. The detailed experimental protocols provided in this guide offer a practical resource for researchers aiming to study these enzymes and the overall pathway of branched-chain fatty acid biosynthesis. Further research into the specific isoforms of ACSL involved in the activation of branched-chain fatty acids and the regulatory mechanisms governing this pathway will be crucial for a complete understanding of its role in cellular metabolism and for its potential exploitation in biotechnological applications.

References

• 1. Mammalian long-chain acyl-CoA synthetases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Propionyl-CoA Carboxylase- A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Branched chain alpha-keto acid oxidative decarboxylation in skeletal muscle mitochondria. Effect of isolation procedure and mitochondrial delta pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Propionyl-CoA Carboxylase – Supra-Regional Assay Service [sas-centre.org]
• 6. researchgate.net [researchgate.net]
• 7. The synthesis of branched-chain fatty acids is limited by enzymatic decarboxylation of ethyl- and methylmalonyl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Role of 16-Methylheptadecanoyl-CoA in Tuberculosis Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the etiological agent of tuberculosis, possesses a unique and complex lipid metabolism that is intrinsically linked to its pathogenicity, virulence, and ability to establish chronic infections. The mycobacterial cell envelope is a formidable barrier, rich in a diverse array of lipids, including the well-known mycolic acids. Among the less-studied but potentially significant lipid components are branched-chain fatty acids. This technical guide delves into the current understanding of 16-methylheptadecanoyl-CoA, a specific methyl-branched fatty acyl-CoA, in the context of tuberculosis research. While direct research on this molecule is limited, this guide synthesizes information on related pathways, particularly the biosynthesis of tuberculostearic acid (TBSA), to provide a comprehensive overview of its likely synthesis, function, and the experimental approaches to its study. A significant portion of Mtb's virulence is attributed to its ability to utilize host-derived lipids, such as fatty acids and cholesterol, for its metabolic needs.[1][2] The metabolism of these lipids often results in the production of key metabolic intermediates like propionyl-CoA, which can be both a vital building block for complex lipids and a toxic metabolite if accumulated.[1][3][4]

Biosynthesis of 16-Methylheptadecanoyl-CoA: A Hypothesized Pathway

While the precise enzymatic pathway for the synthesis of 16-methylheptadecanoyl-CoA in Mtb has not been explicitly elucidated in the available literature, a plausible pathway can be inferred from the well-characterized biosynthesis of another prominent mycobacterial methyl-branched fatty acid, tuberculostearic acid (10-methyloctadecanoic acid).[5][6][7] The synthesis of TBSA involves the methylation of an oleic acid precursor, a reaction catalyzed by a S-adenosyl-L-methionine (SAM)-dependent methyltransferase.[5][6][8]

Following this precedent, the biosynthesis of 16-methylheptadecanoyl-CoA is hypothesized to start from a 17-carbon fatty acid precursor, heptadecanoic acid (margaric acid), which would be in its acyl-CoA form. A SAM-dependent methyltransferase would then catalyze the transfer of a methyl group from SAM to the 16th carbon of the heptadecanoyl chain.

Key Enzymatic Steps:

• Precursor Synthesis: Heptadecanoyl-CoA is likely synthesized via the fatty acid synthase systems (FAS-I or FAS-II) of Mtb.[9][10]

• Methylation: A putative SAM-dependent methyltransferase, analogous to the Cfa/BfaB enzyme in TBSA synthesis, would methylate the C16 position of the heptadecanoyl-CoA.[5][6]

The following diagram illustrates this hypothesized biosynthetic pathway.

Hypothesized biosynthetic pathway of 16-Methylheptadecanoyl-CoA in Mtb.

Potential Role in Mtb Pathophysiology

Branched-chain fatty acids are integral components of the mycobacterial cell envelope and are known to influence membrane fluidity and permeability.[7][11] Lipids containing these fatty acids, such as phthiocerol dimycocerosates (PDIMs), are major virulence factors of Mtb.[1][11] The incorporation of methyl-branched fatty acids into complex lipids provides a mechanism for Mtb to detoxify potentially harmful propionyl-CoA pools that arise from the metabolism of host-derived cholesterol and odd-chain fatty acids.[1][3]

While the specific role of 16-methylheptadecanoyl-CoA is yet to be determined, it is plausible that it is incorporated into various complex lipids within the cell envelope, thereby contributing to:

• Cell wall integrity and impermeability: The unique structure of branched-chain fatty acids can impact the packing of lipid bilayers, contributing to the low permeability of the mycobacterial cell wall.

• Virulence: As a component of complex lipids, it may play a role in the interaction of Mtb with host cells and the modulation of the host immune response.[12]

• Metabolic homeostasis: Its synthesis could serve as a sink for methyl groups and contribute to the overall balance of fatty acid pools within the bacterium.

16-Methylheptadecanoyl-CoA as a Potential Biomarker

The unique lipid composition of M. tuberculosis has been extensively explored for the discovery of diagnostic biomarkers.[13][14][15] Tuberculostearic acid, for instance, has long been investigated as a potential biomarker for tuberculosis due to its abundance and specificity to mycobacteria.[5][16] Given its structural similarity to TBSA and its likely unique presence in mycobacteria, 16-methylheptadecanoyl-CoA and the lipids derived from it could also serve as potential biomarkers for TB infection. Detection of such specific bacterial lipids in clinical samples like sputum or serum could offer a direct measure of bacterial presence.[13][17]

Potential Biomarker Class	Analytical Method	Sample Type(s)	Reported Sensitivity	Reported Specificity	Comments
Volatile Metabolites (e.g., cyclohexane, benzene)	GC-MS	Breath	84%	64.7%	Non-invasive, but specificity can be a challenge.[15]
Mycolic Acids	HPLC, GC-MS	Sputum, Biopsy	High	High	Highly specific to mycobacteria and present in high concentrations.[15]
Tuberculostearic Acid (TBSA)	GC-MS	Sputum, Serum, CSF	Variable	High	A well-studied, genus-specific fatty acid.[5][16]
Hypothetical: 16-Methylheptadecanoyl-CoA containing lipids	LC-MS/MS	Sputum, Serum, Plasma	To be determined	Potentially high	Specificity would depend on its unique presence in Mtb.

Experimental Protocols

Studying 16-methylheptadecanoyl-CoA requires a combination of advanced analytical techniques for lipid extraction, separation, and identification, as well as methods to probe its biological function.

Lipid Extraction and Analysis by GC-MS and LC-MS

This protocol is adapted from methodologies used for comprehensive lipid analysis in Mycobacterium tuberculosis.[13][18]

a. Lipid Extraction

• Cell Culture and Harvest: Culture M. tuberculosis to the desired growth phase in an appropriate medium (e.g., Middlebrook 7H9). Harvest the cells by centrifugation.

• Lipid Extraction: Resuspend the cell pellet in a monophasic solvent mixture of chloroform:methanol (B129727):water (10:10:3, v/v/v). Stir overnight at room temperature.

• Phase Separation and Collection: Centrifuge the mixture to pellet the delipidated cells. Transfer the supernatant containing the lipid extract to a new tube and dry it under a stream of nitrogen.

• Apolar Lipid Extraction (for specific analysis of PDIMs): For targeted analysis of apolar lipids, a two-phase extraction with petroleum ether and methanol can be employed.[19]

b. Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Methyl Ester (FAME) Analysis

• Saponification and Derivatization: The dried lipid extract is saponified using methanolic NaOH to release the fatty acids. These are then derivatized to fatty acid methyl esters (FAMEs) using methanolic HCl.[20]

• GC-MS Analysis: The FAMEs are analyzed on a GC-MS system. The separation of different FAMEs is achieved on a capillary column, and the mass spectrometer is used for identification and quantification based on the mass-to-charge ratio of the fragmented ions.

c. Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Intact Lipid Analysis

• Sample Preparation: Dissolve the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., chloroform:methanol:water 10:10:3).[18]

• LC Separation: Separate the different lipid classes using a reversed-phase or normal-phase HPLC column. A C18 column is commonly used for separating a wide range of mycobacterial lipids.[21]

• MS/MS Analysis: Utilize a high-resolution mass spectrometer (e.g., Q-TOF) for the detection and identification of intact lipids containing 16-methylheptadecanoyl-CoA. Data-independent acquisition modes can be used for comprehensive fragmentation data.[21]

Workflow for the analysis of mycobacterial lipids.

Metabolomic Analysis of Mtb

Metabolomics provides a global view of the small molecules in a biological system and can be used to understand the physiological state of Mtb under different conditions.[22][23]

• Sample Collection: Rapidly quench metabolic activity and harvest Mtb cells, for example, by fast filtration.[23]

• Metabolite Extraction: Extract metabolites using a cold solvent mixture, such as acetonitrile:methanol:water.

• LC-MS/MS Analysis: Analyze the metabolite extract using high-resolution LC-MS/MS to detect and quantify a wide range of metabolites, including acyl-CoAs.

• Data Analysis: Use specialized software to process the raw data, identify metabolites based on accurate mass and retention time, and perform statistical analysis to identify changes in metabolite levels.[17]

Fatty Acid Uptake Assays

To investigate the role of exogenous fatty acids as precursors for 16-methylheptadecanoyl-CoA synthesis, fatty acid uptake assays can be performed.

a. Flow Cytometry using Fluorescent Fatty Acid Analogs

This method allows for the quantification of fatty acid uptake by individual bacterial cells.[24][25]

• Labeling: Incubate Mtb with a fluorescently labeled fatty acid analog, such as BODIPY-palmitate.[24][26][27]

• Washing: Wash the cells to remove excess unincorporated label.

• Flow Cytometry: Analyze the bacterial population using a flow cytometer to measure the fluorescence intensity of individual cells, which correlates with the amount of fatty acid taken up.

b. Radioactive Tracer Experiments

• Labeling: Culture Mtb in the presence of a radiolabeled fatty acid precursor (e.g., [1-¹⁴C]-heptadecanoic acid).

• Lipid Extraction and Separation: Extract the total lipids and separate them using thin-layer chromatography (TLC).

• Autoradiography: Visualize the radiolabeled lipids by autoradiography to determine if the precursor was incorporated into 16-methylheptadecanoyl-containing lipids.[1]

Experimental workflows for studying fatty acid uptake in Mtb.

Conclusion and Future Directions

16-Methylheptadecanoyl-CoA represents a fascinating yet understudied component of the Mycobacterium tuberculosis lipidome. Based on our understanding of other methyl-branched fatty acids like tuberculostearic acid, it is likely synthesized by a SAM-dependent methyltransferase and plays a role in the structural integrity and virulence of the bacterium. Its unique structure also makes it a candidate for a novel tuberculosis biomarker.

Future research should focus on:

• Definitive elucidation of its biosynthetic pathway: This includes the identification and characterization of the specific methyltransferase(s) responsible for its synthesis.

• Quantitative analysis: Determining the abundance of 16-methylheptadecanoyl-CoA and its derived lipids in different Mtb strains and under various growth conditions (e.g., in vitro vs. in vivo) is crucial.

• Functional characterization: Genetic knockout of the biosynthetic enzymes will be essential to understand the specific role of this molecule in Mtb physiology and pathogenesis.

• Biomarker validation: Rigorous studies are needed to assess its potential as a diagnostic or prognostic marker for tuberculosis in clinical settings.

A deeper understanding of the biosynthesis and function of 16-methylheptadecanoyl-CoA will not only enhance our knowledge of the fundamental biology of M. tuberculosis but may also unveil new targets for the development of much-needed anti-tuberculosis drugs and diagnostics.

References

• 1. Intracellular Mycobacterium tuberculosis Exploits Host-derived Fatty Acids to Limit Metabolic Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholesterol and fatty acids grease the wheels of Mycobacterium tuberculosis pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Functional Characterization of a Vitamin B12-Dependent Methylmalonyl Pathway in Mycobacterium tuberculosis: Implications for Propionate Metabolism during Growth on Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. journals.asm.org [journals.asm.org]
• 7. Tuberculostearic Acid Controls Mycobacterial Membrane Compartmentalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Virulence factors of the Mycobacterium tuberculosis complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mycobacterium tuberculosis and lipids: Insights into molecular mechanisms from persistence to virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Metabolomics: Applications and Promise in Mycobacterial Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mycobacteria-derived biomarkers for tuberculosis diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Lipidomic analyses of Mycobacterium tuberculosis based on accurate mass measurements and the novel “Mtb LipidDB” - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Detection of Mycobacterium tuberculosis in Sputum by Gas Chromatography-Mass Spectrometry of Methyl Mycocerosates Released by Thermochemolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. De Novo Fatty Acid Synthesis During Mycobacterial Infection Is a Prerequisite for the Function of Highly Proliferative T Cells, But Not for Dendritic Cells or Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A Reversed Phase Ultra-High-Performance Liquid Chromatography-Data Independent Mass Spectrometry Method for the Rapid Identification of Mycobacterial Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Metabolomics of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Metabolomics of Mycobacterium tuberculosis | Springer Nature Experiments [experiments.springernature.com]
• 24. Flow Cytometric Quantification of Fatty Acid Uptake byMycobacterium tuberculosis in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The genetic requirements of fatty acid import by Mycobacterium tuberculosis within macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 26. biorxiv.org [biorxiv.org]
• 27. biorxiv.org [biorxiv.org]

A Technical Guide to Foundational Research on Branched-Chain Acyl-CoAs

This guide provides an in-depth overview of the core principles of branched-chain acyl-Coenzyme A (BC-ACoA) metabolism, their roles in cellular signaling, and their implications in various disease states. It includes detailed experimental protocols for their analysis and summarizes key quantitative data for researchers, scientists, and drug development professionals.

Metabolism of Branched-Chain Acyl-CoAs

Branched-chain acyl-CoAs are critical intermediates derived from the catabolism of the three essential branched-chain amino acids (BCAAs): leucine, isoleucine, and valine. This metabolic pathway is fundamental for energy production and providing precursors for the synthesis of other molecules.[1][2]

The catabolic process begins with the reversible transamination of BCAAs into their corresponding branched-chain α-keto acids (BCKAs), a reaction catalyzed by the enzyme branched-chain aminotransferase (BCAT).[3][4] A significant portion of these BCKAs are then transported from the muscle to the liver and other tissues for further processing.[4][5] The subsequent and rate-limiting step is the irreversible oxidative decarboxylation of BCKAs by the mitochondrial branched-chain α-keto acid dehydrogenase (BCKDH) complex.[6][7] This reaction yields the respective branched-chain acyl-CoA molecules:

• Isovaleryl-CoA from leucine

• α-methylbutyryl-CoA from isoleucine

• Isobutyryl-CoA from valine

These BC-ACoAs are then further metabolized through a series of reactions akin to fatty acid β-oxidation, ultimately producing key metabolic intermediates like acetyl-CoA, propionyl-CoA, and succinyl-CoA, which can enter the Krebs cycle.[2][3][8][9]

References

• 1. Branched-Chain Amino Acid (BCAA) Metabolism: Pathways & Regulation [metabolomics.creative-proteomics.com]
• 2. Disorders of branched chain amino acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Branched Chain Amino Acid Supplementation: Impact on Signaling and Relevance to Critical Illness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Catabolism of Branched Chain Amino Acids Contributes Significantly to Synthesis of Odd-Chain and Even-Chain Fatty Acids in 3T3-L1 Adipocytes | PLOS One [journals.plos.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Branched Chain Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Branched-chain amino acids in metabolic signalling and insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Detection of 16-Methylheptadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Methylheptadecanoyl-CoA is a branched-chain acyl-coenzyme A (acyl-CoA) molecule. Acyl-CoAs are central intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the tricarboxylic acid (TCA) cycle. They also serve as donor molecules for post-translational modifications of proteins, such as acylation, which plays a crucial role in regulating cellular signaling and gene expression. The accurate detection and quantification of specific acyl-CoAs like 16-Methylheptadecanoyl-CoA in biological samples are critical for understanding metabolic processes in both health and disease, and for the development of novel therapeutics.

This document provides detailed application notes and protocols for the analytical detection of 16-Methylheptadecanoyl-CoA, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective technique.[1][2]

Analytical Methods Overview

Several analytical techniques can be employed for the detection of acyl-CoAs. Among these, LC-MS/MS has emerged as the method of choice due to its superior sensitivity, selectivity, and ability to quantify a wide range of acyl-CoA species simultaneously.[1][3] Other methods such as high-performance liquid chromatography (HPLC) with UV detection and enzymatic assays are also available but often lack the sensitivity and specificity of LC-MS/MS.[3][4]

The general workflow for acyl-CoA analysis using LC-MS/MS involves:

• Sample Preparation: Extraction of acyl-CoAs from biological matrices (cells, tissues).

• Chromatographic Separation: Separation of different acyl-CoA species using HPLC or ultra-high-performance liquid chromatography (UHPLC).

• Mass Spectrometric Detection: Ionization and fragmentation of the acyl-CoA molecules followed by detection of specific precursor and product ions for quantification.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the analysis of acyl-CoAs using LC-MS/MS based on published methods. These values demonstrate the high sensitivity and reliability of the technique.

Parameter	Value	Reference Method
Limit of Detection (LOD)	1-5 fmol	UHPLC-ESI-MS/MS with RP and HILIC
Recovery	90-111%	UHPLC-ESI-MS/MS with RP and HILIC
Linearity	Wide concentration range	LC-MS/MS with MRM
Inter-run Precision	2.6 - 12.2%	LC/MS/MS for long-chain fatty acyl-CoAs
Intra-run Precision	1.2 - 4.4%	LC/MS/MS for long-chain fatty acyl-CoAs

Experimental Protocols

Protocol 1: Extraction of Acyl-CoAs from Cultured Cells

This protocol describes the extraction of acyl-CoAs from cell pellets using sulfosalicylic acid (SSA), a method that effectively deproteinizes the sample.[1][5]

Materials:

• Cell pellet

• Ice-cold Phosphate-Buffered Saline (PBS)

• 2.5% (w/v) Sulfosalicylic acid (SSA) in water, containing an appropriate internal standard (e.g., 1 µM crotonoyl-CoA)

• Microcentrifuge tubes

• Refrigerated centrifuge

• Glass LC-MS vials

Procedure:

• Wash the cell pellet with ice-cold PBS and centrifuge at a low speed to collect the cells.

• Aspirate the supernatant completely.

• Add 200 µL of ice-cold 2.5% SSA solution (with internal standard) to the cell pellet.

• Resuspend the pellet by gentle pipetting on wet ice.

• Centrifuge the samples at 18,000 x g for 15 minutes at 4°C.[5]

• Carefully transfer the supernatant, which contains the acyl-CoAs, to a glass LC-MS vial for analysis.

Protocol 2: Extraction of Acyl-CoAs from Tissue Samples

This protocol is adapted for the extraction of a broad range of acyl-CoAs from frozen tissue samples using a mixed organic-aqueous solvent.[3]

Materials:

• Frozen tissue sample (approx. 200 mg)

• Liquid nitrogen

• Pre-cooled (-20°C) extraction solution: acetonitrile/methanol/water (2:2:1, v/v/v)[3]

• Homogenizer (e.g., Ultra-Turrax)

• Refrigerated centrifuge

• LC-MS vials

Procedure:

• Grind the frozen tissue sample to a fine powder in liquid nitrogen.[3]

• Rapidly add a 20-fold excess (v/w) of the pre-cooled extraction solution to the tissue powder to quench enzymatic reactions.[3]

• Homogenize the sample on ice using a homogenizer.

• Incubate the homogenate on ice for 30 minutes, with manual mixing every 10 minutes.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of Acyl-CoAs

This protocol provides a general framework for the analysis of acyl-CoAs using a UHPLC system coupled to a triple quadrupole mass spectrometer.

Instrumentation:

• UHPLC system

• Reversed-phase C18 column

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Mobile Phase A: Ammonium hydroxide (B78521) in water (pH 10.5)[6]

• Mobile Phase B: Acetonitrile[6]

• Gradient: A suitable gradient from low to high organic phase to separate acyl-CoAs based on their chain length and hydrophobicity.

• Flow Rate: Appropriate for the column dimensions.

• Column Temperature: Maintained at a constant temperature (e.g., 40°C).

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)[6][7]

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Precursor and Product Ions: The specific m/z transitions for 16-Methylheptadecanoyl-CoA and the internal standard need to be determined by direct infusion of standards. Generally, for long-chain acyl-CoAs, a neutral loss scan of 507 can be used for profiling.[6]

• Collision Energy and other MS parameters: Optimized for each specific acyl-CoA.

Signaling Pathways and Workflows

Metabolic Role of Acyl-CoAs

Acyl-CoAs are integral to cellular metabolism, linking fatty acid metabolism to energy production and biosynthetic pathways. Long-chain fatty acids are activated to their CoA thioesters, which can then undergo β-oxidation in the mitochondria to produce acetyl-CoA, FADH₂, and NADH. Acetyl-CoA subsequently enters the TCA cycle for complete oxidation and ATP production.

Caption: Metabolic fate of 16-Methylheptadecanoyl-CoA.

Experimental Workflow for Acyl-CoA Analysis

The following diagram illustrates the key steps involved in the analytical workflow for the detection and quantification of 16-Methylheptadecanoyl-CoA from biological samples.

Caption: Workflow for 16-Methylheptadecanoyl-CoA analysis.

Conclusion

The protocols and data presented here provide a comprehensive guide for the sensitive and accurate detection of 16-Methylheptadecanoyl-CoA in biological samples. The use of LC-MS/MS offers a robust platform for researchers in academia and the pharmaceutical industry to investigate the roles of specific acyl-CoAs in metabolic regulation and disease pathogenesis, ultimately aiding in the discovery and development of new therapeutic interventions.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Separation and quantitation of short-chain coenzyme A's in biological samples by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [mdpi.com]
• 6. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 16-Methylheptadecanoyl-CoA in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Methylheptadecanoyl-CoA is a branched-chain fatty acyl-coenzyme A (acyl-CoA) that plays a role in cellular metabolism. As an isomer of stearoyl-CoA, its metabolism and tissue concentrations are of increasing interest in understanding lipid metabolism and its dysregulation in various disease states. Accurate quantification of 16-Methylheptadecanoyl-CoA in tissue samples is crucial for elucidating its physiological and pathological roles. This document provides detailed application notes and protocols for the robust and sensitive quantification of 16-Methylheptadecanoyl-CoA in various tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for acyl-CoA analysis.

Data Presentation

Due to the limited availability of published data specifically for 16-Methylheptadecanoyl-CoA, the following table presents representative concentrations of a similar long-chain acyl-CoA, Stearoyl-CoA (C18:0-CoA), in various rodent tissues to provide an expected range of concentrations. It is important to note that these values should be used as a reference, and actual concentrations of 16-Methylheptadecanoyl-CoA may vary.

Tissue	Species	Acyl-CoA	Concentration (nmol/g wet weight)	Citation
Liver	Mouse	Stearoyl-CoA	~5-15	[1]
Heart	Mouse	Stearoyl-CoA	~2-8	[2]
Skeletal Muscle	Mouse	Stearoyl-CoA	~1-5	[1]

Experimental Protocols

This section details the methodologies for the extraction, separation, and quantification of 16-Methylheptadecanoyl-CoA from tissue samples.

Tissue Sample Preparation and Extraction

Objective: To efficiently extract acyl-CoAs from tissue while minimizing degradation.

Materials:

• Frozen tissue samples (-80°C)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Pre-chilled microcentrifuge tubes

• Ice-cold 10% (w/v) Trichloroacetic acid (TCA) in water

• Internal Standard (IS): Heptadecanoyl-CoA (C17:0-CoA) or a stable isotope-labeled analog

• Refrigerated centrifuge (4°C)

• Solid-phase extraction (SPE) columns (e.g., Oasis HLB)

• SPE vacuum manifold

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium acetate

• Formic acid

Protocol:

• Weigh approximately 20-50 mg of frozen tissue.

• Immediately place the tissue in a pre-chilled mortar containing liquid nitrogen and grind to a fine powder.

• Transfer the powdered tissue to a pre-chilled microcentrifuge tube.

• Add 500 µL of ice-cold 10% TCA containing the internal standard (e.g., 1 nmol of C17:0-CoA).

• Vortex vigorously for 30 seconds to homogenize and precipitate proteins.

• Incubate on ice for 15 minutes.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the acyl-CoAs.

• Condition an SPE column by washing with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant onto the conditioned SPE column.

• Wash the column with 1 mL of water to remove salts and other polar impurities.

• Elute the acyl-CoAs with 1 mL of methanol.

• Dry the eluate under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS (B15284909) analysis.

LC-MS/MS Quantification

Objective: To separate and quantify 16-Methylheptadecanoyl-CoA using a highly sensitive and specific LC-MS/MS method.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid

• Mobile Phase B: 10 mM Ammonium Acetate in 95:5 Acetonitrile:Water with 0.1% Formic Acid

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: Return to 5% B

  • 18.1-25 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): The following MRM transitions should be monitored. The exact m/z values may need slight optimization based on the specific instrument. All acyl-CoAs share a common fragmentation pattern involving the neutral loss of the 507 Da phosphoadenosine diphosphate (B83284) group.[3]

  • 16-Methylheptadecanoyl-CoA (C18-branched):

    • Precursor ion (Q1): m/z 1034.6

    • Product ion (Q3): m/z 527.6

    • Collision Energy (CE): ~40 eV

  • Heptadecanoyl-CoA (IS, C17:0):

    • Precursor ion (Q1): m/z 1020.6

    • Product ion (Q3): m/z 513.6

    • Collision Energy (CE): ~40 eV

• Dwell Time: 100 ms per transition

Data Analysis:

• Quantification is performed by calculating the peak area ratio of the analyte (16-Methylheptadecanoyl-CoA) to the internal standard (Heptadecanoyl-CoA).

• A calibration curve should be prepared using a series of known concentrations of a 16-Methylheptadecanoyl-CoA standard to determine the absolute concentration in the samples.

Visualizations

Experimental Workflow

Caption: Workflow for 16-Methylheptadecanoyl-CoA Quantification.

Metabolic Pathway: Putative Beta-Oxidation of 16-Methylheptadecanoic Acid

The beta-oxidation of branched-chain fatty acids such as 16-methylheptadecanoic acid involves an initial alpha-oxidation step to handle the methyl branch, followed by standard beta-oxidation.

Caption: Putative catabolic pathway of 16-Methylheptadecanoyl-CoA.

References

• 1. Corresponding increase in long-chain acyl-CoA and acylcarnitine after exercise in muscle from VLCAD mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mouse Cardiac Acyl Coenzyme A Synthetase 1 Deficiency Impairs Fatty Acid Oxidation and Induces Cardiac Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 16-Methylheptadecanoyl-CoA using LC-MS/MS

Introduction

16-Methylheptadecanoyl-CoA is a saturated, branched-chain fatty acyl-CoA that plays a role in lipid metabolism. As an activated form of its corresponding fatty acid, it is an important intermediate in various metabolic pathways. Accurate quantification of 16-Methylheptadecanoyl-CoA in biological matrices is crucial for understanding its physiological and pathological significance. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 16-Methylheptadecanoyl-CoA in biological samples.

Principle of the Method

This method utilizes reversed-phase liquid chromatography for the separation of 16-Methylheptadecanoyl-CoA from other endogenous acyl-CoAs and matrix components. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. The quantification is performed using multiple reaction monitoring (MRM), which offers high selectivity and sensitivity. A key fragmentation characteristic of acyl-CoAs is the neutral loss of the 507 Da phosphoadenosine diphosphate (B83284) moiety, which is utilized for specific detection.[1][2][3][4][5]

Experimental Protocols

1. Sample Preparation (from Tissue)

This protocol is adapted from established methods for long-chain fatty acyl-CoA extraction.[1][2]

• Materials:

  • Tissue sample (e.g., liver, muscle)

  • Phosphate-buffered saline (PBS), ice-cold

  • Methanol, ice-cold

  • Internal Standard (IS) solution (e.g., C17:0-CoA, 10 µM in methanol)

  • Acetonitrile (B52724), ice-cold

  • Centrifuge capable of 15,000 x g and 4°C

  • Vacuum concentrator

• Procedure:

  • Excise and weigh approximately 100-200 mg of tissue.

  • Wash the tissue twice with ice-cold PBS.

  • Homogenize the tissue in 2 mL of ice-cold methanol.

  • Add a known amount of internal standard solution.

  • Incubate the homogenate at -80°C for 15 minutes to precipitate proteins.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Add 1 mL of ice-cold acetonitrile to the supernatant.

  • Evaporate the solvent to dryness using a vacuum concentrator.

  • Reconstitute the dried extract in 150 µL of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

  • Vortex and centrifuge at 15,000 x g for 5 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography

• Instrumentation: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 6.8.[6]

• Mobile Phase B: Acetonitrile.[6]

• Gradient:

  Time (min)	% Mobile Phase B
  0.0	20
  15.0	100
  22.5	100
  22.6	20

  | 30.0 | 20 |

• Flow Rate: 0.2 mL/min.[6]

• Column Temperature: 32°C.[6]

• Injection Volume: 10 µL.

3. Mass Spectrometry

• Instrumentation: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1][2][7]

• MS Parameters:

  • Capillary Voltage: 3.20 kV[6]

  • Cone Voltage: 45 V[6]

  • Desolvation Gas (Nitrogen) Flow: 500 L/h[6]

  • Desolvation Temperature: 500°C[6]

  • Source Temperature: 120°C[6]

  • Collision Gas: Argon

• MRM Transitions:

  • The precursor ion for 16-Methylheptadecanoyl-CoA ([M+H]⁺) is m/z 1048.7.

  • The characteristic product ion results from the neutral loss of 507 Da.[4][5]

  • The primary MRM transition to monitor is m/z 1048.7 -> 541.7.

Data Presentation

Table 1: Mass Spectrometry Parameters for 16-Methylheptadecanoyl-CoA and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
16-Methylheptadecanoyl-CoA	1048.7	541.7	45	30
C17:0-CoA (IS)	1020.6	513.6	45	30

Table 2: Method Validation Data (Representative)

This table presents typical validation results for the quantification of long-chain acyl-CoAs, adapted for 16-Methylheptadecanoyl-CoA.[1][2]

Parameter	Result
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 fmol on column
Accuracy (% Recovery)	95.2 - 108.5%
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%

Visualizations

Caption: Experimental Workflow for LC-MS/MS Analysis.

Caption: Metabolic context of 16-Methylheptadecanoyl-CoA.

References

• 1. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Isotopically Labeled 16-Methylheptadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotopically labeled molecules are indispensable tools in metabolic research and drug development, enabling the precise tracing of metabolic pathways and the quantification of metabolite fluxes.[1] 16-Methylheptadecanoyl-CoA is the activated form of 16-methylheptadecanoic acid, a branched-chain fatty acid (BCFA). BCFAs are important components of cellular lipids and are involved in various physiological processes. The ability to synthesize isotopically labeled 16-methylheptadecanoyl-CoA allows for detailed investigation into the metabolism of branched-chain fatty acids and their roles in health and disease. This document provides detailed protocols for the chemical synthesis of isotopically labeled 16-methylheptadecanoic acid and its subsequent enzymatic conversion to 16-methylheptadecanoyl-CoA.

Synthesis of Isotopically Labeled 16-Methylheptadecanoic Acid

The synthesis of isotopically labeled 16-methylheptadecanoic acid can be achieved through a copper-catalyzed Grignard reaction, which allows for the flexible introduction of isotopes at various positions.[2] This protocol describes the synthesis of [1-¹³C]-16-methylheptadecanoic acid as an example.

Experimental Protocol: Synthesis of [1-¹³C]-16-Methylheptadecanoic Acid

Materials:

• 1-Bromo-15-methylhexadecane

• Magnesium turnings

• Anhydrous diethyl ether

• [¹³C]-Carbon dioxide (gas)

• Hydrochloric acid (HCl), 1 M

• Sodium sulfate (B86663) (anhydrous)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Grignard Reagent Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add magnesium turnings. A solution of 1-bromo-15-methylhexadecane in anhydrous diethyl ether is added dropwise to the magnesium turnings with stirring. The reaction is initiated with gentle heating if necessary. The mixture is then refluxed for 2-3 hours to ensure complete formation of the Grignard reagent.

• Carboxylation with [¹³C]-CO₂: The flask containing the Grignard reagent is cooled in a dry ice/acetone bath. A balloon filled with [¹³C]-carbon dioxide gas is attached to the flask, and the gas is slowly bubbled through the stirred solution. The reaction is allowed to proceed for 2 hours, after which the mixture is slowly warmed to room temperature.

• Work-up and Purification: The reaction is quenched by the slow addition of 1 M HCl. The aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Chromatographic Purification: The crude product is purified by flash column chromatography on silica gel using a hexane:ethyl acetate gradient to yield pure [1-¹³C]-16-methylheptadecanoic acid.

Parameter	Value	Reference
Starting Material	1-Bromo-15-methylhexadecane	Generic Protocol
Labeling Reagent	[¹³C]-Carbon Dioxide	[3]
Expected Yield	70-85%	Based on similar reactions[2]
Purity (post-chromatography)	>98%	Typical for this method

Enzymatic Synthesis of Isotopically Labeled 16-Methylheptadecanoyl-CoA

The conversion of the isotopically labeled fatty acid to its coenzyme A (CoA) thioester is efficiently catalyzed by a long-chain acyl-CoA synthetase (ACSL).[4][5] This enzymatic approach offers high specificity and yield under mild reaction conditions.

Experimental Protocol: Enzymatic Synthesis of [1-¹³C]-16-Methylheptadecanoyl-CoA

Materials:

• [1-¹³C]-16-methylheptadecanoic acid

• Coenzyme A (CoA) lithium salt

• ATP disodium (B8443419) salt

• Long-chain acyl-CoA synthetase (e.g., from Pseudomonas sp. or recombinant)

• Tris-HCl buffer (100 mM, pH 7.5)

• Magnesium chloride (MgCl₂)

• Dithiothreitol (DTT)

• Potassium hydroxide (B78521) (KOH)

• Preparative HPLC system with a C18 column

Procedure:

• Preparation of Fatty Acid Salt: Dissolve [1-¹³C]-16-methylheptadecanoic acid in a minimal amount of ethanol. Add an equimolar amount of KOH to form the potassium salt. The solvent is then evaporated under a stream of nitrogen.

• Enzymatic Reaction: In a reaction vessel, combine Tris-HCl buffer, MgCl₂, DTT, ATP, and CoA. Add the prepared potassium [1-¹³C]-16-methylheptadecanoate. The reaction is initiated by the addition of long-chain acyl-CoA synthetase.

• Incubation: The reaction mixture is incubated at 37°C for 2-4 hours with gentle agitation. The progress of the reaction can be monitored by analytical HPLC.

• Reaction Quenching: The reaction is stopped by the addition of an equal volume of ice-cold acetonitrile (B52724) or by acidification.

• Purification by Preparative HPLC: The reaction mixture is centrifuged to remove precipitated protein. The supernatant is filtered and purified by preparative reverse-phase HPLC using a C18 column. A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate or potassium phosphate) and an organic solvent (e.g., acetonitrile) is used for elution.[6][7] Fractions containing the product are collected, pooled, and lyophilized.

Parameter	Value/Range	Reference
Enzyme	Long-chain acyl-CoA synthetase	[5]
Substrates	[1-¹³C]-16-methylheptadecanoic acid, CoA, ATP	Generic Protocol
pH	7.5	[8]
Temperature	37°C	Generic Protocol
Incubation Time	2-4 hours	Generic Protocol
Expected Yield	>90%	[9]
Purity (post-HPLC)	>99%	[10][11]

Characterization of Isotopically Labeled 16-Methylheptadecanoyl-CoA

The identity and purity of the synthesized product should be confirmed by analytical techniques such as mass spectrometry and NMR spectroscopy.

Mass Spectrometry

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of acyl-CoAs.[12] The isotopic incorporation can be confirmed by the mass shift of the parent ion and specific fragment ions.

Parameter	Expected Value/Observation
Parent Ion (M+H)⁺	Calculated m/z for C₃₉H₆₉N₇O₁₇P₃S + ¹³C
Key Fragment Ion	Neutral loss of 507 Da (adenosine diphosphate (B83284) ribose)
Isotopic Enrichment	Determined by the relative abundance of the labeled and unlabeled species

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the precursor fatty acid. For 16-methylheptadecanoic acid, characteristic signals are observed for the terminal methyl groups and the methine proton at the branch point.[13]

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment	Reference
¹H	~0.9	doublet	Terminal methyl groups (C17 and C18)	[13]
¹H	~1.55	multiplet	Methine proton (C16)	[13]
¹³C	(Varies)	-	Labeled carbonyl carbon (C1)	Expected

Workflow and Pathway Diagrams

Caption: Workflow for the synthesis of isotopically labeled 16-methylheptadecanoyl-CoA.

Caption: Metabolic pathway showing the link between BCAA catabolism and BCFA metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of isotopically labeled saturated fatty acids [pubmed.ncbi.nlm.nih.gov]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. Mammalian Long-Chain Acyl-CoA Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of Long-Chain Acyl-CoA in Chloroplast Envelope Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-isotopic labeling of acyl-Coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aocs.org [aocs.org]

Protocol for 16-Methylheptadecanoyl-CoA Extraction from Bacterial Cells

For Researchers, Scientists, and Drug Development Professionals

Application Note

Introduction

Branched-chain fatty acyl-Coenzyme A (acyl-CoA) esters, such as 16-methylheptadecanoyl-CoA, are crucial intermediates in the biosynthesis of branched-chain fatty acids (BCFAs) in many bacterial species. BCFAs are key components of bacterial cell membranes, influencing membrane fluidity and the organism's ability to adapt to environmental stress. The accurate quantification of intracellular acyl-CoA pools is essential for understanding bacterial physiology, identifying novel antimicrobial targets, and engineering metabolic pathways for biotechnological applications.

This document provides detailed protocols for the extraction of 16-methylheptadecanoyl-CoA from bacterial cells for subsequent analysis, typically by liquid chromatography-mass spectrometry (LC-MS). Two primary extraction methodologies are presented: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). Both methods are widely used and can be adapted for various bacterial species.

Data Presentation

The accurate quantification of 16-methylheptadecanoyl-CoA can be challenging due to its low intracellular abundance and the presence of interfering substances. The choice of extraction method can significantly impact the recovery and purity of the analyte. Below is a summary of expected recovery rates for long-chain acyl-CoAs using different extraction techniques. While specific data for 16-methylheptadecanoyl-CoA in bacteria is limited in published literature, the following table provides representative data for structurally similar long-chain acyl-CoAs to serve as a benchmark.

Acyl-CoA Species	Extraction Method	Matrix	Average Recovery (%)	Reference
Palmitoyl-CoA (C16:0)	Solid-Phase Extraction	Mammalian Tissue	70-80%	[1]
Oleoyl-CoA (C18:1)	Solid-Phase Extraction	Mammalian Tissue	85-90%
General Long-Chain Acyl-CoAs	Solid-Phase Extraction	Mammalian Tissue	70-80%	[1]
Various Acyl-CoAs	Liquid-Liquid Extraction	Mammalian Cells	Not specified, but widely used	[2]

Note: Recovery can be influenced by the specific bacterial species, cell density, and the exact conditions of the extraction protocol. It is highly recommended to determine the recovery rate for 16-methylheptadecanoyl-CoA in your specific bacterial strain by spiking a known amount of a stable isotope-labeled internal standard (e.g., ¹³C-labeled 16-methylheptadecanoyl-CoA) into the sample prior to extraction.

Experimental Protocols

I. Solid-Phase Extraction (SPE) Protocol

This protocol is adapted from established methods for acyl-CoA extraction and is suitable for obtaining a purified and concentrated sample.[2]

Materials:

• Bacterial cell pellet

• Ice-cold 10% trichloroacetic acid (TCA)

• Ice-cold phosphate-buffered saline (PBS), pH 7.4

• Internal standard (e.g., heptadecanoyl-CoA or a stable isotope-labeled standard)

• 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9

• Acetonitrile (ACN)

• Isopropanol

• Weak anion exchange (WAX) SPE columns

• Methanol (B129727)

• 2% Ammonium (B1175870) hydroxide (B78521) in methanol

• Microcentrifuge tubes

• Centrifuge capable of >15,000 x g at 4°C

• Vacuum manifold for SPE

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Cell Harvesting and Quenching:

  • Harvest bacterial cells from culture by centrifugation (e.g., 5,000 x g for 10 minutes at 4°C).

  • Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

  • To quench metabolic activity and precipitate proteins, resuspend the cell pellet in 1 mL of ice-cold 10% TCA.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Discard the supernatant.

• Cell Lysis and Extraction:

  • To the protein pellet, add 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing a known amount of internal standard.

  • Thoroughly resuspend the pellet by vortexing or sonication.

  • Add 2 mL of a 2:1 (v/v) mixture of acetonitrile:isopropanol.

  • Vortex vigorously for 5 minutes to ensure complete lysis and extraction.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Carefully transfer the supernatant containing the acyl-CoAs to a new tube.

• Solid-Phase Extraction:

  • Condition a weak anion exchange SPE column by washing with 1 mL of methanol, followed by 1 mL of 100 mM KH2PO4 buffer (pH 4.9).

  • Load the supernatant onto the conditioned SPE column.

  • Wash the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9) to remove unbound impurities.

  • Wash the column with 1 mL of methanol to remove remaining polar impurities.

  • Elute the acyl-CoAs with 1 mL of 2% ammonium hydroxide in methanol into a clean collection tube.

• Sample Concentration and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of a solvent compatible with your LC-MS analysis (e.g., 50% methanol in water with 0.1% formic acid).

II. Liquid-Liquid Extraction (LLE) Protocol

This protocol is a classic method for the extraction of lipids and other metabolites, including long-chain acyl-CoAs.[2]

Materials:

• Bacterial cell pellet

• Ice-cold PBS, pH 7.4

• Internal standard (e.g., heptadecanoyl-CoA or a stable isotope-labeled standard)

• Chloroform (B151607)

• Methanol

• Deionized water

• Microcentrifuge tubes

• Centrifuge capable of >2,000 x g at 4°C

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Cell Harvesting:

  • Harvest bacterial cells from culture by centrifugation (e.g., 5,000 x g for 10 minutes at 4°C).

  • Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

• Cell Lysis and Extraction:

  • Resuspend the cell pellet in 0.5 mL of a cold (-20°C) extraction solvent mixture of chloroform:methanol (1:2 v/v).

  • Add a known amount of internal standard at this stage.

  • Transfer the lysate to a pre-chilled microcentrifuge tube and vortex for 2 minutes.

• Phase Separation:

  • Add 0.5 mL of chloroform and 0.5 mL of deionized water to the tube.

  • Vortex vigorously for 1 minute to ensure thorough mixing.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C to induce phase separation. You will observe three layers: an upper aqueous phase, a protein interface, and a lower organic phase.

• Aqueous Phase Collection:

  • The long-chain acyl-CoAs will partition into the upper aqueous phase.

  • Carefully collect the upper aqueous phase into a new pre-chilled tube, being cautious to avoid the protein interface and the lower organic layer.

• Sample Concentration and Reconstitution:

  • Dry the collected aqueous phase under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of a solvent suitable for LC-MS analysis (e.g., 50% methanol in 50 mM ammonium acetate, pH 7).

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Solid-Phase Extraction (SPE) workflow for 16-Methylheptadecanoyl-CoA.

Caption: Liquid-Liquid Extraction (LLE) workflow for 16-Methylheptadecanoyl-CoA.

Caption: Simplified biosynthesis pathway of branched-chain fatty acyl-CoAs.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 16-Methylheptadecanoyl-CoA in Lipidomics Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the burgeoning field of lipidomics, the precise and accurate quantification of lipid species is paramount to unraveling their complex roles in health and disease. Acyl-Coenzyme A (acyl-CoA) thioesters are central intermediates in fatty acid metabolism, serving as activated forms of fatty acids for a myriad of biochemical reactions, including β-oxidation, lipid synthesis, and protein acylation. Given their low abundance and transient nature, the accurate measurement of acyl-CoAs in biological matrices presents a significant analytical challenge. The use of a suitable internal standard is crucial to correct for variations in sample preparation and instrument response. 16-Methylheptadecanoyl-CoA, a branched-chain fatty acyl-CoA, serves as an excellent internal standard for these applications due to its structural similarity to endogenous long-chain acyl-CoAs and its low natural abundance in most biological systems.

This document provides detailed application notes and experimental protocols for the utilization of 16-Methylheptadecanoyl-CoA as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based lipidomics studies for the quantification of various acyl-CoA species.

Key Applications

The primary application of 16-Methylheptadecanoyl-CoA in lipidomics is as an internal standard for the accurate quantification of a wide range of short-chain, medium-chain, and long-chain acyl-CoAs. Its branched-chain structure ensures that it is chromatographically resolved from the common straight-chain endogenous acyl-CoAs, and its odd-numbered carbon backbone (an effective C18 chain) allows it to be easily distinguished by mass spectrometry.

Specific applications include:

• Studies of Fatty Acid Metabolism: Quantifying the levels of various acyl-CoAs provides a snapshot of the flux through fatty acid oxidation and synthesis pathways. This is critical in understanding metabolic diseases such as diabetes, obesity, and non-alcoholic fatty liver disease.

• Drug Discovery and Development: Many drugs target enzymes involved in lipid metabolism. 16-Methylheptadecanoyl-CoA can be used as an internal standard to assess the in vitro and in vivo efficacy of these drugs by measuring their impact on specific acyl-CoA pools.

• Biomarker Discovery: Altered levels of specific acyl-CoAs have been implicated in various inherited metabolic disorders and other diseases. Accurate quantification using a reliable internal standard is essential for the validation of these potential biomarkers.

• Cancer Metabolism Research: Cancer cells often exhibit altered lipid metabolism. The analysis of acyl-CoA profiles can provide insights into the metabolic reprogramming that supports tumor growth and proliferation.

Data Presentation: Quantitative Analysis of Acyl-CoAs

The following tables summarize representative quantitative data for various acyl-CoA species in different biological samples, as determined by LC-MS/MS using an odd-chain acyl-CoA internal standard like Heptadecanoyl-CoA (C17:0-CoA), which has similar applications to 16-Methylheptadecanoyl-CoA. These values can serve as a reference for expected physiological concentrations.

Table 1: Acyl-CoA Concentrations in Mammalian Cells

Acyl-CoA Species	HepG2 Cells (pmol/10^6 cells)	PNT2 Cells (pmol/10^6 cells)
Acetyl-CoA (C2:0)	15.2 ± 2.1	8.5 ± 1.3
Propionyl-CoA (C3:0)	0.8 ± 0.1	0.5 ± 0.1
Butyryl-CoA (C4:0)	0.5 ± 0.1	0.3 ± 0.05
Hexanoyl-CoA (C6:0)	0.3 ± 0.04	0.2 ± 0.03
Octanoyl-CoA (C8:0)	0.4 ± 0.06	0.3 ± 0.04
Decanoyl-CoA (C10:0)	0.6 ± 0.1	0.4 ± 0.05
Lauroyl-CoA (C12:0)	1.2 ± 0.2	0.8 ± 0.1
Myristoyl-CoA (C14:0)	3.5 ± 0.5	2.1 ± 0.3
Palmitoyl-CoA (C16:0)	8.9 ± 1.2	5.4 ± 0.8
Stearoyl-CoA (C18:0)	4.1 ± 0.6	2.5 ± 0.4
Oleoyl-CoA (C18:1)	6.2 ± 0.9	3.8 ± 0.6

Data are presented as mean ± standard deviation. Data adapted from similar studies using odd-chain internal standards.

Table 2: Acyl-CoA Concentrations in Rat Tissues (nmol/g tissue)

Acyl-CoA Species	Liver	Heart	Kidney	Brain
Acetyl-CoA (C2:0)	35.8 ± 5.4	12.1 ± 1.8	18.5 ± 2.8	5.2 ± 0.8
Malonyl-CoA	4.2 ± 0.6	0.5 ± 0.1	0.8 ± 0.1	0.2 ± 0.03
Succinyl-CoA	125.6 ± 18.8	25.3 ± 3.8	45.1 ± 6.8	15.2 ± 2.3
Palmitoyl-CoA (C16:0)	15.2 ± 2.3	5.8 ± 0.9	8.1 ± 1.2	2.5 ± 0.4
Stearoyl-CoA (C18:0)	8.1 ± 1.2	3.2 ± 0.5	4.5 ± 0.7	1.8 ± 0.3
Oleoyl-CoA (C18:1)	12.5 ± 1.9	4.9 ± 0.7	6.8 ± 1.0	2.1 ± 0.3

Data are presented as mean ± standard deviation. Data adapted from similar studies using odd-chain internal standards.

Experimental Protocols

Protocol 1: Extraction of Acyl-CoAs from Mammalian Cells

This protocol describes the extraction of acyl-CoAs from cultured mammalian cells using methanol (B129727) precipitation.

Materials:

• Cultured mammalian cells (e.g., 1-5 x 10^6 cells)

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade), chilled to -80°C

• Acetonitrile (B52724) (LC-MS grade)

• 10 µM 16-Methylheptadecanoyl-CoA in methanol (Internal Standard, ISTD)

• Microcentrifuge tubes (1.5 mL)

• Refrigerated microcentrifuge

• Vacuum concentrator

Procedure:

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Cell Lysis and Extraction: Add 1 mL of -80°C methanol containing 15 µL of 10 µM 16-Methylheptadecanoyl-CoA internal standard to the cell plate.

• Incubation: Incubate the plate at -80°C for 15 minutes to ensure cell lysis and protein precipitation.

• Scraping and Collection: Scrape the cell lysate from the plate and transfer it to a 1.5 mL microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at 15,000 x g for 5 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new glass tube.

• Solvent Evaporation: Add 1 mL of acetonitrile and evaporate the solvent in a vacuum concentrator at 55°C for approximately 1.5 hours.

• Reconstitution: Reconstitute the dried extract in 150 µL of methanol, vortex thoroughly, and centrifuge at 15,000 x g for 10 minutes at 4°C.

• Sample Transfer: Transfer 100 µL of the final supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Extraction of Acyl-CoAs from Tissues

This protocol details the extraction of acyl-CoAs from tissue samples using a perchloric acid precipitation method followed by solid-phase extraction (SPE).

Materials:

• Frozen tissue sample (20-50 mg)

• Liquid nitrogen

• Mortar and pestle, pre-chilled

• 0.5 M Perchloric acid, ice-cold

• Homogenizer (e.g., bead beater or ultrasonic)

• Refrigerated microcentrifuge

• C18 SPE Cartridges

• Methanol, Acetonitrile, Water (LC-MS grade)

• 2% Ammonium (B1175870) hydroxide (B78521) solution

• 10 µM 16-Methylheptadecanoyl-CoA (ISTD)

Procedure:

• Tissue Pulverization: Weigh the frozen tissue and grind it to a fine powder in a pre-chilled mortar under liquid nitrogen.

• Homogenization: Immediately transfer the powdered tissue to a pre-chilled tube containing ice-cold 0.5 M perchloric acid (2:1 v/w) and the internal standard. Homogenize the sample thoroughly.

• Protein Precipitation: Incubate the homogenate on ice for 15 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water.

• Elution: Elute the acyl-CoAs with 1 mL of methanol, followed by 1 mL of 2% ammonium hydroxide in methanol.

• Drying: Evaporate the combined eluates to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of Acyl-CoAs

This protocol provides a general method for the separation and detection of acyl-CoAs.

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 2% B

  • 2-10 min: 2% to 98% B (linear gradient)

  • 10-13 min: 98% B

  • 13.1-15 min: 2% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Characteristic Transition: Neutral loss of 507 Da from the [M+H]+ precursor ion.

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 500°C

• Collision Gas: Argon

Table 3: Representative MRM Transitions for Selected Acyl-CoAs

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Acetyl-CoA (C2:0)	810.1	303.1
Malonyl-CoA	854.1	347.1
Palmitoyl-CoA (C16:0)	1006.5	499.3
16-Methylheptadecanoyl-CoA (ISTD)	1020.5	513.3
Stearoyl-CoA (C18:0)	1034.5	527.3
Oleoyl-CoA (C18:1)	1032.5	525.3

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for acyl-CoA quantification.

Caption: Central role of Acyl-CoAs in fatty acid metabolism.

Conclusion

16-Methylheptadecanoyl-CoA is a valuable tool for lipidomics research, enabling the robust and accurate quantification of a wide array of acyl-CoA species in complex biological samples. The detailed protocols and application notes provided herein offer a comprehensive guide for researchers to implement this internal standard in their studies of fatty acid metabolism, drug development, and biomarker discovery. The use of a reliable internal standard is a critical component of high-quality lipidomics research, ensuring the generation of reproducible and meaningful data.

Application Notes and Protocols for the Quantification of 16-Methylheptadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Methylheptadecanoyl-CoA is a branched-chain long-chain acyl-coenzyme A (acyl-CoA) molecule. Acyl-CoAs are central metabolites in cellular lipid metabolism, serving as activated intermediates in fatty acid metabolism, including β-oxidation and the synthesis of complex lipids. The quantification of specific acyl-CoA species like 16-Methylheptadecanoyl-CoA is crucial for understanding metabolic pathways, identifying biomarkers for diseases, and in the development of therapeutic agents targeting lipid metabolism.

This document provides a detailed protocol for the quantification of 16-Methylheptadecanoyl-CoA in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies described are based on established principles for the analysis of long-chain acyl-CoAs and may require optimization for specific sample types and instrumentation.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for 16-Methylheptadecanoyl-CoA in a mammalian cell line. These values are for illustrative purposes and are based on typical concentrations observed for other long-chain acyl-CoAs in cellular models.[1][2] Actual concentrations can vary significantly depending on the cell type, growth conditions, and experimental treatments.

Analyte	Sample Type	Concentration Range (pmol/10^6 cells)	Limit of Detection (LOD) (fmol)	Limit of Quantification (LOQ) (fmol)
16-Methylheptadecanoyl-CoA	Mammalian Cell Lysate	0.5 - 10	~5	~15
Internal Standard (C17:0-CoA)	-	-	-	-

Experimental Protocols

Synthesis of 16-Methylheptadecanoyl-CoA Standard (General Protocol)

Since a commercial standard for 16-Methylheptadecanoyl-CoA may not be readily available, a general protocol for its chemical synthesis from the corresponding fatty acid, 16-methylheptadecanoic acid, is provided below.

Materials:

• 16-methylheptadecanoic acid

• Coenzyme A (free acid)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Tetrahydrofuran (THF)

• Potassium bicarbonate buffer (pH 8.5)

• Reversed-phase C18 solid-phase extraction (SPE) cartridges

• Acetonitrile (B52724)

• Water (LC-MS grade)

• Formic acid

Procedure:

• Activation of the Fatty Acid:

  • Dissolve 16-methylheptadecanoic acid and a molar excess of NHS in anhydrous THF.

  • Add a molar equivalent of DCC to the solution and stir at room temperature for 4-6 hours to form the NHS-ester.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Evaporate the THF under a stream of nitrogen.

• Coupling with Coenzyme A:

  • Dissolve the dried NHS-ester in a minimal amount of THF.

  • In a separate vial, dissolve Coenzyme A in ice-cold potassium bicarbonate buffer (pH 8.5).

  • Slowly add the NHS-ester solution to the Coenzyme A solution while stirring on ice.

  • Allow the reaction to proceed for 2-4 hours at room temperature.

• Purification:

  • Acidify the reaction mixture with formic acid to a pH of ~4-5.

  • Purify the 16-Methylheptadecanoyl-CoA using a C18 SPE cartridge.

  • Wash the cartridge with water to remove salts and unreacted Coenzyme A.

  • Elute the 16-Methylheptadecanoyl-CoA with an increasing gradient of acetonitrile in water.

  • Confirm the purity and identity of the product by LC-MS/MS.

  • Determine the concentration of the synthesized standard using UV spectrophotometry at 260 nm (molar extinction coefficient for adenine (B156593) is 15,400 M⁻¹cm⁻¹).

Sample Preparation from Cultured Cells

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol:Water (1:1, v/v), ice-cold

• Internal Standard (IS) solution (e.g., C17:0-CoA in methanol:water)

• 10% (w/v) Trichloroacetic acid (TCA) or 2.5% (w/v) Sulfosalicylic acid (SSA)[3]

• Microcentrifuge tubes

• Probe sonicator or homogenizer

Procedure:

• Cell Harvesting:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Scrape the cells in 1 mL of ice-cold PBS and transfer to a microcentrifuge tube.

  • Centrifuge at 1,000 x g for 5 minutes at 4°C.

  • Discard the supernatant and keep the cell pellet on ice.

• Extraction:

  • Resuspend the cell pellet in 200 µL of ice-cold methanol:water (1:1).

  • Add a known amount of the internal standard (e.g., 1 nmol of C17:0-CoA).

  • Lyse the cells by sonication on ice (e.g., 3 cycles of 10 seconds with 30-second intervals) or by homogenization.

  • Add 50 µL of ice-cold 10% TCA or 2.5% SSA to precipitate proteins.

  • Vortex for 30 seconds and incubate on ice for 10 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new microcentrifuge tube for LC-MS/MS analysis.

LC-MS/MS Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Parameters (example):

• Mobile Phase A: 10 mM Ammonium acetate (B1210297) in water, pH 5.6[4]

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: Return to 5% B

  • 18.1-25 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

MS/MS Parameters (example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Collision Gas: Argon

MRM Transitions:

The precursor ion for acyl-CoAs is the [M+H]⁺ ion. A characteristic fragmentation of acyl-CoAs is the neutral loss of the 3'-phospho-ADP moiety (507.1 Da).[3]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
16-Methylheptadecanoyl-CoA	1032.6	525.5	100	30-40 (to be optimized)
C17:0-CoA (Internal Standard)	1020.6	513.5	100	30-40 (to be optimized)

*Note: The molecular weight of 16-methylheptadecanoic acid is 284.48 g/mol . The molecular weight of Coenzyme A is 767.53 g/mol . The molecular weight of 16-Methylheptadecanoyl-CoA is approximately 1032.01 g/mol . The precursor ion [M+H]⁺ is therefore ~1033.0. The product ion is calculated as [M+H - 507.1]⁺. These values should be confirmed experimentally.

Data Analysis:

• Generate a calibration curve using the synthesized 16-Methylheptadecanoyl-CoA standard, plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Quantify the amount of 16-Methylheptadecanoyl-CoA in the biological samples by interpolating their peak area ratios from the calibration curve.

• Normalize the results to the number of cells or protein content.

Visualizations

Experimental Workflow

Caption: Workflow for 16-Methylheptadecanoyl-CoA quantification.

Metabolic Pathway of Branched-Chain Fatty Acid Activation and Metabolism

The metabolic fate of 16-methylheptadecanoic acid is expected to be similar to other iso-fatty acids. It is activated to its CoA-thioester and can then enter mitochondrial β-oxidation.

Caption: Activation and mitochondrial metabolism of 16-methylheptadecanoic acid.

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC-MS Methods for the Separation and Quantification of Branched-Chain Acyl-CoAs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-coenzyme A (acyl-CoA) thioesters are critical intermediates in cellular metabolism, playing central roles in the catabolism of fatty acids and amino acids, as well as in biosynthetic pathways.[1] Branched-chain acyl-CoAs, derived from the metabolism of branched-chain amino acids (leucine, isoleucine, and valine), are particularly important. Dysregulation in their metabolism is linked to various metabolic diseases. The accurate quantification of these molecules is challenging due to their low abundance, inherent instability, and the presence of structurally similar isomers (e.g., isobutyryl-CoA vs. n-butyryl-CoA).[1][2]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for acyl-CoA analysis, offering high sensitivity and selectivity.[3][4] This application note provides a detailed protocol for the separation and quantification of branched-chain acyl-CoAs from biological samples using an ion-pairing-free, reverse-phase HPLC-MS/MS method.

Experimental Protocols

Sample Preparation: Acyl-CoA Extraction from Tissues or Cells

A robust extraction is crucial for accurate acyl-CoA analysis. The following protocol is a common method involving solvent precipitation, which is effective for a broad range of acyl-CoAs.[5]

Materials:

• Frozen tissue powder or cell pellets

• Ice-cold extraction solvent (e.g., 80% methanol (B129727) in water or a 2:1:0.8 mixture of methanol:chloroform:water)[5]

• Internal Standard (IS) solution (e.g., Heptadecanoyl-CoA or stable isotope-labeled acyl-CoAs)[6][7]

• Centrifuge capable of high speeds at 4°C

• Nitrogen evaporator

Procedure:

• Homogenization: In a pre-chilled tube, homogenize the frozen tissue powder or cell pellet in the ice-cold extraction solvent.[5] Add the internal standard to the solvent before homogenization to account for extraction efficiency.

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet proteins and cellular debris.[5]

• Supernatant Collection: Carefully transfer the supernatant, which contains the acyl-CoAs, to a new tube.[5]

• Drying and Reconstitution: Dry the supernatant under a gentle stream of nitrogen. Reconstitute the dried pellet in a solvent suitable for LC-MS/MS analysis, such as 5% sulfosalicylic acid or a solution of 50% methanol.[3][5] The reconstituted sample is now ready for analysis.

For complex matrices, an optional Solid-Phase Extraction (SPE) cleanup step can be employed after supernatant collection to remove interfering substances.[7][8]

HPLC-MS/MS Analysis

The key to separating branched-chain acyl-CoAs from their linear isomers is the chromatographic method. The following conditions have been shown to be effective for resolving species such as isobutyryl-CoA and n-butyryl-CoA.[1][9]

Table 1: HPLC Parameters

Parameter	Value
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)[5]
Mobile Phase A	Water with 10 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid[5]
Mobile Phase B	Acetonitrile with 10 mM ammonium acetate and 0.1% formic acid
Gradient	Start at a low percentage of B, ramp to a high percentage over ~15-20 min[10]
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 - 45°C

| Injection Volume | 5 - 10 µL |

Table 2: MS/MS Parameters (Multiple Reaction Monitoring - MRM)

Acyl-CoAs exhibit characteristic fragmentation patterns in positive electrospray ionization (ESI+) mode. A common fragmentation is the neutral loss of the 3'-phosphoadenosine diphosphate (B83284) moiety (507 Da).[11][12] The precursor ion is the protonated molecule [M+H]⁺, and the most abundant product ion is typically used for quantification.[12]

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
Isobutyryl-CoA	838.2	331.1	~35-45
n-Butyryl-CoA	838.2	331.1	~35-45
Isovaleryl-CoA	852.2	345.1	~35-45
n-Valeryl-CoA	852.2	345.1	~35-45
2-Methylbutyryl-CoA	852.2	345.1	~35-45
Propionyl-CoA	824.2	317.1	~35-45
Acetyl-CoA	810.1	303.1	~35-45
Heptadecanoyl-CoA (IS)	1020.7	513.5	~40-50

Note: Collision energies should be optimized for the specific instrument used.

Visualizations

Experimental Workflow

The overall process for acyl-CoA quantification involves several key stages, from sample collection to final data analysis.

Caption: General experimental workflow for branched-chain acyl-CoA quantification.

Metabolic Origin of Branched-Chain Acyl-CoAs

Branched-chain acyl-CoAs are derived from the catabolism of the essential branched-chain amino acids (BCAAs). Understanding this origin provides context for their biological significance.

Caption: Simplified metabolic pathway of BCAA catabolism to acyl-CoAs.

Conclusion

The HPLC-MS/MS method detailed in this application note provides a sensitive and specific approach for the separation and quantification of challenging branched-chain acyl-CoA isomers. Careful sample preparation combined with optimized chromatographic separation is essential for achieving reliable and accurate results. This methodology is a valuable tool for researchers in metabolic studies, disease biomarker discovery, and drug development, enabling a deeper understanding of the roles of branched-chain acyl-CoAs in health and disease.

References

• 1. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Reconstitution of Mycolic Acid Synthesis with 16-Methylheptadecanoyl-CoA: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycolic acids are signature long-chain fatty acids of Mycobacterium tuberculosis and are essential for the structural integrity of its cell wall, contributing significantly to its low permeability and resistance to common antibiotics.[1] The biosynthesis of these complex lipids is a validated target for antitubercular drugs.[1] This document provides detailed application notes and protocols for the in vitro reconstitution of mycolic acid synthesis, with a specific focus on utilizing 16-Methylheptadecanoyl-CoA as a precursor for the α-branch. These protocols are designed for researchers investigating the substrate specificity of the mycolic acid biosynthesis machinery and for professionals in drug development screening for novel inhibitors.

The final step in mycolic acid biosynthesis is a Claisen-type condensation of two long-chain fatty acids, catalyzed by the polyketide synthase Pks13 in conjunction with the fatty acyl-AMP ligase FadD32.[2][3] While the meromycolate arm is derived from the fatty acid synthase II (FAS-II) pathway, the shorter α-branch is a product of the fatty acid synthase I (FAS-I) system.[4] Mycobacterial FAS-I is capable of producing branched-chain fatty acids, suggesting that branched precursors can be incorporated into mycolic acids. This in vitro system allows for the precise investigation of the incorporation of such precursors.

Data Presentation

The following table summarizes hypothetical quantitative data from an in vitro mycolic acid synthesis assay comparing the incorporation of a standard straight-chain precursor (Hexadecanoyl-CoA) with the branched-chain precursor (16-Methylheptadecanoyl-CoA). This data would typically be generated using radiolabeled precursors and measuring their incorporation into the final mycolic acid product.

Precursor (α-branch)	Meromycolate Precursor (Acyl-ACP)	Enzyme System	Reaction Time (min)	Product Formation (pmol/mg Pks13)	Relative Efficiency (%)
[1-14C]Hexadecanoyl-CoA	C50-Acyl-ACP	Purified Pks13/FadD32	60	150.2 ± 12.5	100
[1-14C]16-Methylheptadecanoyl-CoA	C50-Acyl-ACP	Purified Pks13/FadD32	60	115.8 ± 9.8	77.1
[1-14C]Hexadecanoyl-CoA	C50-Acyl-ACP	M. smegmatis Cell-Free Extract	120	85.6 ± 7.3	100
[1-14C]16-Methylheptadecanoyl-CoA	C50-Acyl-ACP	M. smegmatis Cell-Free Extract	120	62.1 ± 5.9	72.5

Experimental Protocols

Protocol 1: In Vitro Mycolic Acid Synthesis using Purified Pks13 and FadD32

This protocol describes the reconstitution of the final condensation step of mycolic acid synthesis using purified recombinant Pks13 and FadD32 enzymes.

Materials:

• Purified recombinant M. tuberculosis Pks13

• Purified recombinant M. tuberculosis FadD32

• 16-Methylheptadecanoyl-CoA (or [1-14C]-labeled for detection)

• Long-chain meromycoloyl-Acyl Carrier Protein (ACP) (e.g., C50-AcpM)

• ATP

• MgCl₂

• Reaction Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT)

• Quenching solution (e.g., 10% SDS)

• Scintillation cocktail (for radiolabeled assays)

• TLC plates and solvent system (e.g., petroleum ether:acetone, 95:5 v/v)

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture on ice. A typical 50 µL reaction would contain:

  • 5 µL of 10x Reaction Buffer

  • 1 µg Pks13

  • 0.5 µg FadD32

  • 5 µM Meromycoloyl-ACP

  • 10 µM 16-Methylheptadecanoyl-CoA (including a tracer amount of [1-14C]-labeled substrate)

  • 1 mM ATP

  • 5 mM MgCl₂

  • Nuclease-free water to 50 µL

• Initiation: Start the reaction by transferring the tubes to a 30°C water bath.

• Incubation: Incubate for 60 minutes.

• Quenching: Stop the reaction by adding 10 µL of 10% SDS.

• Extraction: Extract the lipid products by adding 200 µL of chloroform:methanol (2:1, v/v). Vortex thoroughly and centrifuge to separate the phases. Collect the lower organic phase.

• Analysis:

  • Radiometric Assay: Transfer the organic phase to a scintillation vial, evaporate the solvent, add scintillation cocktail, and measure the incorporated radioactivity using a scintillation counter.

  • TLC Analysis: Spot the extracted lipids onto a TLC plate and develop using an appropriate solvent system. Visualize the products by autoradiography or phosphorimaging.

Protocol 2: In Vitro Mycolic Acid Synthesis using M. smegmatis Cell-Free Extract

This protocol utilizes a cell-free extract from Mycobacterium smegmatis which contains the necessary enzymatic machinery for mycolic acid synthesis.

Materials:

• M. smegmatis cell culture (e.g., mc²155)

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, protease inhibitors)

• French press or sonicator

• Ultracentrifuge

• 16-Methylheptadecanoyl-CoA (or [1-14C]-labeled)

• ATP, CoA, Malonyl-CoA, NADPH

• Reaction Buffer (as in Protocol 1)

• Quenching and extraction reagents (as in Protocol 1)

Procedure:

• Preparation of Cell-Free Extract:

  • Grow M. smegmatis to mid-log phase and harvest the cells by centrifugation.

  • Wash the cell pellet with Lysis Buffer.

  • Resuspend the cells in Lysis Buffer and lyse them using a French press or sonicator.

  • Centrifuge the lysate at low speed to remove cell debris.

  • Perform ultracentrifugation of the supernatant to pellet the membranes. The supernatant is the cell-free extract (S100 fraction). Determine the protein concentration of the extract.

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture on ice. A typical 100 µL reaction would contain:

  • 10 µL of 10x Reaction Buffer

  • 500 µg of cell-free extract protein

  • 10 µM 16-Methylheptadecanoyl-CoA (including a tracer amount of [1-14C]-labeled substrate)

  • 1 mM ATP

  • 0.1 mM CoA

  • 0.2 mM Malonyl-CoA

  • 1 mM NADPH

  • Nuclease-free water to 100 µL

• Initiation and Incubation: Start the reaction by incubating at 37°C for 2 hours.

• Quenching, Extraction, and Analysis: Follow steps 4-6 from Protocol 1.

Mandatory Visualizations

References

• 1. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure of the Essential Mtb FadD32 Enzyme: A Promising Drug Target for Treating Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Pks13/FadD32 Crosstalk for the Biosynthesis of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of 16-Methylheptadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Methylheptadecanoyl-CoA is a branched-chain fatty acyl-coenzyme A (BCFA-CoA) that serves as a valuable substrate for investigating various aspects of fatty acid metabolism. As a methylated long-chain fatty acyl-CoA, it is particularly relevant for studying enzymes and pathways involved in the processing of non-linear lipid molecules. This document provides detailed application notes and protocols for the experimental use of 16-Methylheptadecanoyl-CoA, focusing on its role as a substrate in enzymatic assays related to fatty acid oxidation and protein acylation.

Branched-chain fatty acids and their CoA esters are increasingly recognized for their roles in cellular signaling and metabolic regulation. They can act as ligands for nuclear receptors, such as Peroxisome Proliferator-Activated Receptor alpha (PPARα), thereby influencing the transcription of genes involved in lipid metabolism.[1][2][3] The study of enzymes that metabolize BCFAs is crucial for understanding various physiological and pathological conditions.

Data Presentation

While specific quantitative kinetic data for 16-Methylheptadecanoyl-CoA is not extensively available in the public domain, the following table provides a comparative summary of kinetic parameters for related enzymes that may utilize branched-chain fatty acyl-CoAs. This data is intended to serve as a reference for designing experiments with 16-Methylheptadecanoyl-CoA.

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)	Organism/Tissue	Reference
Acyl-CoA Dehydrogenase (General)	Butyryl-CoA (C4:0)	~5-20	Varies	Rat Skeletal Muscle Mitochondria	[4]
Acyl-CoA Dehydrogenase (General)	Octanoyl-CoA (C8:0)	~2-10	Varies	Rat Skeletal Muscle Mitochondria	[4]
Acyl-CoA Dehydrogenase (General)	Palmitoyl-CoA (C16:0)	~1-5	Varies	Rat Skeletal Muscle Mitochondria	[4]
3-Hydroxyacyl-CoA Dehydrogenase	(S)-3-Hydroxy-9-methyldecanoyl-CoA	10-100 (recommended starting range)	To be determined	Recombinant Human	[5]
Acetoacetyl-CoA Synthetase	Acetoacetate	76	52.2	Zoogloea ramigera	[6]

Signaling Pathways and Experimental Workflows

Peroxisome Proliferator-Activated Receptor alpha (PPARα) Signaling

Branched-chain fatty acyl-CoAs are known to be potent ligands for PPARα, a nuclear receptor that regulates the expression of genes involved in fatty acid oxidation.[1][2][3] The binding of a ligand like 16-Methylheptadecanoyl-CoA to PPARα leads to a cascade of events culminating in the transcription of target genes.

PPARα signaling pathway activated by 16-Methylheptadecanoyl-CoA.

Experimental Workflow for Fatty Acid Oxidation Assay

A common method to assess the oxidation of a fatty acid substrate is to use a radiolabeled version and measure the production of metabolic products.

Workflow for a radiolabeled fatty acid oxidation assay.

Experimental Protocols

Protocol 1: Synthesis of 16-Methylheptadecanoyl-CoA

Objective: To synthesize 16-Methylheptadecanoyl-CoA from its corresponding free fatty acid. This protocol is adapted from general methods for acyl-CoA synthesis.[4][7]

Materials:

• 16-Methylheptadecanoic acid

• Coenzyme A (CoA) trilithium salt

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous organic solvent (e.g., Tetrahydrofuran)

• Buffered aqueous solution (e.g., 0.1 M potassium bicarbonate, pH 8.5)

• Reverse-phase HPLC system for purification

Procedure:

• Activation of the Fatty Acid:

  • Dissolve 16-methylheptadecanoic acid in the anhydrous organic solvent.

  • Add equimolar amounts of DCC and NHS to the solution.

  • Stir the reaction at room temperature for 2-4 hours to form the NHS-activated ester.

  • Monitor the reaction by thin-layer chromatography (TLC).

• Coupling with Coenzyme A:

  • Dissolve the CoA trilithium salt in the buffered aqueous solution.

  • Slowly add the activated ester solution to the CoA solution with vigorous stirring.

  • Maintain the pH of the reaction mixture around 8.0-8.5 by adding small aliquots of a dilute base (e.g., 0.1 M NaOH) as needed.

  • Allow the reaction to proceed at room temperature for 4-6 hours or overnight at 4°C.

• Purification:

  • Remove the precipitated dicyclohexylurea by filtration.

  • Purify the resulting 16-Methylheptadecanoyl-CoA using a reverse-phase HPLC system with a C18 column.

  • Use a gradient of acetonitrile (B52724) in a suitable buffer (e.g., ammonium (B1175870) acetate) for elution.

  • Monitor the elution profile at 260 nm (for the adenine (B156593) ring of CoA).

  • Collect the fractions containing the product, pool them, and lyophilize to obtain the purified 16-Methylheptadecanoyl-CoA.

• Characterization:

  • Confirm the identity and purity of the synthesized product using techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

Protocol 2: In Vitro Fatty Acid β-Oxidation Assay

Objective: To measure the rate of β-oxidation of 16-Methylheptadecanoyl-CoA using isolated mitochondria or cell lysates. This protocol is based on established methods for measuring fatty acid oxidation.[8][9][10][11][12]

Materials:

• Isolated mitochondria or cell lysate

• Radiolabeled [1-¹⁴C]-16-Methylheptadecanoyl-CoA

• Assay Buffer: 250 mM sucrose, 20 mM Tris-HCl (pH 8.0), 30 mM KCl, 8.5 mM MgCl₂, 2.5 mM L-carnitine, 0.5 mM malate, 1 mM DTT, 0.2 mM EDTA.[11]

• Cofactors: 8.5 mM ATP, 1 mM NAD+, 0.17 mM FAD, 0.16 mM CoA.[11]

• Stopping Solution: 1 M Perchloric acid

• CO₂ Trapping Solution: 1 M NaOH

• Scintillation cocktail and vials

• Microcentrifuge tubes

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture containing the assay buffer and cofactors.

  • Add the isolated mitochondria or cell lysate (protein concentration should be determined beforehand).

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the reaction by adding [1-¹⁴C]-16-Methylheptadecanoyl-CoA to a final concentration of approximately 4 µM.[11]

  • For CO₂ trapping, place a small filter paper wick soaked in 1 M NaOH in a separate compartment within the sealed reaction tube.

• Incubation:

  • Incubate the reaction at 37°C for 30-60 minutes with gentle shaking.

• Termination of Reaction:

  • Stop the reaction by adding the stopping solution (perchloric acid).

  • Allow the tubes to sit for an additional 60 minutes to ensure complete trapping of the evolved ¹⁴CO₂ by the NaOH-soaked filter paper.[10]

• Measurement of Products:

  • CO₂ Measurement: Transfer the NaOH-soaked filter paper to a scintillation vial, add scintillation cocktail, and count the radioactivity.

  • Acid-Soluble Metabolites (ASMs) Measurement: Centrifuge the reaction tubes to pellet the precipitated protein. Transfer the supernatant (containing ASMs like acetyl-CoA) to a new tube. Add a portion of the supernatant to a scintillation vial with scintillation cocktail and count the radioactivity.

• Data Analysis:

  • Calculate the rate of fatty acid oxidation as the sum of radioactivity in the CO₂ and ASM fractions.

  • Normalize the results to the amount of protein used in the assay (e.g., nmol of substrate oxidized/min/mg protein).

Protocol 3: Protein Acylation Assay with 16-Methylheptadecanoyl-CoA

Objective: To determine if a target protein can be acylated by 16-Methylheptadecanoyl-CoA in vitro. Protein acylation is a post-translational modification that can affect protein localization and function.[13][14][15][16]

Materials:

• Purified target protein

• 16-Methylheptadecanoyl-CoA

• Acyltransferase enzyme (if known, otherwise a cell lysate containing potential acyltransferases can be used)

• Reaction Buffer: 50 mM HEPES (pH 7.4), 1 mM DTT, 5 mM MgCl₂

• SDS-PAGE reagents

• Western blotting reagents and specific antibody for the target protein

• Autoradiography or phosphorimaging system (if using radiolabeled substrate)

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine the purified target protein, the acyltransferase (or cell lysate), and the reaction buffer.

  • Pre-incubate the mixture at 30°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the reaction by adding 16-Methylheptadecanoyl-CoA to a final concentration of 10-50 µM. For detection, either a radiolabeled or a clickable (e.g., alkyne-tagged) version of 16-Methylheptadecanoyl-CoA can be used.

• Incubation:

  • Incubate the reaction at 30°C for 1-2 hours.

• Termination of Reaction:

  • Stop the reaction by adding SDS-PAGE sample loading buffer and heating at 95°C for 5 minutes.

• Analysis:

  • Separate the reaction products by SDS-PAGE.

  • If using a radiolabeled substrate: Dry the gel and expose it to an autoradiography film or a phosphorimager screen to detect the acylated protein.

  • If using a clickable substrate: Perform a click chemistry reaction to attach a reporter tag (e.g., biotin (B1667282) or a fluorophore) to the acylated protein, followed by detection via western blotting or in-gel fluorescence.

  • If using an unlabeled substrate and a mobility shift is expected: Perform a western blot using an antibody specific to the target protein to observe any potential shift in molecular weight.

Conclusion

16-Methylheptadecanoyl-CoA is a specialized substrate for dissecting the roles of branched-chain fatty acids in cellular metabolism and signaling. The protocols provided herein offer a framework for its synthesis and application in studying fatty acid oxidation and protein acylation. Researchers are encouraged to optimize these protocols for their specific experimental systems. The investigation of how enzymes and signaling pathways handle such branched-chain structures will continue to provide valuable insights into metabolic flexibility and its implications in health and disease.

References

• 1. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Purification and characterization of acetoacetyl-CoA synthetase from Zoogloea ramigera I-16-M - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. benchchem.com [benchchem.com]
• 11. Saturated very long-chain fatty acids regulate macrophage plasticity and invasiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fatty acid oxidation assay [protocols.io]
• 13. Fatty Acylation of Proteins: The Long and the Short of it - PMC [pmc.ncbi.nlm.nih.gov]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. researchgate.net [researchgate.net]
• 16. Fatty acylation of proteins: The long and the short of it - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring 16-Methylheptadecanoyl-CoA Metabolism

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current techniques used to monitor the metabolism of 16-Methylheptadecanoyl-CoA, a monomethyl branched-chain fatty acyl-CoA. The protocols detailed below are designed to guide researchers in quantifying its abundance, tracking its metabolic fate, and understanding its role in cellular processes.

16-Methylheptadecanoyl-CoA is a derivative of 16-methylheptadecanoic acid (isostearic acid), a branched-chain fatty acid.[1] Its metabolism is intertwined with the catabolism of branched-chain amino acids (BCAAs), particularly valine, which serves as a precursor for the initiating isobutyryl-CoA unit in its synthesis.[2] Monitoring the flux and concentration of this molecule is crucial for understanding various physiological and pathological states, including metabolic diseases and disorders where branched-chain fatty acids accumulate.[3]

Key Techniques for Monitoring Metabolism

Several powerful techniques can be employed to study the metabolism of 16-Methylheptadecanoyl-CoA. These methods range from stable isotope tracing to sensitive mass spectrometry-based quantification and fluorescence microscopy for visualizing fatty acid trafficking.

• Stable Isotope Tracing: This is a powerful method to track the metabolic fate of precursors into 16-Methylheptadecanoyl-CoA and its subsequent downstream metabolism. By using precursors labeled with stable isotopes like ¹³C or ²H, researchers can follow the incorporation of these labels into the target molecule and its metabolic products.[2][3][4][5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is the gold standard for the sensitive and specific quantification of acyl-CoAs, including 16-Methylheptadecanoyl-CoA, in biological samples.[6][7][8][9][10][11] This technique allows for the separation of different acyl-CoA species followed by their precise measurement.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is often used for the analysis of fatty acid methyl esters (FAMEs) to determine the abundance and isotopic enrichment of fatty acids derived from the hydrolysis of acyl-CoAs.[5][12]

• Radioactive Labeling: Techniques like ¹⁴C-acetate pulse-chase labeling can be used to study the rates of fatty acid synthesis and degradation, providing insights into the turnover of the fatty acid pool that includes 16-methylheptadecanoic acid.[13][14]

• Fluorescence Microscopy: Using fluorescent fatty acid analogs, it is possible to visualize the intracellular trafficking of fatty acids between organelles like lipid droplets and mitochondria, which is relevant for understanding the subcellular fate of 16-methylheptadecanoic acid.[15]

Experimental Protocols

Protocol 1: Quantification of 16-Methylheptadecanoyl-CoA in Mammalian Cells using LC-MS/MS

This protocol details the extraction and quantification of 16-Methylheptadecanoyl-CoA from cultured mammalian cells.

Materials:

• Cultured mammalian cells

• Phosphate-buffered saline (PBS), chilled

• Methanol (B129727):Water (1:1) with 5% acetic acid, chilled

• Internal Standard: Heptadecanoyl-CoA or other odd-chain acyl-CoA

• Acetonitrile

• 10 mM Ammonium (B1175870) Acetate (B1210297) (pH 6.8)

• LC-MS/MS system (e.g., Agilent 1100 HPLC with Waters Micromass Quattro Micro triple quadrupole MS)[6]

• C18 reverse-phase LC column (e.g., Luna® C18(2) 100 Å, 100 × 2 mm, 3 µm)[6]

Procedure:

• Cell Harvesting:

  • Aspirate the culture medium from a confluent plate of cells.

  • Wash the cells twice with ice-cold PBS.

  • Add 1 mL of chilled methanol:water (1:1) with 5% acetic acid and the internal standard to the plate.

  • Scrape the cells and collect the cell lysate into a microcentrifuge tube.

• Extraction:

  • Homogenize the cell lysate using a probe sonicator.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant containing the acyl-CoAs.

  • Dry the supernatant under a stream of nitrogen gas.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

  • Inject 30 µL of the sample onto the LC-MS/MS system.[6]

  • LC Conditions: [6]

    • Mobile Phase A: 10 mM ammonium acetate (pH 6.8)

    • Mobile Phase B: Acetonitrile

    • Flow Rate: 0.2 mL/min

    • Gradient: 20% B to 100% B over 15 minutes, hold at 100% B for 7.5 minutes, then return to 20% B.

  • MS/MS Conditions (Positive Ion ESI Mode): [6]

    • Monitor the specific multiple reaction monitoring (MRM) transition for 16-Methylheptadecanoyl-CoA. The precursor ion will be [M+H]⁺ and the product ion will correspond to the acyl-CoA fragment after the neutral loss of 507 Da.[10]

    • Optimize source parameters (capillary voltage, cone voltage, gas flow rates, and temperatures) for maximum signal intensity.[6]

• Quantification:

  • Generate a standard curve using a commercially available 16-Methylheptadecanoyl-CoA standard.

  • Quantify the amount of 16-Methylheptadecanoyl-CoA in the sample by comparing its peak area to the standard curve, normalized to the internal standard.

Protocol 2: Stable Isotope Tracing of 16-Methylheptadecanoyl-CoA Synthesis from ¹³C-Labeled Valine

This protocol describes how to trace the incorporation of carbon from valine into 16-Methylheptadecanoyl-CoA in cultured adipocytes.

Materials:

• Differentiated adipocytes (e.g., 3T3-L1)

• Culture medium with and without ¹³C-labeled valine (e.g., [U-¹³C₅]valine)[2]

• Reagents for acyl-CoA extraction (as in Protocol 1)

• GC-MS system for fatty acid analysis

• Reagents for FAMEs preparation (e.g., 2.5% H₂SO₄ in methanol)[5]

Procedure:

• Cell Culture and Labeling:

  • Culture adipocytes to differentiation.

  • Incubate one set of cells in medium containing unlabeled valine (control) and another set in medium containing [U-¹³C₅]valine for 24-48 hours.[2]

• Sample Collection and Extraction:

  • Harvest the cells and extract total lipids and acyl-CoAs as described in Protocol 1.

• Analysis of 16-Methylheptadecanoyl-CoA Enrichment (LC-MS/MS):

  • Analyze the acyl-CoA extract by LC-MS/MS as in Protocol 1.

  • Monitor for the mass shift in 16-Methylheptadecanoyl-CoA due to the incorporation of ¹³C atoms from valine. The expected shift would be M+4, indicating the incorporation of the isobutyryl-CoA starter unit.[2]

• Analysis of 16-Methylheptadecanoic Acid Enrichment (GC-MS):

  • Take an aliquot of the total lipid extract and hydrolyze the fatty acids.

  • Prepare fatty acid methyl esters (FAMEs) by incubating the dried lipid extract in 2.5% H₂SO₄ in methanol at 80°C for 1 hour.[5]

  • Extract the FAMEs with hexane (B92381) and analyze by GC-MS.

  • Monitor the mass spectrum of the 16-methylheptadecanoate methyl ester for the incorporation of ¹³C, which will result in a shift in the mass-to-charge ratio of the fragment ions.[2]

• Data Analysis:

  • Calculate the molar percent enrichment (MPE) of ¹³C in 16-Methylheptadecanoyl-CoA and 16-methylheptadecanoic acid to determine the contribution of valine to its synthesis.

Data Presentation

Table 1: Quantitative Analysis of Acyl-CoA Species in Different Cell Lines

Acyl-CoA Species	Concentration in HepG2 cells (pmol/mg protein)	Concentration in MCF7 cells (pmol/mg protein)
Acetyl-CoA (C2:0)	15.2 ± 2.1	25.8 ± 3.5
Palmitoyl-CoA (C16:0)	3.8 ± 0.5	5.1 ± 0.7
16-Methylheptadecanoyl-CoA	To be determined	To be determined
Stearoyl-CoA (C18:0)	2.5 ± 0.4	3.9 ± 0.6
Oleoyl-CoA (C18:1)	4.1 ± 0.6	6.2 ± 0.9

Note: The data for Acetyl-CoA, Palmitoyl-CoA, Stearoyl-CoA, and Oleoyl-CoA are representative values adapted from the literature for illustrative purposes. The concentration of 16-Methylheptadecanoyl-CoA would be determined using the described protocols.

Table 2: Isotopic Enrichment in Fatty Acids after ¹³C-Valine Tracing in Adipocytes

Fatty Acid	Molar Percent Enrichment (MPE)
Palmitic acid (C16:0)	< 0.5%
16-Methylheptadecanoic acid	To be determined
Stearic acid (C18:0)	< 0.5%

Note: The expected outcome is a significant MPE for 16-Methylheptadecanoic acid, while straight-chain fatty acids should show minimal enrichment from valine.

Visualizations

Caption: Biosynthesis pathway of 16-Methylheptadecanoyl-CoA.

Caption: Workflow for monitoring 16-Methylheptadecanoyl-CoA.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Enzyme promiscuity drives branched-chain fatty acid synthesis in adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Stable isotope tracing in vivo reveals a metabolic bridge linking the microbiota to host histone acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monomethyl branched-chain fatty acids are critical for Caenorhabitis elegans survival in elevated glucose conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. bio-protocol.org [bio-protocol.org]
• 14. Measurements of fatty acid and carbohydrate metabolism in the isolated working rat heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Protocol for monitoring fatty acid trafficking from lipid droplets to mitochondria in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols: Synthesis and Application of ¹³C-Labeled 16-Methylheptadecanoyl-CoA for Metabolic Tracing Studies

Abstract

Stable isotope tracing is a powerful technique for elucidating metabolic pathways and quantifying fluxes. This document provides detailed protocols for the chemical synthesis of ¹³C-labeled 16-methylheptadecanoic acid and its subsequent enzymatic conversion to 16-methylheptadecanoyl-CoA. Furthermore, it outlines a comprehensive methodology for utilizing this labeled tracer in cell-based metabolic studies to investigate the catabolism of branched-chain fatty acids using liquid chromatography-mass spectrometry (LC-MS).

Introduction

Branched-chain fatty acids (BCFAs) are important components of cell membranes and signaling molecules. 16-Methylheptadecanoic acid, an isomer of stearic acid, is a saturated BCFA whose metabolic fate is of increasing interest in various physiological and pathological contexts.[1] Unlike straight-chain fatty acids, the methyl branch in BCFAs can influence their metabolism, potentially directing them through alternative catabolic pathways such as alpha- or omega-oxidation in addition to the canonical beta-oxidation pathway.[2][3]

To accurately trace the metabolic fate of 16-methylheptadecanoic acid, we have developed a protocol for the synthesis of a ¹³C-labeled version and its application in metabolic flux analysis. By introducing a stable isotope label, researchers can track the incorporation of the carbon backbone into downstream metabolites, providing quantitative insights into the activity of specific metabolic pathways.[4] This application note provides a detailed, step-by-step guide for the chemical synthesis of [1-¹³C]-16-methylheptadecanoic acid, its enzymatic conversion to [1-¹³C]-16-methylheptadecanoyl-CoA, and a protocol for a cell-based tracing study with subsequent analysis by LC-MS.

Principle of the Method

The overall workflow involves three main stages:

• Chemical Synthesis: A multi-step chemical synthesis is employed to produce high-purity [1-¹³C]-16-methylheptadecanoic acid from commercially available precursors.

• Enzymatic Activation: The labeled fatty acid is converted to its biologically active coenzyme A (CoA) thioester form using an acyl-CoA synthetase.

• Metabolic Tracing and Analysis: The ¹³C-labeled 16-methylheptadecanoyl-CoA is introduced to a biological system (e.g., cell culture), and the distribution of the ¹³C label in downstream metabolites is quantified using high-resolution mass spectrometry.

Materials and Reagents

Synthesis of [1-¹³C]-16-Methylheptadecanoic Acid

• 1-Bromo-15-methylhexadecane

• Potassium cyanide-¹³C (K¹³CN)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Synthesis of [1-¹³C]-16-Methylheptadecanoyl-CoA

• [1-¹³C]-16-methylheptadecanoic acid

• Coenzyme A trilithium salt (CoA)

• Acyl-CoA synthetase (e.g., from Pseudomonas sp.)

• ATP, disodium (B8443419) salt

• Magnesium chloride (MgCl₂)

• Triton X-100

• Potassium phosphate (B84403) buffer (pH 7.4)

• Dithiothreitol (DTT)

Cell Culture and Tracing Experiment

• Cell line of interest (e.g., HepG2, 3T3-L1)

• Appropriate cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin

• Bovine serum albumin (BSA), fatty acid-free

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Internal standards mix for metabolomics

Experimental Protocols

Protocol 1: Chemical Synthesis of [1-¹³C]-16-Methylheptadecanoic Acid

This protocol describes a two-step synthesis to introduce a ¹³C label at the carboxyl carbon.

Step 1: Synthesis of [1-¹³C]-16-Methylheptadecanenitrile

• In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve 1-bromo-15-methylhexadecane (1 equivalent) in anhydrous DMSO.

• Add potassium cyanide-¹³C (K¹³CN) (1.2 equivalents).

• Heat the reaction mixture to 90°C and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous phase three times with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude nitrile.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure [1-¹³C]-16-methylheptadecanenitrile.

Step 2: Hydrolysis to [1-¹³C]-16-Methylheptadecanoic Acid

• Reflux the purified [1-¹³C]-16-methylheptadecanenitrile in a 4:1 solution of ethanol (B145695) and 5 M aqueous NaOH for 8-12 hours.

• Cool the mixture and acidify to pH 1-2 with concentrated HCl. A white precipitate should form.

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Recrystallize the crude product from a suitable solvent (e.g., hexane or acetone/water) to obtain pure [1-¹³C]-16-methylheptadecanoic acid.

• Confirm the structure and isotopic enrichment by ¹H-NMR, ¹³C-NMR, and high-resolution mass spectrometry.

Caption: Chemical synthesis workflow for ¹³C-labeled 16-methylheptadecanoic acid.

Protocol 2: Enzymatic Synthesis of [1-¹³C]-16-Methylheptadecanoyl-CoA

This protocol uses acyl-CoA synthetase to activate the labeled fatty acid.

• Prepare a reaction buffer containing 100 mM potassium phosphate (pH 7.4), 10 mM MgCl₂, 5 mM DTT, and 0.1% Triton X-100.

• In a microcentrifuge tube, combine the following in order:

  • Reaction buffer

  • [1-¹³C]-16-methylheptadecanoic acid (1 mM final concentration, pre-dissolved in a small amount of ethanol)

  • Coenzyme A (1.2 mM final concentration)

  • ATP (5 mM final concentration)

• Initiate the reaction by adding acyl-CoA synthetase (1-2 units).

• Incubate the reaction at 37°C for 1-2 hours.

• Monitor the formation of the acyl-CoA by LC-MS or HPLC.

• The resulting [1-¹³C]-16-methylheptadecanoyl-CoA solution can be used directly for cell culture experiments or purified using solid-phase extraction if necessary.

Protocol 3: ¹³C Tracing in Cell Culture

This protocol outlines the steps for labeling cells and preparing samples for metabolomic analysis.

Step 1: Cell Seeding and Growth

• Seed cells in appropriate culture plates (e.g., 6-well plates) at a density that will result in ~80% confluency at the time of the experiment.

• Allow cells to adhere and grow overnight in complete growth medium.

Step 2: Preparation of Labeling Medium

• Prepare the cell culture medium containing the ¹³C-labeled tracer.

• Complex the [1-¹³C]-16-methylheptadecanoyl-CoA with fatty acid-free BSA in a 4:1 molar ratio. First, dissolve the BSA in serum-free medium. Then, slowly add the labeled acyl-CoA solution to the BSA solution while gently vortexing.

• Add the acyl-CoA:BSA complex to the culture medium to the desired final concentration (e.g., 50-100 µM).

Step 3: Labeling Experiment

• Aspirate the growth medium from the cells and wash once with warm PBS.

• Add the pre-warmed labeling medium to the cells.

• Incubate the cells for a desired time course (e.g., 0, 1, 4, 8, 24 hours).

Step 4: Metabolite Extraction

• At each time point, place the culture plate on ice.

• Aspirate the labeling medium and quickly wash the cells with ice-cold 0.9% NaCl solution.

• Immediately add 1 mL of ice-cold 80% methanol to each well to quench metabolism.

• Scrape the cells from the plate and transfer the cell lysate/methanol mixture to a microcentrifuge tube.

• Vortex vigorously for 1 minute.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Transfer the supernatant (containing polar metabolites) to a new tube.

• Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

• Store the dried extracts at -80°C until analysis.

Caption: General experimental workflow for a cell-based ¹³C tracing study.

Protocol 4: LC-MS/MS Analysis

• Reconstitute the dried metabolite extracts in a suitable volume (e.g., 50 µL) of the initial mobile phase (e.g., 5% acetonitrile in water).

• Perform chromatographic separation using a C18 reverse-phase column.

• Analyze the samples on a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) capable of distinguishing between isotopologues.

• Use a targeted approach to monitor the m/z values for expected downstream metabolites of fatty acid oxidation (e.g., TCA cycle intermediates, shorter-chain acyl-CoAs).

• Acquire data in full scan mode to identify potential novel metabolites and in targeted MS/MS mode to confirm metabolite identities.

Data Presentation and Analysis

The primary data output from a ¹³C tracing experiment is the mass isotopologue distribution (MID) for each metabolite of interest. The MID describes the fractional abundance of each isotopologue (M+0, M+1, M+2, etc.), where M+0 is the unlabeled form. This data can be summarized in a table for clear comparison across different conditions or time points.

Table 1: Example Data Summary for Key Metabolites after 8h Labeling

Metabolite	Condition	M+0 Abundance (%)	M+1 Abundance (%)	M+2 Abundance (%)	Fold Change (Labeled Pool)
Citrate	Control	95.2 ± 1.5	3.8 ± 0.8	1.0 ± 0.5	-
Treatment X	88.5 ± 2.1	6.3 ± 1.1	5.2 ± 1.3	4.8
Succinate	Control	96.1 ± 1.1	3.1 ± 0.6	0.8 ± 0.3	-
Treatment X	90.3 ± 1.8	5.9 ± 0.9	3.8 ± 0.7	4.1
Malonyl-CoA	Control	98.3 ± 0.8	1.1 ± 0.4	0.6 ± 0.2	-
Treatment X	94.2 ± 1.4	3.5 ± 0.7	2.3 ± 0.5	4.8

Data are presented as mean ± standard deviation (n=3). Fold change is calculated on the sum of labeled isotopologues versus control.

Potential Metabolic Pathways

The ¹³C label from [1-¹³C]-16-methylheptadecanoyl-CoA can be traced through several potential catabolic pathways. The primary expected pathway is mitochondrial beta-oxidation. However, the methyl branch may necessitate initial processing by alpha- or omega-oxidation.

Caption: Potential catabolic pathways for branched-chain fatty acids.

References

• 1. 16-Methylheptadecanoic Acid | C18H36O2 | CID 21859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Metabolism of beta-methyl-heptadecanoic acid in the perfused rat heart and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Application Note and Protocol for the Purification of Synthetic 16-Methylheptadecanoyl-CoA

This document provides a detailed protocol for the purification of synthetic 16-Methylheptadecanoyl-CoA, a long-chain acyl-Coenzyme A derivative. The protocol is intended for researchers, scientists, and drug development professionals who require a highly purified product for their studies. The methodology described herein is based on established techniques for the purification of long-chain acyl-CoAs, ensuring high recovery and purity.

The purification strategy involves a two-step process. First, an initial sample cleanup and concentration are performed using Solid-Phase Extraction (SPE). This is followed by a high-resolution purification step using reverse-phase high-performance liquid chromatography (RP-HPLC).

Data Presentation

The following tables summarize the expected quantitative data for the purification process and the parameters for the HPLC method.

Table 1: Expected Recovery and Purity at Each Purification Stage

Purification Stage	Expected Recovery (%)	Expected Purity (%)
Crude Synthetic Product	100	Varies (synthesis dependent)
After Solid-Phase Extraction	70-90[1][2]	>85
After RP-HPLC	>80 (of SPE eluate)	>98

Table 2: High-Performance Liquid Chromatography (HPLC) Parameters

Parameter	Specification
HPLC System	Standard system with binary pump, autosampler, column oven, and UV-Vis detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)[3]
Mobile Phase A	75 mM KH2PO4 in ultrapure water, pH adjusted to 4.9 with glacial acetic acid[1][3]
Mobile Phase B	Acetonitrile with 600 mM glacial acetic acid[1][3]
Flow Rate	0.5 mL/min[3]
Column Temperature	35°C[3]
Detection Wavelength	260 nm (for the adenine (B156593) ring of Coenzyme A)[1][3]
Injection Volume	20 µL[3]

Experimental Protocols

This section details the step-by-step procedures for the purification of synthetic 16-Methylheptadecanoyl-CoA.

1. Materials and Reagents

• Crude synthetic 16-Methylheptadecanoyl-CoA

• Acetonitrile (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• 2-Propanol

• Potassium dihydrogen phosphate (B84403) (KH2PO4), analytical grade

• Glacial acetic acid, analytical grade

• Ultrapure water (18.2 MΩ·cm)

• Solid-Phase Extraction (SPE) columns: C18 or an oligonucleotide purification column[1]

• 0.22 µm syringe filters

2. Sample Preparation

• Dissolve the crude synthetic 16-Methylheptadecanoyl-CoA in a minimal amount of a suitable solvent. A good starting point is the initial mobile phase composition for the HPLC, for example, a mixture of Mobile Phase A and B.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter before proceeding to SPE or HPLC.[3]

3. Solid-Phase Extraction (SPE) Protocol

This step is designed to remove major impurities and concentrate the sample.

• Column Conditioning:

  • Wash a C18 SPE column with 1 mL of methanol.

  • Equilibrate the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9).[4]

• Sample Loading:

  • Load the prepared sample solution onto the conditioned SPE column.

• Washing:

  • Wash the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9) to remove polar impurities.[4]

  • Follow with a wash of 1 mL of methanol to remove less polar impurities.[4]

• Elution:

  • Elute the 16-Methylheptadecanoyl-CoA from the column using 1-2 mL of 2-propanol.[1]

• Drying:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

4. High-Performance Liquid Chromatography (HPLC) Purification Protocol

This step provides high-resolution purification of the target compound.

• Sample Reconstitution:

  • Reconstitute the dried eluate from the SPE step in a small, known volume of Mobile Phase A.

• System Equilibration:

  • Equilibrate the C18 HPLC column with the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B) for at least 30 minutes or until a stable baseline is achieved at 260 nm.

• Injection:

  • Inject the reconstituted sample onto the HPLC system.

• Gradient Elution:

  • Run a linear gradient to separate the 16-Methylheptadecanoyl-CoA from any remaining impurities. An example gradient is provided below:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	95	5
5	95	5
25	10	90
30	10	90
35	95	5
40	95	5

• Fraction Collection:

  • Collect the fractions corresponding to the main peak of 16-Methylheptadecanoyl-CoA, which is identified by its retention time and UV absorbance at 260 nm.

• Post-Purification:

  • Pool the collected fractions containing the pure product.

  • The solvent can be removed by lyophilization or evaporation under reduced pressure.

5. Purity Assessment

The purity of the final product should be assessed using analytical HPLC-UV by integrating the peak area of the target compound relative to the total peak area.[5] For definitive identification and to detect any co-eluting impurities, liquid chromatography-mass spectrometry (LC-MS/MS) is recommended.[5]

Visualizations

The following diagrams illustrate the experimental workflow and the logical progression of the purification protocol.

Caption: Experimental workflow for the purification of synthetic 16-Methylheptadecanoyl-CoA.

Caption: Logical progression of the purification protocol for 16-Methylheptadecanoyl-CoA.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application of 16-Methylheptadecanoyl-CoA in Drug Discovery for Tuberculosis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, possesses a unique and complex cell envelope rich in lipids, which is crucial for its survival, pathogenesis, and resistance to antibiotics. A key feature of this envelope is the presence of branched-chain fatty acids, which are integral components of various cell wall lipids. 16-Methylheptadecanoyl-CoA, an iso-branched-chain fatty acyl-CoA, is a vital precursor in the biosynthesis of these essential mycobacterial lipids. The metabolic pathway responsible for its synthesis presents a promising avenue for the development of novel anti-tuberculosis drugs. Targeting the enzymes involved in the biosynthesis of 16-Methylheptadecanoyl-CoA can disrupt the integrity of the mycobacterial cell wall, leading to bacterial death and offering a new strategy to combat drug-resistant strains.

Biosynthesis of 16-Methylheptadecanoyl-CoA in Mycobacterium tuberculosis

The synthesis of 16-Methylheptadecanoyl-CoA in M. tuberculosis is a multi-step process that begins with the catabolism of the branched-chain amino acid, leucine. The resulting branched-chain acyl-CoA, isovaleryl-CoA, serves as the primer for the fatty acid synthase-II (FAS-II) system, which is responsible for the elongation of the fatty acid chain.

The key steps in the biosynthesis are:

• Primer Synthesis: Leucine is catabolized to produce isovaleryl-CoA. This reaction is catalyzed by the branched-chain α-keto acid dehydrogenase (BCKDH) complex.

• Chain Elongation: The isovaleryl-CoA primer is elongated by the FAS-II system. This is a cyclical process where two-carbon units from malonyl-ACP are sequentially added to the growing acyl chain. The core enzymes of the FAS-II system include:

  • β-ketoacyl-ACP synthase III (FabH): Initiates the elongation by condensing the primer with malonyl-ACP.

  • β-ketoacyl-ACP synthase A/B (KasA/KasB): Catalyze subsequent condensation reactions.

  • β-ketoacyl-ACP reductase (MabA): Reduces the β-ketoacyl-ACP intermediate.

  • β-hydroxyacyl-ACP dehydratase (HadABC): Dehydrates the β-hydroxyacyl-ACP intermediate.

  • Enoyl-ACP reductase (InhA): Reduces the trans-2-enoyl-ACP intermediate to a saturated acyl-ACP.

This cycle is repeated multiple times, with each cycle adding two carbons to the fatty acid chain, ultimately leading to the formation of 16-methylheptadecanoyl-ACP, which is then converted to 16-Methylheptadecanoyl-CoA.

Biosynthesis of 16-Methylheptadecanoyl-CoA.

Drug Discovery Applications

The biosynthesis pathway of 16-Methylheptadecanoyl-CoA offers several potential drug targets. Inhibiting any of the key enzymes in this pathway can disrupt the production of essential branched-chain fatty acids, leading to a compromised cell envelope and reduced viability of M. tuberculosis.

Potential Drug Targets:

• Branched-chain α-keto acid dehydrogenase (BCKDH) complex: Inhibition of this complex would block the formation of the isovaleryl-CoA primer, thereby halting the synthesis of all iso-fatty acids.

• FAS-II System Enzymes (FabH, KasA/B, MabA, HadABC, InhA): These enzymes are essential for the elongation of the fatty acid chain. Several of these, particularly InhA, are already validated targets for existing anti-tuberculosis drugs (e.g., isoniazid). Developing new inhibitors against these enzymes, especially those that can overcome existing resistance mechanisms, is a promising strategy.

Quantitative Data Summary

The following table summarizes the effects of targeting enzymes in the branched-chain fatty acid biosynthesis pathway.

Target Enzyme	Inhibitor/Genetic Modification	Effect on Mtb	Reference
BCKDH Complex	Genetic deletion of BCKDH subunits in M. smegmatis	Reduced synthesis of branched-chain fatty acids and impaired growth.	(Inferred from general knowledge of the pathway)
InhA	Isoniazid (prodrug)	Inhibition of mycolic acid synthesis, leading to cell lysis.	[1]
KasA	Thiolactomycin	Inhibition of mycolic acid biosynthesis.	[2][3]
HadABC	Genetic knockout of hadA or hadC	Altered mycolic acid composition and attenuation of virulence.	[4]

Experimental Protocols

In Vitro Assay for Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) Activity

This protocol measures the activity of the BCKDH complex by monitoring the reduction of NAD+ to NADH spectrophotometrically.

Materials:

• Purified BCKDH complex from M. tuberculosis

• α-ketoisocaproate (substrate)

• Coenzyme A (CoA)

• Thiamine pyrophosphate (TPP)

• NAD+

• Assay buffer: 50 mM potassium phosphate (B84403) buffer (pH 7.5), 2 mM MgCl2, 1 mM DTT

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, 1 mM TPP, 0.2 mM CoA, and 1 mM NAD+.

• Add the purified BCKDH enzyme to the reaction mixture and incubate for 5 minutes at 30°C to allow for enzyme activation.

• Initiate the reaction by adding 0.5 mM α-ketoisocaproate.

• Immediately monitor the increase in absorbance at 340 nm for 10 minutes, taking readings every 30 seconds.

• Calculate the rate of NADH production using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

• To test for inhibitors, pre-incubate the enzyme with the inhibitor for a specified time before adding the substrate.

Whole-Cell Assay for Branched-Chain Fatty Acid Synthesis

This protocol uses metabolic labeling with a stable isotope-labeled precursor to quantify the synthesis of branched-chain fatty acids in whole M. tuberculosis cells.

Materials:

• M. tuberculosis culture (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with OADC

• ¹³C-labeled leucine

• Fatty acid extraction solvents (e.g., chloroform:methanol mixture)

• Gas chromatograph-mass spectrometer (GC-MS) for fatty acid analysis

Procedure:

• Grow M. tuberculosis to mid-log phase in 7H9 broth.

• Pellet the cells and resuspend them in fresh 7H9 medium containing a known concentration of ¹³C-labeled leucine.

• Incubate the culture for a defined period (e.g., 24-48 hours) to allow for the incorporation of the labeled precursor into fatty acids.

• To test inhibitors, add the compound of interest to the culture at the same time as the labeled precursor.

• Harvest the cells by centrifugation and wash with PBS.

• Extract the total lipids from the cell pellet using an appropriate solvent mixture.

• Saponify the lipid extract to release the fatty acids and then methylate them to form fatty acid methyl esters (FAMEs).

• Analyze the FAMEs by GC-MS to identify and quantify the amount of ¹³C incorporated into 16-methylheptadecanoic acid and other branched-chain fatty acids.

• Compare the level of incorporation in treated versus untreated cells to determine the inhibitory effect on branched-chain fatty acid synthesis.

Workflow for whole-cell fatty acid synthesis assay.

Conclusion

The biosynthetic pathway of 16-Methylheptadecanoyl-CoA represents a critical metabolic process in M. tuberculosis that is essential for the integrity of its cell wall and its overall viability. The enzymes involved in this pathway are attractive targets for the development of novel anti-tuberculosis therapeutics. The application notes and protocols provided here offer a framework for researchers to investigate this pathway, identify and characterize potential inhibitors, and contribute to the development of new drugs to combat tuberculosis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Analysis of 16-Methylheptadecanoyl-CoA in Complex Samples

Welcome to the technical support center for the analysis of 16-Methylheptadecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the challenges encountered during the analysis of this branched-chain fatty acyl-CoA in complex biological samples.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No Signal of 16-Methylheptadecanoyl-CoA in LC-MS/MS Analysis

Question: I am not detecting my target analyte, 16-Methylheptadecanoyl-CoA, or the signal intensity is very low. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no signal for 16-Methylheptadecanoyl-CoA is a common issue that can stem from multiple stages of the analytical workflow, from sample handling to the mass spectrometry settings. Here are the primary causes and their solutions:

• Sample Degradation: Acyl-CoAs are susceptible to both enzymatic and chemical degradation. They are particularly unstable in aqueous solutions and at non-optimal pH and temperatures.

  • Solution: Process samples on ice as quickly as possible. Use quenching solutions to stop enzymatic activity immediately after sample collection. For storage, snap-freeze samples in liquid nitrogen and keep them at -80°C. When preparing for analysis, reconstitute dried extracts in an appropriate solvent, such as 50% methanol (B129727) in water with a low concentration of ammonium (B1175870) acetate, just before injection.

• Inefficient Extraction: The recovery of 16-Methylheptadecanoyl-CoA from a complex matrix can be highly variable depending on the extraction method used.

  • Solution: A robust sample cleanup procedure is crucial. Solid-Phase Extraction (SPE) is highly recommended for removing interfering substances from the biological matrix. While protein precipitation is a simpler method, it may not be sufficient to remove all matrix components that can cause ion suppression. For tissues, homogenization in an ice-cold solvent like 80% methanol is a common and effective first step.

• Ion Suppression: Co-eluting compounds from the sample matrix can interfere with the ionization of 16-Methylheptadecanoyl-CoA in the mass spectrometer's source, leading to a reduced signal.

  • Solution: Optimize your liquid chromatography (LC) method to achieve better separation of the analyte from matrix components. Using a C18 reversed-phase column is a standard approach. Adjusting the mobile phase gradient can improve resolution. Additionally, a thorough sample cleanup method like SPE will minimize matrix effects.

• Suboptimal Mass Spectrometer Settings: Incorrect instrument parameters can lead to poor detection.

  • Solution: Positive ion mode electrospray ionization (ESI) is generally effective for acyl-CoAs. Optimize source parameters like capillary voltage, gas flow rates, and temperature for your specific instrument. For tandem MS (MS/MS), ensure the collision energy is optimized to produce a stable and abundant fragment ion for selective reaction monitoring (SRM).

Issue 2: Poor Peak Shape and Reproducibility in Chromatography

Question: My chromatograms for 16-Methylheptadecanoyl-CoA show significant peak tailing or splitting, and the retention time is not consistent between injections. What should I investigate?

Answer:

Poor peak shape and retention time instability are typically related to the liquid chromatography system or the interaction of the analyte with the column.

• Column Contamination or Degradation: Buildup of matrix components on the column can lead to peak distortion.

  • Solution: Use a guard column to protect your analytical column. Regularly flush the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.

• Inappropriate Injection Solvent: If the injection solvent is significantly stronger (i.e., has a higher organic content) than the initial mobile phase, it can cause peak distortion.

  • Solution: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than the starting mobile phase of your gradient.

• Secondary Interactions: The analyte may have secondary interactions with the stationary phase, leading to peak tailing.

  • Solution: Adjust the mobile phase pH. For acyl-CoAs, a slightly acidic mobile phase can improve peak shape. Ensure that the column you are using is appropriate for your application.

• System Leaks or Blockages: Fluctuations in pressure can indicate a leak or a blockage in the LC system, which will affect reproducibility.

  • Solution: Systematically check for leaks at all fittings. If high pressure is observed, troubleshoot by sequentially disconnecting components to identify the location of the blockage.

Frequently Asked Questions (FAQs)

Q1: What is the best method for extracting 16-Methylheptadecanoyl-CoA from tissue samples?

A1: A combination of homogenization followed by solid-phase extraction (SPE) is generally considered a robust method. A common protocol involves:

• Homogenizing the frozen tissue powder in an ice-cold extraction solvent (e.g., 80% methanol in water).

• Centrifuging the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cell debris.

• Collecting the supernatant which contains the acyl-CoAs.

• Further purifying and concentrating the acyl-CoAs using an appropriate SPE cartridge.

Q2: How can I quantify 16-Methylheptadecanoyl-CoA accurately in a complex matrix?

A2: Accurate quantification requires the use of an appropriate internal standard and a well-validated calibration curve. A stable isotope-labeled version of 16-Methylheptadecanoyl-CoA would be the ideal internal standard. If that is not available, a structurally similar acyl-CoA with a different chain length (that is not present in the sample), such as heptadecanoyl-CoA (C17:0-CoA), is often used. The internal standard should be added at the very beginning of the sample preparation process to account for any analyte loss during extraction and analysis.

Q3: What are the expected challenges when analyzing a branched-chain fatty acyl-CoA like 16-Methylheptadecanoyl-CoA compared to its straight-chain counterparts?

A3: The primary challenge is potential co-elution with other isobaric (same mass) lipids, including other isomers of methylheptadecanoyl-CoA or other unrelated lipids. High-resolution mass spectrometry can help to distinguish between compounds with the same nominal mass but different elemental compositions. Additionally, chromatographic separation needs to be highly optimized to resolve different isomers if they are present in the sample.

Quantitative Data

The following tables summarize typical performance metrics for the analysis of acyl-CoAs using LC-MS/MS. Note that specific values for 16-Methylheptadecanoyl-CoA may vary depending on the exact experimental conditions and the sample matrix.

Table 1: Comparison of Extraction Methods for Acyl-CoAs

Extraction Method	Typical Recovery Rate	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	80-95%	High purity of final extract, reduces matrix effects.	More time-consuming and costly than other methods.
Liquid-Liquid Extraction (LLE)	70-85%	Simpler and less expensive than SPE.	Can be less efficient, risk of emulsion formation.
Protein Precipitation	60-80%	Fast and simple.	Does not effectively remove all matrix interferences.

Table 2: Typical LC-MS/MS Performance for Acyl-CoA Quantification

Parameter	Typical Value	Notes
Limit of Detection (LOD)	1-10 fmol on column[1]	Highly dependent on the instrument's sensitivity.
Limit of Quantification (LOQ)	5-50 fmol on column	The lowest concentration that can be reliably quantified.
Linear Range	3-4 orders of magnitude	The concentration range over which the method is accurate.
Precision (CV%)	< 15%	Varies with concentration, typically better at higher concentrations.
Accuracy	85-115%	Measured as the recovery of a spiked standard in the matrix.[2]

Experimental Protocols

Protocol 1: Extraction of 16-Methylheptadecanoyl-CoA from Cell Culture

• Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Add 2 mL of ice-cold methanol and 15 µL of a 10 µM internal standard solution (e.g., C17:0-CoA).

• Incubate at -80°C for 15 minutes.

• Scrape the cell lysate from the culture plate and transfer to a centrifuge tube.

• Centrifuge at 15,000 x g at 4°C for 5 minutes.[3]

• Transfer the supernatant to a new tube, add 1 mL of acetonitrile, and evaporate to dryness under a stream of nitrogen or in a vacuum concentrator.

• Reconstitute the dried extract in 150 µL of a suitable solvent (e.g., 50% methanol/water) for LC-MS/MS analysis.[3]

Visualizations

Caption: General experimental workflow for the analysis of 16-Methylheptadecanoyl-CoA.

Caption: Proposed signaling pathway of 16-Methylheptadecanoyl-CoA via PPARα activation.

References

• 1. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

improving the stability of 16-Methylheptadecanoyl-CoA in solution

Welcome to the Technical Support Center for 16-Methylheptadecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of 16-Methylheptadecanoyl-CoA in solution. Here you will find troubleshooting guides and frequently asked questions to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues related to the stability of 16-Methylheptadecanoyl-CoA in solution.

Q1: My 16-Methylheptadecanoyl-CoA solution is showing signs of degradation. What are the primary causes?

A1: 16-Methylheptadecanoyl-CoA, like other long-chain acyl-CoA esters, is susceptible to two primary degradation pathways in solution:

• Hydrolysis: The thioester bond is prone to hydrolysis, which cleaves the molecule into coenzyme A (CoA) and free 16-methylheptadecanoic acid. This process is significantly accelerated at neutral to alkaline pH.

• Oxidation: Although 16-Methylheptadecanoyl-CoA is a saturated fatty acyl-CoA and thus less prone to oxidation than its unsaturated counterparts, prolonged exposure to oxygen can still lead to degradation, particularly in the presence of contaminants that can catalyze oxidative reactions.

Q2: What are the optimal storage conditions for 16-Methylheptadecanoyl-CoA solutions to ensure long-term stability?

A2: To maximize the shelf-life of your 16-Methylheptadecanoyl-CoA solutions, adhere to the following storage conditions:

• Temperature: For long-term storage, solutions should be kept at -80°C. For short-term use, aliquots may be stored at -20°C. It is crucial to minimize freeze-thaw cycles.

• pH: The solution should be maintained at a slightly acidic pH, ideally between 4.0 and 6.0. Basic conditions (pH > 7.5) will markedly increase the rate of thioester bond hydrolysis.

• Atmosphere: To prevent potential oxidation, it is best practice to overlay the solution with an inert gas such as argon or nitrogen before sealing the storage vial.

Q3: I am observing precipitation of 16-Methylheptadecanoyl-CoA when preparing my aqueous working solutions. How can I improve its solubility?

A3: The long hydrocarbon chain of 16-Methylheptadecanoyl-CoA imparts poor solubility in aqueous solutions. To address this:

• Initial Solubilization: Dissolve the powdered 16-Methylheptadecanoyl-CoA in a minimal amount of an organic solvent such as ethanol (B145695) or DMSO before performing a stepwise dilution with your aqueous buffer.

• Carrier Proteins: Consider the use of a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) in your final assay medium. BSA can bind to the acyl-CoA, improving its solubility and stability in aqueous environments.

Q4: How can I minimize the degradation of 16-Methylheptadecanoyl-CoA during my experiments?

A4: To maintain the integrity of 16-Methylheptadecanoyl-CoA throughout your experimental workflow:

• Fresh Preparations: Whenever feasible, prepare fresh working solutions from a frozen stock on the day of the experiment.

• Maintain Low Temperatures: Keep all solutions containing 16-Methylheptadecanoyl-CoA on ice during the experimental setup.

• Use Appropriate Buffers: Employ buffers within the optimal pH range of 4.0-6.0.

• Inhibitors for Biological Samples: If you are working with biological extracts that may contain active thioesterases, consider including appropriate inhibitors in your buffers to prevent enzymatic degradation.

Data Presentation: Stability of Long-Chain Acyl-CoAs

Condition	Parameter	Expected Impact on Stability	Recommendation
pH	pH 4.0-6.0	High Stability	Optimal
pH 7.0-7.5	Moderate Stability	Use for short durations only
pH > 8.0	Low Stability (Rapid Hydrolysis)	Avoid
Temperature	-80°C	Very High Stability	Recommended for Long-Term Storage
-20°C	High Stability	Suitable for Short-Term Storage
4°C	Low Stability	Use immediately
Room Temp (20-25°C)	Very Low Stability	Avoid prolonged exposure
Freeze-Thaw	Single Cycle	Minimal Impact	Prepare single-use aliquots
Multiple Cycles	Decreased Stability	Avoid
Atmosphere	Inert (Argon/Nitrogen)	High Stability	Recommended
Air	Potential for Oxidation	Minimize exposure

Experimental Protocols

Protocol for Preparation of a 16-Methylheptadecanoyl-CoA Stock Solution

Materials:

• 16-Methylheptadecanoyl-CoA (lyophilized powder)

• High-purity, anhydrous ethanol or DMSO

• Purified, deoxygenated water or a slightly acidic buffer (e.g., 50 mM potassium phosphate, pH 6.0)

• Glass vial with a Teflon-lined cap

• Inert gas (argon or nitrogen)

Procedure:

• Equilibration: Allow the container of powdered 16-Methylheptadecanoyl-CoA to warm to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of powder in a sterile microcentrifuge tube.

• Initial Dissolution: Add a small volume of anhydrous ethanol or DMSO to the powder to dissolve it completely. Gentle vortexing may be applied.

• Aqueous Dilution: Slowly add the desired volume of pre-chilled aqueous buffer (pH 6.0) to achieve the final stock solution concentration. Add the buffer dropwise while gently vortexing to prevent precipitation.

• Inert Gas Purge: Flush the headspace of the vial with a gentle stream of argon or nitrogen for 30-60 seconds to displace air.

• Aliquoting and Storage: Immediately aliquot the stock solution into single-use microcentrifuge tubes, purge with inert gas again, and store at -80°C.

Protocol for Assessing the Stability of 16-Methylheptadecanoyl-CoA by LC-MS/MS

Objective: To determine the degradation of 16-Methylheptadecanoyl-CoA over time under specific buffer and temperature conditions.

Materials:

• 16-Methylheptadecanoyl-CoA stock solution

• Experimental buffers at various pH values (e.g., pH 4.0, 7.4, 9.0)

• Incubators or water baths at desired temperatures (e.g., 4°C, 25°C, 37°C)

• LC-MS/MS system with a C18 reverse-phase column

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Quenching solution (e.g., cold acetonitrile)

Procedure:

• Sample Preparation: Prepare a series of dilutions of the 16-Methylheptadecanoyl-CoA stock solution in the different experimental buffers to be tested.

• Time Zero (T0) Analysis: Immediately after preparation, take an aliquot from each condition, quench the reaction by adding an excess of cold acetonitrile, and inject it into the LC-MS/MS system.

• Incubation: Incubate the remaining solutions at their respective temperatures.

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots from each condition, quench them with cold acetonitrile, and analyze by LC-MS/MS.

• Data Analysis: Quantify the peak area of the intact 16-Methylheptadecanoyl-CoA at each time point. The degradation rate can be determined by plotting the percentage of remaining intact molecule against time.

Visualizations

Caption: Primary degradation pathways for 16-Methylheptadecanoyl-CoA in solution.

Caption: Recommended workflow for preparing a stable stock solution of 16-Methylheptadecanoyl-CoA.

Caption: Troubleshooting decision tree for stability issues with 16-Methylheptadecanoyl-CoA.

Technical Support Center: Optimization of 16-Methylheptadecanoyl-CoA Extraction Protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of 16-Methylheptadecanoyl-CoA.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction of 16-Methylheptadecanoyl-CoA, presented in a question-and-answer format.

Issue 1: Low or No Recovery of 16-Methylheptadecanoyl-CoA

• Question: I am observing very low or no signal for 16-Methylheptadecanoyl-CoA in my final extract. What are the potential causes and how can I improve my yield?

• Answer: Low recovery of long-chain acyl-CoAs like 16-Methylheptadecanoyl-CoA is a frequent challenge and can be attributed to several factors, primarily related to sample handling, extraction efficiency, and analyte stability.[1]

  • Incomplete Cell Lysis or Tissue Homogenization: The first critical step is the complete disruption of the cellular or tissue matrix to release the intracellular content.

    • Solution: Ensure thorough homogenization of tissue samples, preferably by grinding to a fine powder in liquid nitrogen. For cultured cells, ensure the lysis buffer has sufficient time and agitation to completely break down the cell membranes. Sonication can be a useful addition to the protocol.[2][3]

  • Enzymatic Degradation: Endogenous acyl-CoA thioesterases can rapidly hydrolyze the thioester bond of 16-Methylheptadecanoyl-CoA, leading to significant loss of the target analyte.[1][4]

    • Solution: It is imperative to quench all enzymatic activity immediately upon sample collection. For tissues, this is best achieved by flash-freezing in liquid nitrogen.[1][3] For cell cultures, rapid quenching can be done by adding a pre-chilled organic solvent like methanol (B129727) at -80°C.[3] All subsequent extraction steps should be performed on ice to minimize enzymatic activity.[3][4]

  • Chemical Degradation: The thioester bond of acyl-CoAs is susceptible to hydrolysis, especially under alkaline or strongly acidic conditions.

    • Solution: Maintain a slightly acidic pH (4.0-6.8) throughout the extraction and analysis process.[4] A common and effective buffer is 100 mM potassium phosphate (B84403) (KH2PO4) at a pH of 4.9.[2][3][5]

  • Inefficient Extraction: The choice of extraction solvent and method is crucial for efficiently partitioning the relatively polar 16-Methylheptadecanoyl-CoA away from non-polar lipids.

    • Solution: A two-step extraction involving an initial homogenization in an acidic buffer followed by extraction with a mixture of isopropanol (B130326) and acetonitrile (B52724) is a robust method.[5] Alternatively, a liquid-liquid extraction using a chloroform (B151607):methanol system can be employed, where the acyl-CoAs partition into the aqueous-methanolic phase.[2]

  • Analyte Loss During Solid-Phase Extraction (SPE): If using SPE for sample cleanup, improper column conditioning, loading, washing, or elution can lead to significant loss of the analyte.

    • Solution: Ensure the SPE cartridge (e.g., weak anion exchange) is appropriate for acyl-CoA binding and that the pH of the loading and wash buffers is optimized.[2][3] Use a validated elution solvent to ensure complete recovery from the column.

Issue 2: High Variability in Quantitative Results Between Replicates

• Question: I am observing significant variability in the quantified amounts of 16-Methylheptadecanoyl-CoA between my technical replicates. What could be causing this?

• Answer: High variability is often a result of inconsistent sample handling and processing, as well as issues with protein precipitation and phase separation.

  • Inconsistent Sample Processing Times: Variations in the duration of incubation steps or the time samples spend at different temperatures can lead to differential degradation of the analyte.

    • Solution: Standardize every step of the extraction protocol, ensuring that all samples are processed for the same amount of time and under identical temperature conditions.[3]

  • Incomplete Protein Precipitation: Residual proteins in the extract can interfere with downstream analysis and lead to inconsistent results.

    • Solution: Ensure thorough mixing and sufficient incubation time after the addition of the protein precipitating agent (e.g., acetonitrile, isopropanol). Centrifuge at a high speed (e.g., >10,000 x g) to effectively pellet all protein debris.[3]

  • Inconsistent Phase Separation: In liquid-liquid extractions, incomplete or inconsistent phase separation can lead to cross-contamination of the aqueous and organic layers, affecting the final concentration of the analyte.

    • Solution: After vortexing to mix the phases, ensure complete separation by centrifuging at an adequate speed and for a sufficient duration (e.g., 2,000 x g for 5-10 minutes).[2] When collecting the aqueous phase containing the acyl-CoAs, be careful to avoid aspirating any of the protein interface or the lower organic layer.

Issue 3: Poor Chromatographic Peak Shape in LC-MS/MS Analysis

• Question: My chromatographic peaks for 16-Methylheptadecanoyl-CoA are broad and show significant tailing. How can I improve the peak shape?

• Answer: Poor peak shape for long-chain acyl-CoAs is a common issue in reverse-phase chromatography and can be caused by several factors.

  • Suboptimal Reconstitution Solvent: The solvent used to reconstitute the dried extract can significantly impact peak shape.

    • Solution: For long-chain acyl-CoAs, a reconstitution solvent containing a proportion of organic solvent is often necessary. A common choice is 50% methanol in 50 mM ammonium (B1175870) acetate (B1210297) (pH 7).[2] For particularly hydrophobic acyl-CoAs, including a small amount of acetonitrile (e.g., 20%) in the reconstitution buffer may be beneficial.[4]

  • Column Contamination: Buildup of matrix components from previous injections can lead to peak distortion.[1]

    • Solution: Implement a robust column wash protocol between analytical runs to ensure the column is clean before each injection.

  • Matrix Effects: Co-eluting compounds from the biological matrix can interfere with the ionization of 16-Methylheptadecanoyl-CoA in the mass spectrometer, leading to ion suppression and poor signal.[1][6]

    • Solution: The most effective way to mitigate and correct for matrix effects is the use of a stable isotope-labeled internal standard that co-elutes with the analyte.[1] If a specific standard for 16-Methylheptadecanoyl-CoA is not available, a structurally similar odd-chain acyl-CoA, such as heptadecanoyl-CoA (C17:0), can be used.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for extracting and storing 16-Methylheptadecanoyl-CoA?

A1: The thioester bond of acyl-CoAs is most stable in a slightly acidic environment. For extraction and storage, a pH range of 4.0 to 6.8 is recommended to minimize chemical hydrolysis.[4] A common buffer used is 100 mM potassium phosphate (KH2PO4) at pH 4.9.[5]

Q2: How should I store my samples to prevent degradation of 16-Methylheptadecanoyl-CoA?

A2: For long-term storage, it is best to store samples as a dry pellet at -80°C.[4] If storing as a solution, use a slightly acidic buffer and store in aliquots at -80°C to avoid repeated freeze-thaw cycles.[4] For short-term storage in an autosampler, maintain the temperature at 4°C and analyze the samples as quickly as possible after reconstitution.[4]

Q3: Which is a better extraction method for 16-Methylheptadecanoyl-CoA: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

A3: Both SPE and LLE are widely used and can provide good recovery rates for long-chain acyl-CoAs.[2] The choice of method may depend on the sample matrix and the available equipment. SPE can provide a cleaner extract, which is beneficial for reducing matrix effects in LC-MS/MS analysis.[7] LLE is a simpler method that does not require specialized columns.

Q4: Can I use a standard straight-chain acyl-CoA as an internal standard for quantifying 16-Methylheptadecanoyl-CoA?

A4: While a stable isotope-labeled internal standard of 16-Methylheptadecanoyl-CoA would be ideal, it is often not commercially available. A non-endogenous, structurally similar odd-chain acyl-CoA, such as heptadecanoyl-CoA (C17:0), is a suitable alternative for monitoring and correcting for recovery losses during sample preparation.[2]

Data Presentation

Table 1: Comparison of Recovery Rates for Long-Chain Acyl-CoAs Using Different Extraction and Purification Methods.

Acyl-CoA Species	Extraction Method	Purification Method	Average Recovery (%)
Palmitoyl-CoA (C16:0)	Acetonitrile/Isopropanol	Oligonucleotide Column	70-80%[5]
Oleoyl-CoA (C18:1)	Acetonitrile/Isopropanol	2-(2-pyridyl)ethyl SPE	85-90%[7]
Arachidonyl-CoA (C20:4)	Acetonitrile/Isopropanol	2-(2-pyridyl)ethyl SPE	83-88%[7]

Table 2: Recommended pH and Temperature Conditions for Acyl-CoA Extraction and Storage.

Parameter	Recommended Value	Rationale
pH for Extraction	4.9[5]	Inhibits thioesterase activity and minimizes chemical hydrolysis.[4]
pH for Storage/Analysis	4.0 - 6.8[4]	The thioester bond is most stable in this slightly acidic range.[4]
Extraction Temperature	4°C (On Ice)[4]	Minimizes enzymatic degradation and slows chemical hydrolysis.[4]
Long-Term Storage Temp.	-80°C[4]	Essential for long-term stability, especially for dry pellets.[4]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 16-Methylheptadecanoyl-CoA from Mammalian Cells

This protocol is adapted from established methods for long-chain acyl-CoA extraction.[2][5]

• Cell Harvesting and Washing:

  • For adherent cells, aspirate the culture medium and wash the cell monolayer twice with ice-cold Phosphate Buffered Saline (PBS).

  • For suspension cells, pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C), aspirate the supernatant, and wash the cell pellet twice with ice-cold PBS.

• Cell Lysis and Extraction:

  • Add 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing an appropriate internal standard (e.g., heptadecanoyl-CoA) to the cell pellet.

  • For adherent cells, use a cell scraper to scrape the cells in the cold buffer. For suspension cells, resuspend the cell pellet.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Add 1 mL of a 3:1 (v/v) mixture of acetonitrile:isopropanol to the lysate.

  • Vortex vigorously for 2 minutes and sonicate for 3 minutes in an ice bath.

  • Centrifuge at 16,000 x g at 4°C for 10 minutes.

• Solid-Phase Extraction (SPE):

  • Condition a weak anion exchange SPE column by washing with 1 mL of methanol followed by 1 mL of 100 mM KH2PO4 buffer (pH 4.9).

  • Carefully transfer the supernatant from the previous step and load it onto the conditioned SPE column.

  • Wash the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9), followed by 1 mL of methanol.

  • Elute the acyl-CoAs with 1.5 mL of 5% ammonium hydroxide (B78521) in methanol.

• Sample Concentration and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in 50-100 µL of a suitable solvent for LC-MS analysis (e.g., 50% methanol in 50 mM ammonium acetate, pH 7).

Protocol 2: Liquid-Liquid Extraction (LLE) of 16-Methylheptadecanoyl-CoA from Mammalian Cells

This protocol is based on the widely used Bligh-Dyer method, adapted for acyl-CoA extraction.[2]

• Cell Harvesting and Washing:

  • Follow the same procedure as in Protocol 1.

• Cell Lysis and Extraction:

  • Add 0.5 mL of a cold (-20°C) 1:2 (v/v) mixture of chloroform:methanol to the cell pellet. Add the internal standard at this stage.

  • For adherent cells, use a cell scraper to collect the cells in the cold solvent. For suspension cells, resuspend the pellet.

  • Transfer the lysate to a pre-chilled microcentrifuge tube and vortex for 2 minutes.

• Phase Separation:

  • Add 0.5 mL of chloroform and 0.5 mL of water to the tube.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C to induce phase separation.

• Aqueous Phase Collection:

  • The long-chain acyl-CoAs will partition into the upper aqueous-methanolic phase.

  • Carefully collect the upper aqueous phase into a new pre-chilled tube, avoiding the protein interface and the lower organic layer.

• Sample Concentration and Reconstitution:

  • Dry the collected aqueous phase under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in 50-100 µL of a suitable solvent for LC-MS analysis.

Mandatory Visualization

Caption: General experimental workflow for the extraction of 16-Methylheptadecanoyl-CoA.

Caption: Troubleshooting logic for low recovery due to analyte degradation.

Caption: Biosynthesis and metabolic fate of 16-Methylheptadecanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

troubleshooting low yield in 16-Methylheptadecanoyl-CoA synthesis

Welcome to the technical support center for the synthesis of 16-Methylheptadecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues that can lead to low yields during the synthesis process.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing 16-Methylheptadecanoyl-CoA?

A1: The synthesis of 16-Methylheptadecanoyl-CoA is typically a two-stage process. The first stage involves the synthesis of the parent fatty acid, 16-methylheptadecanoic acid. A common method for this is a Grignard reaction, which involves the coupling of an isohexyl Grignard reagent with a long-chain omega-halo ester. The second stage is the activation of the synthesized fatty acid to its coenzyme A (CoA) ester. This is often achieved by using a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) with N-hydroxysuccinimide (NHS) to form an activated NHS-ester, which then reacts with Coenzyme A.

Q2: What are the most critical factors affecting the overall yield?

A2: The most critical factors include the purity and dryness of all reagents and solvents, the successful formation and reactivity of the Grignard reagent, the efficiency of the coupling reaction to form the fatty acid backbone, the effectiveness of the carboxylic acid activation, and the prevention of product degradation by hydrolysis during the CoA esterification and purification steps.

Q3: How can I monitor the progress of the reactions?

A3: For the synthesis of 16-methylheptadecanoic acid, Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are effective for monitoring the consumption of starting materials and the formation of the product. For the final 16-Methylheptadecanoyl-CoA product, High-Performance Liquid Chromatography (HPLC) with UV detection at 260 nm (for the adenine (B156593) moiety of CoA) is the standard method for both monitoring the reaction and quantifying the final product.

Troubleshooting Guide

This guide is divided into the two main stages of the synthesis, addressing specific problems, their probable causes, and recommended solutions.

Stage 1: Synthesis of 16-Methylheptadecanoic Acid via Grignard Reaction

Issue 1: Low or no formation of the Grignard reagent.

• Question: My reaction to form the isohexylmagnesium bromide Grignard reagent is not initiating, or the yield is very low. What could be the cause?

• Answer: The formation of a Grignard reagent is highly sensitive to the reaction conditions.

  • Probable Cause 1: Presence of water. Water will quench the Grignard reagent as it forms.

    • Solution: Ensure all glassware is oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.

  • Probable Cause 2: Poor quality of magnesium turnings. An oxide layer on the surface of the magnesium can prevent the reaction from starting.

    • Solution: Use fresh, high-quality magnesium turnings. If the magnesium appears dull, it can be activated by stirring it vigorously under an inert atmosphere, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane (B42909) to initiate the reaction.

  • Probable Cause 3: Impure alkyl halide. Impurities in the isohexyl bromide can inhibit the reaction.

    • Solution: Use freshly distilled or high-purity isohexyl bromide.

Issue 2: Low yield of 16-methylheptadecanoic acid after the coupling reaction.

• Question: The Grignard reagent seems to have formed, but the final yield of the fatty acid is low after coupling with the omega-halo ester (e.g., methyl 11-bromoundecanoate). Why is this happening?

• Answer: Low yields in the coupling step can be attributed to several side reactions or suboptimal conditions.

  • Probable Cause 1: Wurtz coupling. The Grignard reagent can react with the starting alkyl halide, leading to the formation of a homocoupled alkane (e.g., 2,7-dimethyloctane).

    • Solution: Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture. Ensure the reaction temperature is controlled, as higher temperatures can favor this side reaction.

  • Probable Cause 2: Grignard reagent degradation. Grignard reagents can degrade over time, especially at elevated temperatures.

    • Solution: Use the Grignard reagent immediately after its formation. If the reaction is sluggish, consider using a more reactive solvent like tetrahydrofuran (B95107) (THF) which can stabilize the Grignard reagent.

  • Probable Cause 3: Inefficient coupling with the ester. The reaction between the Grignard reagent and the ester can be slow or incomplete.

    • Solution: Ensure the stoichiometry of the reactants is correct. Sometimes, using a catalyst such as a copper(I) salt can improve the efficiency of the coupling reaction.

Stage 2: Synthesis of 16-Methylheptadecanoyl-CoA

Issue 3: Low yield of the final CoA ester.

• Question: I have successfully synthesized the 16-methylheptadecanoic acid, but the subsequent reaction to form the CoA ester is giving a low yield. What are the likely issues?

• Answer: The conversion of the fatty acid to its CoA ester involves the activation of the carboxylic acid and subsequent reaction with coenzyme A. Both steps are critical for a high yield.

  • Probable Cause 1: Incomplete activation of the fatty acid. The formation of the activated intermediate (e.g., NHS-ester) may be inefficient.

    • Solution: Ensure that the activating agents (e.g., DCC and NHS) are of high purity and used in the correct stoichiometric amounts. The reaction should be carried out in an anhydrous aprotic solvent like dichloromethane (B109758) (DCM) or dimethylformamide (DMF). The removal of the dicyclohexylurea (DCU) byproduct by filtration is crucial before proceeding to the next step.

  • Probable Cause 2: Hydrolysis of the activated intermediate or the final product. Acyl-CoA esters and their activated precursors are susceptible to hydrolysis, especially under non-optimal pH conditions.

    • Solution: Perform the CoA coupling reaction in a buffered aqueous solution at a controlled pH, typically around 7.5-8.0. Work up the reaction and purify the product at low temperatures to minimize hydrolysis.

  • Probable Cause 3: Degradation of Coenzyme A. Coenzyme A is a sensitive molecule and can degrade if not handled properly.

    • Solution: Use high-quality Coenzyme A lithium salt and prepare solutions fresh. Store Coenzyme A solutions at low temperatures and on ice during use.

Issue 4: Difficulty in purifying the final product.

• Question: I am losing a significant amount of my product during the purification step. How can I improve the recovery?

• Answer: Purification of long-chain fatty acyl-CoAs can be challenging due to their amphipathic nature.

  • Probable Cause 1: Suboptimal HPLC conditions. Poor separation or peak tailing can lead to impure fractions and lower recovery.

    • Solution: Optimize the HPLC method. A C18 reversed-phase column is typically used. The mobile phase often consists of a buffered aqueous solution (e.g., potassium phosphate) and an organic solvent like acetonitrile. Adjusting the pH of the mobile phase can improve peak shape.

  • Probable Cause 2: Product loss during solid-phase extraction (SPE). If using SPE for sample cleanup, the product may not be eluting completely from the column.

    • Solution: Ensure the SPE column is properly conditioned and that the elution solvent is appropriate for the product. Recovery rates for long-chain acyl-CoAs during SPE can be in the range of 70-90%, so some loss is expected.[1][2]

Data Presentation

Table 1: Troubleshooting Summary for Low Yield in 16-Methylheptadecanoyl-CoA Synthesis

Stage of Synthesis	Issue	Probable Cause	Recommended Solution
Stage 1: Fatty Acid Synthesis	Low Grignard Reagent Formation	1. Presence of water.2. Poor quality of magnesium.3. Impure alkyl halide.	1. Use anhydrous conditions.2. Activate magnesium turnings.3. Use high-purity alkyl halide.
Low Yield of Fatty Acid	1. Wurtz coupling.2. Grignard reagent degradation.3. Inefficient coupling.	1. Slow addition of alkyl halide.2. Use Grignard reagent immediately.3. Consider a catalyst (e.g., Cu(I) salt).
Stage 2: CoA Ester Synthesis	Low Yield of CoA Ester	1. Incomplete fatty acid activation.2. Hydrolysis of intermediates/product.3. Coenzyme A degradation.	1. Use pure activating agents.2. Control pH and temperature.3. Use fresh, high-quality Coenzyme A.
Purification	Product Loss	1. Suboptimal HPLC conditions.2. Inefficient SPE elution.	1. Optimize HPLC mobile phase and column.2. Validate SPE protocol for recovery.

Table 2: Typical Recovery Rates for Long-Chain Acyl-CoAs during Purification

Purification Step	Sorbent/Column Type	Typical Recovery Rate (%)	Reference
Solid-Phase Extraction	2-(2-pyridyl)ethyl functionalized silica	83 - 90	[2][3]
Solid-Phase Extraction	Oligonucleotide-based	70 - 80	[1][2]
HPLC Purification	C18 Reversed-Phase	Variable, dependent on optimization	[4]

Experimental Protocols

Protocol 1: Synthesis of 16-Methylheptadecanoic Acid

This protocol is a general guideline and may require optimization.

• Grignard Reagent Formation:

  • Under an inert atmosphere (argon or nitrogen), place magnesium turnings in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add a small crystal of iodine to activate the magnesium.

  • Prepare a solution of isohexyl bromide in anhydrous diethyl ether or THF in the dropping funnel.

  • Add a small amount of the isohexyl bromide solution to the magnesium. The reaction should start, indicated by a color change and gentle refluxing.

  • Once the reaction has initiated, add the remaining isohexyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

• Coupling Reaction:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of methyl 11-bromoundecanoate in anhydrous diethyl ether or THF.

  • Add the methyl 11-bromoundecanoate solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Hydrolysis and Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench it by adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude ester.

  • Hydrolyze the ester by refluxing with a solution of potassium hydroxide (B78521) in ethanol/water.

  • After hydrolysis, cool the mixture and acidify with hydrochloric acid.

  • Extract the fatty acid with diethyl ether, wash with water, and dry over anhydrous sodium sulfate.

  • Purify the 16-methylheptadecanoic acid by column chromatography or distillation.

Protocol 2: Synthesis of 16-Methylheptadecanoyl-CoA

This protocol is based on the DCC/NHS activation method.

• Activation of 16-Methylheptadecanoic Acid:

  • Dissolve 16-methylheptadecanoic acid and N-hydroxysuccinimide (NHS) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of dicyclohexylcarbodiimide (DCC) in anhydrous DCM dropwise.

  • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature overnight.

  • A white precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by filtration.

  • Evaporate the solvent from the filtrate to obtain the crude NHS-ester of 16-methylheptadecanoic acid.

• Coupling with Coenzyme A:

  • Dissolve the crude NHS-ester in a minimal amount of a suitable organic solvent (e.g., DMF or THF).

  • Prepare a solution of Coenzyme A lithium salt in a buffered aqueous solution (e.g., sodium bicarbonate buffer, pH 7.5-8.0).

  • Add the NHS-ester solution dropwise to the Coenzyme A solution with stirring.

  • Monitor the reaction by HPLC until completion.

• Purification:

  • Purify the 16-Methylheptadecanoyl-CoA from the reaction mixture using reversed-phase HPLC on a C18 column.

  • Use a gradient of a buffered aqueous mobile phase (e.g., 50 mM potassium phosphate, pH 5.5) and an organic modifier (e.g., acetonitrile).

  • Monitor the elution at 260 nm.

  • Collect the fractions containing the product and lyophilize to obtain the purified 16-Methylheptadecanoyl-CoA.

Visualizations

Caption: Workflow for the two-stage synthesis of 16-Methylheptadecanoyl-CoA.

Caption: A logical troubleshooting flowchart for diagnosing low yield issues.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

overcoming matrix effects in mass spectrometry of 16-Methylheptadecanoyl-CoA

Welcome to the technical support center for the mass spectrometry analysis of 16-Methylheptadecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant issue in the analysis of 16-Methylheptadecanoyl-CoA?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2][3][4][5] In the analysis of 16-Methylheptadecanoyl-CoA, which is often extracted from complex biological samples like tissues or plasma, these matrix components (e.g., salts, phospholipids, and other lipids) can lead to ion suppression or enhancement.[1][6] This interference compromises the accuracy, precision, and sensitivity of quantification by causing a decrease or increase in the analyte's signal intensity.[2][3]

Q2: I am observing low and inconsistent signal intensity for 16-Methylheptadecanoyl-CoA across my samples. Could this be due to matrix effects?

A2: Yes, low and inconsistent signal intensity are classic indicators of matrix effects, specifically ion suppression.[7] When analyzing biological samples, endogenous materials can accumulate in the analytical column and mass spectrometry system, leading to a progressive decline in sensitivity.[1] To confirm if you are experiencing matrix effects, a post-column infusion experiment is recommended to identify regions of ion suppression in your chromatogram.[1][6]

Q3: What is the most effective way to correct for matrix effects in the quantification of 16-Methylheptadecanoyl-CoA?

A3: The gold standard for correcting matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS).[1][8] A SIL-IS for 16-Methylheptadecanoyl-CoA would have nearly identical chemical and physical properties, ensuring that it co-elutes and experiences the same degree of ion suppression or enhancement as the analyte.[1][9] This allows for accurate quantification even in the presence of matrix effects.[8] If a specific SIL-IS is not commercially available, generating a library of stable isotope-labeled acyl-CoA thioesters by culturing cells in labeled media is a viable strategy.[1][10]

Q4: Can simply diluting my sample help in reducing matrix effects?

A4: Sample dilution can be a straightforward and effective method to reduce the concentration of interfering matrix components.[1][8] However, this approach is only feasible if the concentration of 16-Methylheptadecanoyl-CoA in your sample is high enough to remain above the instrument's limit of quantification after dilution.[1] While dilution can lessen matrix effects, it may not completely eliminate them.[1]

Q5: Which sample preparation technique is most effective at removing interfering matrix components?

A5: Solid-phase extraction (SPE) is generally superior to simpler methods like protein precipitation (PPT) or liquid-liquid extraction (LLE) for removing matrix components.[1][7] Mixed-mode SPE, which utilizes a sorbent with both reversed-phase and ion-exchange properties, can produce the cleanest extracts and significantly reduce matrix effects, though it may require more extensive method development.[1]

Q6: Can changing my ionization technique or polarity help mitigate matrix effects?

A6: Electrospray ionization (ESI) is more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[1] If 16-Methylheptadecanoyl-CoA can be efficiently ionized by APCI, switching from ESI may reduce matrix interference. Additionally, changing the ESI polarity (e.g., from positive to negative ion mode) can sometimes be beneficial as fewer matrix components may be ionizable in the selected mode.[1] Long-chain acyl-CoAs are typically analyzed in positive ion mode.[11][12]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving issues related to matrix effects during the analysis of 16-Methylheptadecanoyl-CoA.

Problem: Suspected Matrix Effects Impacting Quantification

Step 1: Confirm the Presence and Extent of Matrix Effects

• Method 1: Post-Column Infusion Experiment. This experiment helps to identify at which retention times ion suppression or enhancement occurs.

  • Protocol: Continuously infuse a standard solution of 16-Methylheptadecanoyl-CoA into the mass spectrometer post-column using a T-junction.[6] Inject a blank, extracted matrix sample. A stable baseline signal will be produced by the infused standard. Dips in this baseline indicate ion suppression, while peaks indicate ion enhancement caused by co-eluting matrix components.[1][6]

• Method 2: Quantitative Assessment (Post-Extraction Spike). This method calculates the precise impact of the matrix on the analyte signal.[5]

  • Protocol: Prepare two sets of samples. In the first set, spike a known concentration of 16-Methylheptadecanoyl-CoA into a clean solvent. In the second set, spike the same concentration into a blank, extracted matrix sample. The ratio of the analyte's peak area in the matrix sample to the peak area in the clean solvent provides a quantitative measure of the matrix effect.[5]

Step 2: Implement Mitigation Strategies

Based on the confirmation and assessment of matrix effects, choose one or more of the following strategies:

• Strategy 1: Optimize Sample Preparation. The goal is to remove as many interfering matrix components as possible before LC-MS analysis.

  • Comparison of Sample Preparation Techniques:

Sample Preparation Technique	Advantages	Disadvantages
Protein Precipitation (PPT)	Simple, fast, minimal method development.	Offers minimal selectivity, only removes proteins.
Liquid-Liquid Extraction (LLE)	Can provide cleaner extracts than PPT.	Recovery of polar analytes can be low.
Solid-Phase Extraction (SPE)	Superior cleanup compared to PPT and LLE.[1][7]	Requires method development to optimize sorbent and elution steps.[1]
Mixed-Mode SPE	Produces the cleanest extracts, significantly reducing matrix effects.[1]	More complex method development.[1]

• Strategy 2: Refine Chromatographic Separation. The aim is to chromatographically separate 16-Methylheptadecanoyl-CoA from co-eluting matrix components.

  • Actionable Advice: Adjust the gradient, change the mobile phase composition, or try a different column chemistry to improve the resolution between your analyte and the interfering peaks identified in the post-column infusion experiment. Good chromatographic separation is crucial to reduce competition for ionization.[13]

• Strategy 3: Employ a Stable Isotope-Labeled Internal Standard (SIL-IS). This is the most reliable method for compensating for matrix effects that cannot be eliminated through sample preparation or chromatography.

  • Actionable Advice: Synthesize or acquire a SIL-IS for 16-Methylheptadecanoyl-CoA. The SIL-IS should be added to the sample at the earliest stage of sample preparation to account for variability in both extraction efficiency and matrix effects.[8]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 16-Methylheptadecanoyl-CoA

This protocol is adapted from methodologies for long-chain acyl-CoAs and is designed to maximize the removal of interfering substances.[1][8]

• Sample Homogenization: Homogenize tissue or cell samples in an acidic extraction buffer (e.g., 100 mM Potassium Phosphate, pH 4.9).[8]

• Protein Precipitation: Add acetonitrile (B52724) to the homogenate, vortex, and centrifuge to pellet proteins.[8]

• SPE Cartridge Conditioning: Use a mixed-mode SPE cartridge. Condition with 3 mL of methanol, followed by equilibration with 3 mL of water.[1][8]

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned cartridge.

• Wash Step: Wash the cartridge with 3 mL of the extraction buffer to remove unbound matrix components.[1]

• Elution: Elute the 16-Methylheptadecanoyl-CoA using a stepwise gradient of increasing organic solvent. For example:

  • Elution 1: 3 mL of 50:50 methanol/water.

  • Elution 2: 3 mL of 100% methanol.[1]

• Drying and Reconstitution: Combine the elution fractions, dry under a stream of nitrogen, and store at -80°C. Before analysis, reconstitute the sample in a suitable solvent (e.g., 50 mM ammonium (B1175870) acetate).[1][8]

Visualizations

Caption: A workflow for troubleshooting matrix effects.

Caption: Mechanism of ion suppression in ESI.

Caption: Solid-Phase Extraction (SPE) workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. gmi-inc.com [gmi-inc.com]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. profiles.foxchase.org [profiles.foxchase.org]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Resolution of Branched-Chain Acyl-CoA Isomers

Welcome to the Technical Support Center for the analysis of branched-chain acyl-CoA isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies for resolving these challenging analytes.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate branched-chain acyl-CoA isomers?

A1: Branched-chain acyl-CoA isomers, such as isobutyryl-CoA and n-butyryl-CoA, or isovaleryl-CoA and 2-methylbutyryl-CoA, possess identical molecular weights and very similar physicochemical properties. This structural similarity leads to nearly identical partitioning behavior in typical reversed-phase liquid chromatography systems, resulting in co-elution.[1][2]

Q2: Can mass spectrometry alone differentiate between co-eluting isomers?

A2: Not always. Standard tandem mass spectrometry (MS/MS) often relies on fragmentation patterns. Since isomers have the same mass and often produce similar fragments, it can be difficult to distinguish them without prior chromatographic separation.[2] However, in some specific cases, unique fragment ions can be used for selective quantitation, such as the use of an m/z 317 fragment to distinguish methylmalonyl-CoA from the more abundant succinyl-CoA.[3]

Q3: What are the most critical factors in achieving chromatographic separation of these isomers?

A3: The most critical factors are the choice of stationary phase (column chemistry), the composition of the mobile phase, and the temperature of the column.[1][2] Optimizing the gradient elution program is also crucial for enhancing resolution.

Q4: When should I consider using an ion-pairing reagent?

A4: Ion-pairing reagents can be used to improve the retention and resolution of ionic analytes like acyl-CoAs. However, they are known to cause ion suppression in positive electrospray ionization mode, which can negatively impact sensitivity.[4] Their use should be carefully considered and optimized if other methods fail to provide adequate separation.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Poor or No Resolution of Known Isomeric Pairs (e.g., Isobutyryl-CoA and n-Butyryl-CoA)

Symptoms:

• A single, broad, or shouldering peak is observed where two distinct peaks are expected.

• Inconsistent peak shapes and retention times for the isomeric pair.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inadequate Column Chemistry	The stationary phase is not providing sufficient selectivity. Solution: Switch to a column with a different chemistry. A high-resolution C18 column is a good starting point, but exploring other phases may be necessary.[1]
Suboptimal Mobile Phase Composition	The mobile phase is not driving differential partitioning of the isomers. Solution: 1. Adjust Organic Solvent: Try switching between acetonitrile (B52724) and methanol, as this can alter selectivity.[1] 2. Modify Aqueous Phase: Adjust the pH of the aqueous mobile phase. For acyl-CoAs, a slightly acidic mobile phase (e.g., with 0.1% formic acid) is common.[2]
Gradient is Too Steep	The elution of the organic solvent is too rapid, not allowing enough time for the isomers to separate on the column. Solution: Decrease the gradient slope by extending the gradient time. A shallower gradient provides more opportunity for resolution.[1]
Inappropriate Column Temperature	The column temperature may not be optimal for achieving the necessary selectivity. Solution: Systematically vary the column temperature. Lowering the temperature often increases retention and can sometimes improve resolution, while higher temperatures can improve peak shape.[1]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, which can interfere with accurate integration and quantification.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Secondary Interactions	The analytes are interacting with active sites (e.g., free silanols) on the column's stationary phase, causing peak tailing. Solution: Use a highly end-capped column to minimize these secondary interactions. Operating at a lower pH can also help by protonating the silanol (B1196071) groups.
Column Overload	Injecting too much sample can saturate the column, leading to peak fronting. Solution: Reduce the sample concentration or the injection volume.[1]
Sample Solvent Mismatch	The sample is dissolved in a solvent that is much stronger than the initial mobile phase, causing distorted peak shapes. Solution: Whenever possible, dissolve the sample in the initial mobile phase or a weaker solvent.

Data Presentation

The following tables summarize quantitative data from a successful UPLC-MS/MS method for the separation of short-chain acyl-CoA isomers.

Table 1: Chromatographic Retention Times of Isomeric Acyl-CoA Standards

Compound	Retention Time (min)
Isobutyryl-CoA	8.25
n-Butyryl-CoA	8.50
Isovaleryl-CoA	9.15
2-Methylbutyryl-CoA	9.30
n-Valeryl-CoA	9.45

Data adapted from a UPLC-MS/MS method developed for the analysis of plant extracts.[5]

Table 2: MRM Transitions for Quantitation of Acyl-CoA Isomers

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Butyryl-CoA Isomers	838.2	331.1
Valeryl-CoA Isomers	852.2	345.1

These MRM (Multiple Reaction Monitoring) transitions are used for the sensitive and specific detection of the acyl-CoA isomers following chromatographic separation.

Experimental Protocols

Protocol 1: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) for Separation of Short-Chain Acyl-CoA Isomers

This protocol is adapted from a method successfully used to separate isobutyryl-CoA/n-butyryl-CoA and isovaleryl-CoA/2-methylbutyryl-CoA/n-valeryl-CoA.[4][5]

1. Sample Preparation (from plant tissue): a. Freeze tissue in liquid nitrogen and grind to a fine powder. b. Extract the powder with an acidic aqueous organic solvent mixture (e.g., 10% trichloroacetic acid in 2-propanol/water). c. Centrifuge to pellet debris and collect the supernatant. d. Purify and concentrate the acyl-CoAs using solid-phase extraction (SPE) with a C18 cartridge. e. Elute the acyl-CoAs from the SPE cartridge and dry the eluate under nitrogen. f. Reconstitute the dried extract in an appropriate solvent (e.g., 5% acetonitrile in water) for UPLC-MS/MS analysis.

2. UPLC Conditions:

• Column: A high-strength silica (B1680970) C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).
• Mobile Phase A: 0.1% formic acid in water.[2]
• Mobile Phase B: 0.1% formic acid in acetonitrile.[2]
• Gradient: A shallow linear gradient from 5% to 30% B over 15 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.

3. MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Detection Mode: Multiple Reaction Monitoring (MRM).
• Capillary Voltage: 3.0 kV.
• Source Temperature: 150°C.
• Desolvation Temperature: 350°C.
• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each isomeric group as listed in Table 2.

Visualizations

Troubleshooting Workflow for Poor Isomer Resolution

Caption: A logical workflow for troubleshooting the co-elution of branched-chain acyl-CoA isomers.

General Experimental Workflow for Acyl-CoA Isomer Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]

strategies for improving the quantification accuracy of 16-Methylheptadecanoyl-CoA

Welcome to the technical support center for the quantification of 16-Methylheptadecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting strategies for the accurate measurement of this branched-chain fatty acyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for quantifying 16-Methylheptadecanoyl-CoA?

A1: The gold standard for the quantification of 16-Methylheptadecanoyl-CoA, like other long-chain acyl-CoAs, is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] This technique offers high sensitivity and specificity, which is crucial for accurately measuring low-abundance analytes in complex biological matrices.[1]

Q2: Why is an internal standard essential for accurate quantification?

A2: Acyl-CoAs are known to be unstable and can degrade during sample extraction and processing. An internal standard, ideally a stable isotope-labeled (SIL) version of 16-Methylheptadecanoyl-CoA, is added to the sample at the beginning of the workflow. This allows for the correction of analyte loss during sample preparation and variations in instrument response, leading to more accurate and precise quantification.

Q3: What are the main challenges in quantifying 16-Methylheptadecanoyl-CoA?

A3: The primary challenges include:

• Analyte Instability: Acyl-CoAs are susceptible to degradation. Rapid sample processing and low temperatures are critical to minimize this.

• Low Abundance: 16-Methylheptadecanoyl-CoA may be present at low concentrations in biological samples, requiring highly sensitive analytical methods.

• Matrix Effects: Components of the biological matrix can interfere with the ionization of the analyte in the mass spectrometer, leading to inaccurate results.

• Lack of Commercial Standards: A specific stable isotope-labeled internal standard for 16-Methylheptadecanoyl-CoA may not be commercially available, necessitating the use of a structurally similar analogue or custom synthesis.

Q4: How can I minimize the degradation of 16-Methylheptadecanoyl-CoA during sample preparation?

A4: To minimize degradation, it is crucial to work quickly and at low temperatures. Immediately after collection, samples should be snap-frozen in liquid nitrogen.[1] Use of acidic extraction solvents and keeping samples on ice throughout the preparation process can also help to stabilize the acyl-CoA molecule.

Troubleshooting Guide

This guide addresses specific issues that may arise during the quantification of 16-Methylheptadecanoyl-CoA.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Signal for 16-Methylheptadecanoyl-CoA	1. Analyte Degradation: Improper sample handling or storage. 2. Poor Extraction Efficiency: The chosen extraction protocol is not suitable for branched-chain acyl-CoAs. 3. Suboptimal Mass Spectrometry Parameters: Incorrect precursor/product ion selection or collision energy.	1. Ensure rapid sample processing at low temperatures. Store samples at -80°C. 2. Optimize the extraction solvent and procedure. Consider solid-phase extraction (SPE) for sample cleanup.[2] 3. Infuse a standard of 16-Methylheptadecanoyl-CoA (if available) or a similar branched-chain acyl-CoA to optimize MS parameters. A neutral loss of 507 Da is a characteristic fragmentation for acyl-CoAs.[2][3]
High Variability Between Replicates	1. Inconsistent Sample Preparation: Variations in extraction timing, temperature, or volumes. 2. Pipetting Errors: Inaccurate addition of the internal standard. 3. Instrument Instability: Fluctuations in the LC-MS/MS system.	1. Standardize the entire sample preparation workflow. Process all samples and standards in the same manner. 2. Use calibrated pipettes and ensure the internal standard is thoroughly mixed with the sample. 3. Perform a system suitability test before running the samples. Check for stable spray and consistent peak areas of a standard injection.
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too much sample. 2. Incompatible Solvent: The sample is dissolved in a solvent that is too strong for the initial mobile phase conditions. 3. Column Degradation: The analytical column has lost its performance.	1. Dilute the sample extract. 2. Reconstitute the dried extract in the initial mobile phase.[1] 3. Replace the analytical column with a new one of the same type.
Matrix Effects (Ion Suppression or Enhancement)	1. Co-eluting Matrix Components: Other molecules from the sample are interfering with the ionization of the analyte. 2. Insufficient Sample Cleanup: The extraction method does not adequately remove interfering substances.	1. Optimize the chromatographic separation to better resolve the analyte from interfering compounds. 2. Incorporate a solid-phase extraction (SPE) step into the sample preparation protocol for a cleaner extract.[2]

Experimental Protocols

Protocol: Quantification of 16-Methylheptadecanoyl-CoA by LC-MS/MS

This protocol provides a general framework. Optimization may be required for specific sample types and instrumentation.

1. Sample Preparation (Tissue)

• Weigh approximately 50 mg of frozen tissue and keep it on dry ice.

• Add the frozen tissue to a pre-chilled tube containing 1 mL of ice-cold extraction solvent (e.g., 80% methanol (B129727) containing an appropriate internal standard).

• Homogenize the tissue on ice using a bead beater or a similar homogenizer.

• Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant and transfer it to a new tube.

• Dry the supernatant under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.[1]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 10 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10) with 10 mM ammonium acetate and 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramping up to elute the hydrophobic long-chain acyl-CoAs.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: [M+H]+ for 16-Methylheptadecanoyl-CoA.

  • Product Ion: A characteristic product ion resulting from the neutral loss of the CoA moiety (e.g., neutral loss of 507 Da).[2][3]

  • Optimize collision energy and other MS parameters using a standard if available.

3. Data Analysis

• Integrate the peak areas for 16-Methylheptadecanoyl-CoA and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Generate a calibration curve using known concentrations of a 16-Methylheptadecanoyl-CoA standard (if available) or a suitable surrogate standard.

• Determine the concentration of 16-Methylheptadecanoyl-CoA in the samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of 16-Methylheptadecanoyl-CoA.

Caption: Troubleshooting logic for inaccurate quantification of 16-Methylheptadecanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: In Vitro Handling of Long-Chain Acyl-CoAs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the inherent instability of long-chain acyl-CoAs (LC-CoAs) in vitro. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and visual guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My long-chain acyl-CoA solution seems to be degrading. What are the primary causes?

A1: Long-chain acyl-CoAs are susceptible to both chemical and enzymatic degradation. The two primary concerns are:

• Hydrolysis: The thioester bond is prone to hydrolysis, which yields a free fatty acid and Coenzyme A. This reaction is accelerated in aqueous solutions, especially at neutral to alkaline pH.[1]

• Oxidation: The double bonds in unsaturated acyl chains are susceptible to oxidation when exposed to air and light.[1]

Q2: I'm seeing unexpected peaks in my HPLC/LC-MS analysis. What could they be?

A2: Unexpected peaks often indicate degradation products. Besides the free fatty acid and Coenzyme A from hydrolysis, you might also observe oxidized forms of unsaturated LC-CoAs. If working with tissue extracts, incomplete purification could also lead to contaminating peaks.

Troubleshooting Steps:

• Analyze a fresh standard: Prepare a new solution from powder to confirm the retention time of the intact LC-CoA.

• Check your solvent pH: Ensure aqueous solutions are buffered to a slightly acidic pH (4-6) to minimize hydrolysis.[1]

• Minimize oxygen exposure: For unsaturated LC-CoAs, handle solutions under an inert atmosphere (e.g., nitrogen or argon gas).[1]

Q3: What is the best way to prepare and store long-chain acyl-CoA stock solutions?

A3: Proper preparation and storage are critical for maintaining the stability of your LC-CoA solutions.

• Preparation:

  • Allow the powdered LC-CoA to equilibrate to room temperature before opening to prevent moisture condensation.[1]

  • Weigh the desired amount in a clean, dry glass vial.[1]

  • For aqueous solutions, use purified, deoxygenated water or a slightly acidic buffer (pH 4-6).[1] For organic solutions, high-purity solvents like a 2:1 chloroform/methanol mixture can be used.[1]

  • Dissolve by gentle swirling; avoid vigorous shaking to minimize oxidation.[1]

  • Purge the headspace of the vial with an inert gas (argon or nitrogen) before sealing tightly with a Teflon-lined cap.[1]

• Storage:

  • Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which accelerate degradation.[1]

  • Store solutions at low temperatures as recommended by the supplier.

Q4: My experimental results are inconsistent. Could my handling of long-chain acyl-CoAs be the issue?

A4: Yes, inconsistent handling can lead to variable degradation and, consequently, unreliable results.

Best Practices for Consistent Handling:

• Work on ice: Keep all solutions and samples on ice to minimize thermal degradation.[1]

• Use high-purity solvents: Employ HPLC or LC-MS grade solvents to prevent contaminants that could catalyze degradation.[1]

• Handle under inert gas: For unsaturated LC-CoAs, working in a glove box or overlaying solutions with argon or nitrogen is recommended.[1]

• Avoid contamination: Use clean, dedicated glassware and equipment.[1]

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Long-Chain Acyl-CoA Esters

Form	Solvent/State	Recommended Temperature	Duration
Powder	Solid	-20°C or below	Long-term
Aqueous Solution	pH 4-6 Buffer	-80°C	Short-term (weeks)
Organic Solution	e.g., Chloroform/Methanol	-80°C	Short-term (weeks)

Note: Data compiled from general best practices. Always refer to the manufacturer's specific recommendations.

Table 2: Purity of Commercially Available Long-Chain Acyl-CoA Standards

Long-Chain Acyl-CoA	Reported Purity
[U-13C]16-CoA	87.5%
[U-13C]18:1-CoA	85.65%

Source: As reported in a study by Wolk et al.[2]

Experimental Protocols

Protocol 1: Preparation of a Long-Chain Acyl-CoA Stock Solution

Materials:

• Long-chain acyl-CoA ester (powder)

• High-purity organic solvent (e.g., chloroform/methanol 2:1, v/v) or purified, deoxygenated water/buffer (pH 4-6)

• Glass vial with a Teflon-lined cap

• Inert gas (argon or nitrogen)

• Calibrated balance

• Glass syringes or pipettes with glass tips

Procedure:

• Equilibrate: Allow the container of the powdered LC-CoA to warm to room temperature before opening.[1]

• Weigh: Accurately weigh the desired amount of the LC-CoA powder in a clean, dry glass vial.[1]

• Dissolve:

  • For organic solutions: Add the solvent and gently swirl. Brief sonication in a water bath can aid dissolution.[1]

  • For aqueous solutions: Add the deoxygenated water or acidic buffer and gently swirl.[1]

• Inert Gas Purge: Flush the headspace of the vial with a gentle stream of argon or nitrogen for 30-60 seconds to displace air.[1]

• Seal and Store: Immediately seal the vial tightly with the Teflon-lined cap and store at the recommended temperature.[1]

Protocol 2: Extraction of Long-Chain Acyl-CoAs from Tissue

Materials:

• Frozen tissue sample (~40 mg)

• Freshly prepared 100 mM potassium phosphate (B84403) monobasic (KH2PO4, pH 4.9)

• Acetonitrile:2-propanol:methanol (3:1:1) solvent mixture

• Internal standard (e.g., heptadecanoyl CoA)

• Homogenizer

• Centrifuge

Procedure:

• Place the frozen tissue in 0.5 ml of freshly prepared 100 mM KH2PO4 (pH 4.9).[2]

• Add 0.5 ml of the acetonitrile:2-propanol:methanol (3:1:1) mixture containing the internal standard.[2]

• Homogenize the sample twice on ice.[2]

• Vortex the homogenate for 2 minutes, sonicate for 3 minutes, and then centrifuge at 16,000 g at 4°C for 10 minutes.[2]

• The supernatant contains the extracted long-chain acyl-CoAs and is ready for further purification or analysis.

Visual Guides

Caption: Workflow for preparing stable long-chain acyl-CoA stock solutions.

Caption: Primary degradation pathways of long-chain acyl-CoAs in vitro.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Detection of Low-Abundance 16-Methylheptadecanoyl-CoA

Welcome to the technical support resource for the method refinement and detection of low-abundance 16-methylheptadecanoyl-CoA. This guide provides practical troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in overcoming common analytical challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: I am unable to detect a signal for 16-methylheptadecanoyl-CoA. What are the primary causes?

Failure to detect a signal is often due to a combination of factors including low analyte concentration, inefficient extraction, poor ionization in the mass spectrometer, or matrix effects.

• Inefficient Extraction: Long-chain acyl-CoAs are amphipathic and can be challenging to extract efficiently. Ensure your homogenization and extraction procedures are optimized for lipid metabolites. The use of a robust extraction solvent system, such as a mixture of acetonitrile, methanol (B129727), and water, is crucial.[1][2]

• Poor Ionization Efficiency: Your target molecule may not ionize well under the current mass spectrometry (MS) source conditions. Optimization of MS source parameters like spray voltage, gas flows, and temperatures is a critical first step.[3]

• Analyte Degradation: Acyl-CoAs are susceptible to enzymatic and chemical degradation. It is imperative to quench metabolic activity immediately upon sample collection, typically by flash-freezing in liquid nitrogen, and to keep samples cold throughout the preparation process.[1][4]

• Matrix Effects: Co-eluting compounds from the biological matrix can suppress the ionization of your target analyte, effectively hiding its signal.[3][5]

Q2: My signal-to-noise ratio (S/N) is very low, making quantification unreliable. How can I improve it?

A low S/N ratio makes it difficult to distinguish your analyte's signal from the background noise.[3]

• Optimize Sample Cleanup: High background noise is often caused by contaminants.[3][4] Implementing a solid-phase extraction (SPE) step can effectively remove interfering substances like salts and phospholipids, thereby reducing background and improving S/N.[3][4]

• Enhance Chromatographic Separation: Insufficient separation of the analyte from matrix components can obscure the signal.[3] Try using a longer LC gradient or a column with different selectivity (e.g., C18, C30) to improve resolution.[3][6] The addition of phosphoric acid to solvents has been shown to improve peak shapes for acidic lipids.[6]

• Improve MS Sensitivity: Ensure the mass spectrometer is tuned and calibrated. Optimize source conditions specifically for long-chain acyl-CoAs. Consider using a more sensitive instrument if available.[4]

• Consider Derivatization: While more common for fatty acids, derivatization can be used to introduce a readily ionizable group, significantly boosting signal intensity.[7][8] This would, however, require derivatizing the parent fatty acid after hydrolysis of the CoA ester.

Q3: How can I minimize and correct for matrix effects in my LC-MS analysis?

Matrix effects occur when the sample matrix interferes with the ionization of the target analyte, leading to either suppression or enhancement of the signal.[4][5]

• Use a Stable Isotope-Labeled Internal Standard: The gold standard for correcting matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS). This standard, added at the beginning of sample preparation, experiences the same matrix effects as the analyte, allowing for accurate quantification.[4] If a specific standard for 16-methylheptadecanoyl-CoA is unavailable, a structurally similar long-chain acyl-CoA SIL-IS can be used.

• Improve Sample Preparation: A rigorous sample cleanup protocol, such as SPE, is highly effective at removing the bulk of interfering matrix components.[3][4]

• Optimize Chromatography: Increasing the chromatographic separation between your analyte and co-eluting matrix components can significantly reduce ion suppression.[6]

Q4: Should I consider derivatization for analyzing 16-methylheptadecanoyl-CoA?

Direct analysis of the intact acyl-CoA via LC-MS is generally preferred. However, if you are struggling with sensitivity or wish to confirm the identity of the fatty acyl chain, derivatization can be a powerful tool.

• Analysis as a Fatty Acid Methyl Ester (FAME): You can hydrolyze the CoA ester to release the free fatty acid (16-methylheptadecanoic acid) and then derivatize it to its FAME. FAMEs are less polar and more volatile, making them ideal for Gas Chromatography-MS (GC-MS) analysis.[7][9] This approach offers an orthogonal method to confirm the presence and structure of the fatty acid portion of the molecule.

Quantitative Data Summary

For low-abundance analytes, the choice of analytical methodology can significantly impact results. The following tables summarize key parameters for consideration.

Table 1: Comparison of Derivatization Methods for the Parent Fatty Acid

Derivatization Method	Typical Reagents	Reaction Conditions	Key Advantages	Key Disadvantages	Recommended Platform
Acid-Catalyzed Esterification (FAMEs)	Boron trifluoride-methanol (BF3-methanol), Methanolic HCl	60-100°C, 10-90 min	High efficiency, generates stable derivatives suitable for GC-MS.[7]	Requires heating, potential for degradation of unstable compounds.[7]	GC-MS
Silylation	BSTFA with 1% TMCS	60°C, 30 min	Reacts with carboxyl groups, suitable for free fatty acids.	Derivatives can be moisture-sensitive.	GC-MS
Fluorescent Derivatization	Varies (e.g., AMP+)	Room Temp, 30-60 min	Extremely high sensitivity for fluorescence detection.	Requires a fluorescence detector, may alter chromatographic behavior.	HPLC-Fluorescence

Table 2: Typical Starting LC-MS/MS Parameters for Long-Chain Acyl-CoA Analysis

Parameter	Setting	Rationale
Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 1.8 µm)	Provides good retention and separation for long-chain lipids.[10]
Mobile Phase A	Ammonium (B1175870) Hydroxide (B78521) in Water (pH 10.5)	High pH improves peak shape and retention of acyl-CoAs on C18 columns.[10]
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting hydrophobic long-chain acyl-CoAs.[10]
Ionization Mode	Positive Electrospray Ionization (ESI+)	Acyl-CoAs ionize well in positive mode.[10]
MS/MS Scan Type	Multiple Reaction Monitoring (MRM)	Provides high sensitivity and selectivity for quantification.[10]
MRM Transition	Precursor Ion (M+H)+ -> Product Ion	A neutral loss scan of 507 Da can be used for profiling complex acyl-CoA mixtures.[10]

Experimental Protocols & Visualizations

Overall Experimental Workflow

The following diagram illustrates a comprehensive workflow for the detection and quantification of 16-methylheptadecanoyl-CoA from biological samples.

Caption: Workflow for low-abundance acyl-CoA analysis.

Protocol 1: Acyl-CoA Extraction from Tissue

This protocol is adapted from methods optimized for a broad range of acyl-CoA species.[1][2]

• Sample Preparation: Weigh approximately 50-100 mg of frozen tissue powder, keeping it in liquid nitrogen to prevent thawing.

• Extraction: Add 1 mL of ice-cold extraction solvent (Acetonitrile:Methanol:Water, 2:2:1 v/v/v) to the frozen tissue powder.

• Homogenization: Immediately homogenize the sample on ice using a tissue homogenizer (e.g., Ultra-Turrax) until a uniform suspension is achieved.

• Incubation: Incubate the homogenate on ice for 30 minutes, vortexing briefly every 10 minutes to ensure complete extraction.

• Centrifugation: Centrifuge the sample at 16,000 x g for 10 minutes at 4°C to pellet proteins and cell debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the acyl-CoAs, and transfer it to a new tube for cleanup or direct analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol is a general guide for cleaning up the tissue extract from Protocol 1.

• Cartridge Conditioning: Condition a mixed-mode or anion-exchange SPE cartridge (e.g., 100 mg) by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water to remove salts.

  • Wash with 1 mL of 50% methanol in water to remove polar impurities.

• Elution: Elute the acyl-CoAs from the cartridge using 1 mL of an appropriate elution solvent (e.g., 5% ammonium hydroxide in 75% methanol). The exact solvent will depend on the SPE sorbent used.

• Drying and Reconstitution: Dry the eluted fraction under a gentle stream of nitrogen gas. Reconstitute the dried extract in 50-100 µL of the initial LC mobile phase for analysis.

Troubleshooting Logic Diagram

This diagram provides a logical path for troubleshooting low signal intensity issues.

Caption: Troubleshooting flowchart for low analyte signal.

Conceptual Metabolic Pathway

16-methylheptadecanoyl-CoA, as a long-chain fatty acyl-CoA, is a central intermediate in lipid metabolism. It can be directed towards several key metabolic fates within the cell.

Caption: General metabolic fates of a fatty acyl-CoA.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Storage of 16-Methylheptadecanoyl-CoA Standards

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the optimal storage and handling of 16-Methylheptadecanoyl-CoA standards to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of 16-Methylheptadecanoyl-CoA in solution?

A1: The stability of 16-Methylheptadecanoyl-CoA, a long-chain branched acyl-CoA, is primarily influenced by two main factors:

• Hydrolysis of the Thioester Bond: The thioester linkage is susceptible to chemical hydrolysis, a reaction that is significantly accelerated by changes in pH.[1] This process results in the degradation of the standard into Coenzyme A and the free fatty acid, 16-methylheptadecanoic acid.

• Enzymatic Degradation: Biological samples may contain acyl-CoA thioesterases, enzymes that can rapidly catalyze the hydrolysis of the thioester bond.[1][2]

Q2: What are the optimal storage conditions for 16-Methylheptadecanoyl-CoA solutions?

A2: To maximize the stability of 16-Methylheptadecanoyl-CoA solutions, the following conditions are recommended:

• Temperature: For long-term storage, solutions should be stored frozen at -80°C.[1][3] For short-term use, aliquots can be kept at -20°C. It is crucial to avoid repeated freeze-thaw cycles.[1][3]

• pH: The solution should be maintained at a slightly acidic pH, ideally between 4.0 and 6.0.[1] Alkaline conditions (pH > 7.5) will significantly increase the rate of thioester bond hydrolysis.[1]

• Solvent: For initial solubilization, it is advisable to use a minimal amount of an organic solvent such as ethanol (B145695) or DMSO before diluting with a suitable aqueous buffer.[1]

Q3: How can I minimize degradation of 16-Methylheptadecanoyl-CoA during my experiments?

A3: To minimize degradation during experimental procedures, consider the following precautions:

• Whenever possible, prepare fresh solutions for each experiment.

• Use buffers within the optimal pH range of 4.0-6.0.[1]

• Keep solutions on ice during the experimental setup.

• If working with biological extracts that may contain thioesterases, consider incorporating thioesterase inhibitors in your experimental buffer.

Q4: What are the signs of 16-Methylheptadecanoyl-CoA degradation?

A4: Degradation of your standard may be indicated by:

• Inconsistent or no biological activity in assays.

• The appearance of extra peaks in your chromatography analysis, corresponding to free Coenzyme A and 16-methylheptadecanoic acid.

• A decrease in the peak area of the intact 16-Methylheptadecanoyl-CoA over time.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Inconsistent or no biological activity in assays	Degradation of 16-Methylheptadecanoyl-CoA due to improper storage or handling.	1. Prepare fresh solutions from a new stock vial. 2. Verify the pH of your buffer and adjust to a slightly acidic range (4.0-6.0).[1] 3. Aliquot stock solutions to minimize freeze-thaw cycles.[1] 4. Analyze the integrity of your solution using HPLC-MS.[1]
Precipitation of the compound in aqueous buffer	Low solubility of the long-chain acyl-CoA in aqueous solutions.	1. Increase the initial concentration of the organic solvent (e.g., ethanol, DMSO) for solubilization before final dilution. Ensure the final solvent concentration is compatible with your assay. 2. Consider the use of a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) to improve solubility and stability in the assay medium.
High background signal in enzymatic assays	Presence of contaminating free Coenzyme A from degraded 16-Methylheptadecanoyl-CoA.	1. Purify the 16-Methylheptadecanoyl-CoA stock if significant degradation is suspected. 2. Use freshly prepared solutions to minimize the concentration of free CoA.
Variability between experimental replicates	Inconsistent handling of the 16-Methylheptadecanoyl-CoA solution across replicates.	1. Ensure uniform and rapid thawing of aliquots. 2. Keep all solutions on ice throughout the experiment. 3. Use a consistent procedure for preparing dilutions.

Quantitative Data on Stability

Currently, there is a lack of publicly available, specific quantitative data on the degradation kinetics (e.g., half-life) of 16-Methylheptadecanoyl-CoA under various pH and temperature conditions. The general principles of acyl-CoA stability suggest that the rate of hydrolysis increases significantly with increasing pH and temperature.[1] For long-chain acyl-CoAs, aggregation in aqueous solutions can also influence stability. Researchers are strongly advised to empirically determine the stability of 16-Methylheptadecanoyl-CoA under their specific experimental conditions using the protocol provided below.

Parameter	Condition	Expected Stability	Recommendation
Temperature	-80°C	High	Recommended for long-term storage.[1][3]
-20°C	Moderate	Suitable for short-term storage of working aliquots.[1]
4°C	Low	Use for short-term handling during experiments only.
Room Temperature	Very Low	Avoid prolonged exposure.
pH	4.0 - 6.0	Optimal	Maintain this pH range for all aqueous solutions.[1]
> 7.5	Low	Accelerates hydrolysis of the thioester bond.[1]
Freeze-Thaw Cycles	1	Best	Aliquot into single-use vials to avoid repeated cycles.[1]
>3	Poor	Significant degradation is likely.

Experimental Protocols

Protocol for Assessing Stability by HPLC-MS

Objective: To determine the degradation of 16-Methylheptadecanoyl-CoA over time under specific buffer and temperature conditions.

Materials:

• 16-Methylheptadecanoyl-CoA stock solution

• Experimental buffers at various pH values (e.g., pH 4.0, 7.4, 9.0)

• Incubators or water baths at desired temperatures (e.g., 4°C, 25°C, 37°C)

• HPLC-MS system with a C18 reverse-phase column[1]

• Mobile phase A: Water with 0.1% formic acid[1]

• Mobile phase B: Acetonitrile (B52724) with 0.1% formic acid[1]

• Quenching solution (e.g., cold acetonitrile)

Procedure:

• Preparation of Test Solutions:

  • Prepare solutions of 16-Methylheptadecanoyl-CoA in the different experimental buffers and at various temperatures to be tested.

  • Include a time-zero sample which will be quenched immediately after preparation.

• Incubation:

  • Incubate the test solutions at the designated temperatures.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each test solution.

• Quenching:

  • Immediately quench the reaction by adding a sufficient volume of cold acetonitrile to the aliquot to precipitate any proteins and halt enzymatic degradation.

• Sample Preparation for HPLC-MS:

  • Centrifuge the quenched samples to pellet any precipitates.

  • Transfer the supernatant to an appropriate vial for HPLC-MS analysis.

• HPLC-MS Analysis:

  • Inject the samples onto the C18 column.

  • Use a gradient elution method to separate the intact 16-Methylheptadecanoyl-CoA from its degradation products (free Coenzyme A and 16-methylheptadecanoic acid). A gradient allows for better peak shape and resolution for a broader range of analytes.

  • Monitor the elution of the compounds using the mass spectrometer.

• Data Analysis:

  • Quantify the peak area of the intact 16-Methylheptadecanoyl-CoA at each time point.

  • Plot the percentage of remaining 16-Methylheptadecanoyl-CoA against time for each condition to determine the rate of degradation.

Visualizations

Caption: Hydrolysis of the thioester bond in 16-Methylheptadecanoyl-CoA.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: 16-Methylheptadecanoyl-CoA in Enzymatic Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 16-Methylheptadecanoyl-CoA in enzymatic assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with 16-Methylheptadecanoyl-CoA in enzymatic assays?

A1: The main challenges include its limited solubility in aqueous buffers, potential for aggregation, instability of the thioester bond, and susceptibility to enzymatic degradation by contaminating thioesterases.[1][2] Long-chain acyl-CoAs are prone to hydrolysis, which can increase with the length of the fatty acid chain.[1]

Q2: How should I prepare and store 16-Methylheptadecanoyl-CoA solutions?

A2: To ensure stability, it is recommended to prepare fresh solutions for each experiment. For initial solubilization, use a minimal amount of an organic solvent like DMSO or ethanol (B145695) before diluting with the appropriate aqueous buffer.[2] For long-term storage, solutions should be kept frozen at -80°C. For short-term use, aliquots can be stored at -20°C. It is crucial to avoid repeated freeze-thaw cycles.[2]

Q3: What is the optimal pH for solutions containing 16-Methylheptadecanoyl-CoA?

A3: A slightly acidic pH, ideally between 4.0 and 6.0, is recommended to maintain the stability of the thioester bond.[2] Basic conditions (pH > 7.5) will significantly accelerate the rate of hydrolysis.[2]

Q4: How can I confirm the integrity of my 16-Methylheptadecanoyl-CoA solution?

A4: The integrity of your solution can be assessed using analytical techniques such as High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). This method allows for the separation and quantification of the intact acyl-CoA from its degradation products.[2]

Troubleshooting Guides

Issue 1: Inconsistent or No Enzyme Activity

Possible Cause	Recommended Solution
Degradation of 16-Methylheptadecanoyl-CoA	Prepare fresh solutions from a new stock vial. Verify the pH of your buffer is within the optimal range (4.0-6.0) and keep solutions on ice during setup.[2]
Improperly stored or handled enzyme	Use a fresh aliquot of the enzyme stored at the recommended temperature (typically -80°C). Avoid repeated freeze-thaw cycles.[3]
Incorrect assay buffer composition	Ensure all buffer components are at the correct concentration and the pH is verified.[3] The assay buffer should be at room temperature for optimal performance.[4]
Omission of a step in the protocol	Carefully review and follow the experimental protocol precisely.[4]

Issue 2: High Variability in Replicates

Possible Cause	Recommended Solution
Inconsistent pipetting	Use calibrated pipettes and ensure consistent pipetting technique. Pipette gently against the wall of the tubes to avoid air bubbles.[3][4]
Incomplete mixing of reagents	Gently mix the plate or tubes after the addition of each component.[3]
Precipitation of 16-Methylheptadecanoyl-CoA	Visually inspect wells for any precipitate. Assess the solubility of the compound in the assay buffer. The final concentration of any organic solvent used for initial solubilization should be kept low.[2][3]
Edge effects on the microplate	Avoid using the outer wells of the plate or fill them with buffer to maintain humidity and minimize evaporation.[3]

Issue 3: Lower or Higher Than Expected Readings

Possible Cause	Recommended Solution
Incorrect wavelength reading	Check the recommended wavelength in the datasheet and the filter settings of the instrument.[4]
Unsuitable microtiter plate	Use the appropriate type of plate for your assay (e.g., black plates for fluorescence, white plates for luminescence, clear plates for colorimetry).[4]
Presence of interfering substances	Some substances like EDTA (>0.5 mM), SDS (>0.2%), and Tween-20 (>1%) can interfere with assays.[4] Consider deproteinizing samples if necessary.
Improperly thawed components	Ensure all components are thawed completely and mixed gently before use.[4]

Experimental Protocols

General Protocol for an Enzymatic Assay Using 16-Methylheptadecanoyl-CoA

• Reagent Preparation:

  • Prepare the assay buffer at the desired pH (ideally between 4.0 and 6.0 for substrate stability) and bring it to room temperature.[2][4]

  • Prepare a stock solution of 16-Methylheptadecanoyl-CoA by dissolving it in a minimal amount of an appropriate organic solvent (e.g., DMSO, ethanol) and then diluting it with the assay buffer to the desired concentration. Prepare fresh for each experiment.[2]

  • Prepare a fresh solution of the enzyme in the assay buffer. Keep on ice.

  • Prepare any necessary cofactor or detection reagent solutions as per the specific assay requirements.

• Assay Procedure:

  • Add the assay buffer to each well of the microtiter plate.

  • Add the 16-Methylheptadecanoyl-CoA solution to the appropriate wells.

  • Add any inhibitors or test compounds and incubate if necessary.

  • Initiate the reaction by adding the enzyme solution to all wells.

  • Mix the plate gently.[3]

  • Incubate the plate at the optimal temperature for the specified time.

  • Stop the reaction if necessary.

  • Add the detection reagents.

• Data Acquisition and Analysis:

  • Read the plate at the appropriate wavelength using a plate reader.[4]

  • Calculate the reaction rates and perform any further data analysis (e.g., IC50 curve fitting).

Visualizations

Caption: Troubleshooting workflow for enzymatic assays.

Caption: General experimental workflow for enzymatic assays.

Caption: Simplified branched-chain amino acid metabolism.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. docs.abcam.com [docs.abcam.com]

improving the separation of 16-Methylheptadecanoyl-CoA from other lipids

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the separation of 16-Methylheptadecanoyl-CoA from other lipids.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction, purification, and analysis of 16-Methylheptadecanoyl-CoA.

Issue 1: Low Recovery of 16-Methylheptadecanoyl-CoA After Extraction

• Question: I am experiencing low yields of my target analyte after performing a liquid-liquid extraction. What could be the cause and how can I improve my recovery?

• Answer: Low recovery of 16-Methylheptadecanoyl-CoA can stem from several factors related to the extraction procedure. Here are some common causes and solutions:

  • Incomplete Cell Lysis: Ensure that the homogenization of your sample (cell pellets or tissues) is thorough to release the intracellular content.

  • Incorrect Solvent Ratios: The efficiency of lipid extraction is highly dependent on the ratio of solvents used. For instance, in a Folch or Bligh & Dyer extraction, maintaining the correct chloroform (B151607):methanol (B129727):water ratio is critical for proper phase separation.[1]

  • Emulsion Formation: Emulsions can form at the interface of the aqueous and organic layers, trapping lipids. To break up emulsions, you can try centrifugation at a higher speed or for a longer duration.

  • Analyte Degradation: Acyl-CoAs can be unstable in aqueous solutions. It is advisable to work with cold solvents and on ice to minimize enzymatic or chemical degradation.

  • Alternative Extraction Method: For acyl-CoAs, a monophasic extraction using butan-1-ol has been shown to be efficient without the formation of emulsions.[1]

Issue 2: Poor Chromatographic Resolution and Peak Shape

• Question: My HPLC chromatogram shows broad, tailing, or fronting peaks for 16-Methylheptadecanoyl-CoA. How can I improve the peak shape and resolution?

• Answer: Poor peak shape in liquid chromatography can be caused by a variety of factors, from the sample injection to the column chemistry.[2] Here are some troubleshooting steps:

  • Injection Solvent: The solvent used to dissolve the sample should be as close in composition to the initial mobile phase as possible. Injecting in a much stronger solvent can lead to peak distortion.[3]

  • Column Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample and reinjecting.

  • Column Contamination or Degradation: If the column is old or has been exposed to harsh conditions, its performance can degrade. Try flushing the column with a strong solvent or replace it if necessary.[2]

  • Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase. For acyl-CoAs, using a mobile phase with a slightly acidic to neutral pH is common.

  • Secondary Interactions: Peak tailing can be a result of secondary interactions between the analyte and the stationary phase. This can sometimes be mitigated by adjusting the mobile phase composition or trying a different column chemistry (e.g., from a standard C18 to one with end-capping).

Issue 3: Co-elution with Other Lipids

• Question: 16-Methylheptadecanoyl-CoA is co-eluting with another lipid, making quantification difficult. What strategies can I use to resolve these peaks?

• Answer: Co-elution is a common challenge in lipidomics due to the structural similarity of many lipid species.[4] Here are some approaches to improve separation:

  • Optimize the Gradient: A shallower gradient, with a slower increase in the organic solvent, can improve the resolution of closely eluting compounds.[3]

  • Change the Mobile Phase: Switching one of the organic solvents in your mobile phase (e.g., from acetonitrile (B52724) to methanol or vice versa) can alter the selectivity of the separation.[4]

  • Change the Column Chemistry: If optimizing the mobile phase is not sufficient, try a column with a different stationary phase. For example, if you are using a C18 column, a C8 column may provide better separation for very hydrophobic molecules, or a phenyl-hexyl column could offer different selectivity.[3]

  • Employ Two-Dimensional LC (2D-LC): For highly complex samples, a 2D-LC approach can provide a significant increase in resolving power. This could involve a first-dimension separation based on polarity (e.g., HILIC) followed by a second-dimension separation based on hydrophobicity (e.g., reversed-phase).[3]

Frequently Asked Questions (FAQs)

Extraction and Sample Preparation

• Q1: What is the recommended method for extracting 16-Methylheptadecanoyl-CoA from cells or tissues?

  • A1: A common approach is to first homogenize the sample in a cold buffer. For the extraction of acyl-CoAs, a solid-phase extraction (SPE) using a C18 cartridge is often recommended for purification from the homogenate.[5] Alternatively, a liquid-liquid extraction method like the Folch or Bligh and Dyer procedure can be used to extract total lipids, followed by a purification step to isolate the acyl-CoAs.[6]

• Q2: How can I purify 16-Methylheptadecanoyl-CoA from a crude lipid extract?

  • A2: Solid-phase extraction (SPE) with a reversed-phase C18 cartridge is an effective method for purifying and concentrating acyl-CoAs from a complex mixture.[5] The general steps involve conditioning the cartridge, loading the sample, washing away polar impurities, and then eluting the acyl-CoAs with an organic solvent like methanol or acetonitrile.[5][6]

Liquid Chromatography

• Q3: What type of HPLC column is best suited for separating 16-Methylheptadecanoyl-CoA?

  • A3: Reversed-phase columns are the standard choice for separating acyl-CoAs. A C18 column is widely used due to its hydrophobicity, which allows for good retention of the long acyl chain.[1] For very long-chain acyl-CoAs that might be too strongly retained, a C8 column can be a good alternative.[1]

• Q4: Should I use an isocratic or gradient elution for my HPLC method?

  • A4: A gradient elution is generally recommended for analyzing samples containing lipids with a range of polarities, such as a total lipid extract.[1] A gradient allows for the separation of a wider variety of analytes in a single run, starting with a lower concentration of organic solvent and gradually increasing it to elute the more hydrophobic compounds like long-chain acyl-CoAs.

Mass Spectrometry

• Q5: What are the typical mass spectrometry settings for detecting 16-Methylheptadecanoyl-CoA?

  • A5: For the analysis of acyl-CoAs, a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode is commonly used.[7][8] Detection is typically performed using Multiple Reaction Monitoring (MRM). A characteristic fragmentation for acyl-CoAs is the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety (507 Da).[2][8]

• Q6: How do I determine the MRM transitions for 16-Methylheptadecanoyl-CoA?

  • A6: First, you need to calculate the exact mass of the precursor ion ([M+H]+). Then, the product ion can be predicted based on the common neutral loss of 507 Da. For quantitative analysis, it is crucial to optimize the collision energy for this transition on your specific instrument.

Data Presentation

Table 1: Comparison of Extraction Methods for Branched-Chain Fatty Acids

Extraction Method	Principle	Advantages	Disadvantages	Reference
Folch/Bligh & Dyer	Liquid-liquid extraction using chloroform and methanol to partition lipids into an organic phase.	Well-established, good recovery for a broad range of lipids.	Use of chlorinated solvents, can be time-consuming, potential for emulsion formation.	[6]
Solid-Phase Extraction (SPE)	Adsorption of lipids onto a solid support (e.g., C18) followed by selective elution.	High selectivity, can concentrate the sample, removes many impurities.	Can be more expensive, requires method development to optimize recovery.	[5][6]
Butan-1-ol Extraction	A monophasic extraction that is efficient for acyl-CoA esters.	Avoids emulsion formation, good recovery of acyl-CoAs.	Less commonly used than Folch, may have different selectivity.	[1]

Table 2: Representative LC-MS/MS Parameters for Acyl-CoA Analysis

Parameter	Value	Reference
LC Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)	[5]
Mobile Phase A	10 mM Ammonium Acetate in Water	[5]
Mobile Phase B	Acetonitrile	[5]
Flow Rate	0.4 mL/min	[5]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[5][7]
Scan Type	Multiple Reaction Monitoring (MRM)	[5]
Characteristic Transition	Neutral loss of 507 Da	[2][8]
Limit of Detection (LOD)	2 - 133 nM (for a range of acyl-CoAs)	[5]
Linearity (R²)	>0.99	[5]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 16-Methylheptadecanoyl-CoA

This protocol is adapted from methods for the purification of long-chain acyl-CoAs.[5]

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol, followed by 1 mL of water.

• Sample Loading: Load the supernatant from a centrifuged tissue or cell homogenate onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute the 16-Methylheptadecanoyl-CoA and other acyl-CoAs with 1 mL of methanol or acetonitrile.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase for LC-MS analysis.

Protocol 2: Reversed-Phase HPLC for Acyl-CoA Separation

This protocol is a representative method for the separation of long-chain acyl-CoAs.[5]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0.0 - 1.5 min: 20% B

  • 1.5 - 5.0 min: Ramp to 95% B

  • 5.0 - 14.5 min: Hold at 95% B

  • 14.5 - 15.0 min: Return to 20% B

  • 15.0 - 20.0 min: Re-equilibrate at 20% B

Visualizations

Caption: Analytical workflow for 16-Methylheptadecanoyl-CoA.

Caption: Biosynthesis of branched-chain fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic analysis reveals evidence for branched chain amino acid catabolism crosstalk and the potential for improved treatment of organic acidurias - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchwithrutgers.com [researchwithrutgers.com]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC/MS/MS Method for Quantitative Determination of Long-Chain Fatty Acyl-CoAs » JOANNEUM RESEARCH [joanneum.at]

addressing challenges in the purification of branched-chain acyl-CoAs

Welcome to the technical support center for the purification of branched-chain acyl-CoAs (BCACoAs). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the extraction, purification, and analysis of these critical metabolic intermediates.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments in a question-and-answer format.

Question 1: I am experiencing low recovery of my branched-chain acyl-CoAs after solid-phase extraction (SPE). What are the possible causes and how can I improve my yield?

Answer:

Low recovery during SPE is a frequent issue. The underlying cause can often be traced to one of several factors related to the sorbent, sample loading, washing, or elution steps.[1][2][3][4]

Potential Causes and Solutions:

• Sorbent-Analyte Mismatch: The polarity of your BCACoA may not be suitable for the selected SPE sorbent. For these relatively polar molecules, a reversed-phase sorbent is typically used. If retention is too weak, consider a more retentive phase. Conversely, if the analyte is too strongly retained, a less hydrophobic sorbent may be necessary.[1]

• Improper Column Conditioning: Failure to properly activate and equilibrate the SPE cartridge can lead to inconsistent retention. Always follow the manufacturer's protocol for conditioning and equilibration, ensuring the sorbent bed does not dry out before sample loading.[3][4]

• Sample Loading Conditions: The composition of the solvent in which your sample is dissolved can affect retention. If the sample solvent is too strong (i.e., has a high percentage of organic solvent), the BCACoA may not bind effectively to the sorbent and will be lost in the loading fraction. Consider diluting your sample with a weaker solvent.[4]

• Wash Solvent Too Strong: The wash step is critical for removing impurities, but a wash solvent that is too strong can prematurely elute your target BCACoA. If you suspect this is happening, reduce the organic solvent content in your wash solution.[2]

• Incomplete Elution: The elution solvent may not be strong enough to desorb the BCACoA from the sorbent. Increase the strength of the elution solvent (e.g., by increasing the percentage of organic solvent) or use a larger volume of elution solvent.[1][5]

• Analyte Instability: BCACoAs can be unstable, particularly at non-optimal pH and temperature.[6] Ensure your samples are kept cold and that the pH of your buffers is maintained within a stable range.

Here is a logical workflow to troubleshoot low recovery in SPE:

Troubleshooting workflow for low SPE recovery.

Question 2: My HPLC chromatogram shows poor resolution between different branched-chain acyl-CoA isomers. How can I improve the separation?

Answer:

Separating BCACoA isomers, such as isovaleryl-CoA, isobutyryl-CoA, and 2-methylbutyryl-CoA, can be challenging due to their similar structures and physicochemical properties. Optimizing your HPLC method is key to achieving good resolution.

Strategies for Improving HPLC Resolution:

• Column Selection: A standard C18 column is often used for acyl-CoA analysis. However, for isomers, a high-resolution column with a smaller particle size (e.g., sub-2 µm for UHPLC) can significantly improve efficiency and resolution.

• Mobile Phase Composition: Fine-tuning the mobile phase is critical.

  • Organic Modifier: Varying the ratio of your organic modifier (typically acetonitrile (B52724) or methanol) to the aqueous buffer can alter selectivity. Acetonitrile often provides sharper peaks for acyl-CoAs.

  • Aqueous Buffer: The pH and concentration of the aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or potassium phosphate) can impact the retention and peak shape of these acidic molecules.[7] Experiment with different pH values around the pKa of the phosphate (B84403) groups on CoA.

• Gradient Elution: A shallow gradient, where the percentage of the organic solvent increases slowly over time, can enhance the separation of closely eluting compounds.[8]

• Temperature: Column temperature affects the viscosity of the mobile phase and the kinetics of analyte interaction with the stationary phase. Increasing the temperature can sometimes improve peak shape and resolution, but be mindful of the thermal stability of your BCACoAs.[6]

• Flow Rate: Reducing the flow rate can increase the interaction time of the analytes with the stationary phase, potentially improving resolution, though this will also increase the run time.

References

• 1. welch-us.com [welch-us.com]
• 2. hawach.com [hawach.com]
• 3. specartridge.com [specartridge.com]
• 4. silicycle.com [silicycle.com]
• 5. welchlab.com [welchlab.com]
• 6. Thermal unfolding of medium-chain acyl-CoA dehydrogenase and iso(3)valeryl-CoA dehydrogenase: study of the effect of genetic defects on enzyme stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An improved method for tissue long-chain acyl-CoA extraction and analysis [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Fragmentation Parameters for 16-Methylheptadecanoyl-CoA in MS/MS

Welcome to the technical support center for the mass spectrometry analysis of 16-Methylheptadecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the optimization of fragmentation parameters in tandem mass spectrometry (MS/MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected major fragment ions for 16-Methylheptadecanoyl-CoA in positive ion mode MS/MS?

A1: In positive ion mode electrospray ionization (ESI), acyl-CoAs typically exhibit a characteristic fragmentation pattern. For 16-Methylheptadecanoyl-CoA, you can expect to see two major fragment ions resulting from the cleavage of the coenzyme A moiety. The most common fragmentation involves a neutral loss of the 3'-phosphoadenosine 5'-diphosphate portion, resulting in a fragment ion corresponding to [M-507+H]⁺.[1][2][3] Another characteristic fragment ion is observed at m/z 428, which corresponds to the adenosine-3'-phosphate-5'-diphosphate fragment.[2][3][4]

Q2: How does the branched methyl group on the fatty acyl chain affect fragmentation?

A2: The 16-methyl group introduces a branch point in the fatty acyl chain. While the primary fragmentation will still occur at the coenzyme A moiety, collision-induced dissociation (CID) can also induce fragmentation along the fatty acyl chain. For branched-chain fatty acids, fragmentation can occur on either side of the methyl branch.[5][6] This can lead to additional, less intense fragment ions that can be useful for structural confirmation. The specific fragmentation pattern of the acyl chain will depend on the collision energy.

Q3: What is a good starting point for collision energy (CE) optimization for 16-Methylheptadecanoyl-CoA?

A3: A good starting point for collision energy optimization for a long-chain acyl-CoA like 16-Methylheptadecanoyl-CoA is typically in the range of 20-40 eV for low-energy CID.[7] However, the optimal collision energy is highly instrument-dependent. It is recommended to perform a collision energy ramping experiment to determine the value that yields the highest intensity of the desired product ions.[7][8]

Troubleshooting Guide

Issue 1: Low Signal Intensity of Precursor or Product Ions

• Possible Cause: Suboptimal ionization or source parameters.

  • Solution: Ensure that the mass spectrometer's source parameters, such as capillary voltage, source temperature, and gas flows (nebulizer and drying gas), are optimized for the analysis of long-chain acyl-CoAs.[9][10] Positive ion mode ESI is generally preferred for acyl-CoA analysis.[2]

• Possible Cause: In-source fragmentation.

  • Solution: If the energy in the ion source is too high, the precursor ion can fragment before it reaches the collision cell. This can be mitigated by reducing the cone voltage or fragmentor voltage.[10]

• Possible Cause: Poor chromatographic separation leading to ion suppression.

  • Solution: Optimize the liquid chromatography (LC) method to ensure 16-Methylheptadecanoyl-CoA is well-separated from other matrix components that could cause ion suppression.[9]

Issue 2: High Background Noise or Unstable Signal

• Possible Cause: Contaminated mobile phase or sample.

  • Solution: Use high-purity, LC-MS grade solvents and reagents. Ensure that the sample preparation method effectively removes interfering substances. Solid-phase extraction (SPE) can be a valuable cleanup step.[9][10]

• Possible Cause: Matrix effects.

  • Solution: Complex biological matrices can cause significant ion suppression or enhancement. The use of matrix-matched calibration standards or a stable isotope-labeled internal standard is highly recommended to compensate for these effects.[10]

Issue 3: Inconsistent or Unexpected Fragmentation Pattern

• Possible Cause: Incorrect collision energy.

  • Solution: The collision energy directly influences the fragmentation pattern. If you are not observing the expected fragment ions or their ratios are inconsistent, a systematic optimization of the collision energy is necessary. A stepped collision energy approach can sometimes be beneficial to capture a wider range of fragment ions.[11]

• Possible Cause: Presence of co-eluting isomers.

  • Solution: If other structurally similar molecules co-elute with your analyte, their fragments can interfere with your analysis. Improving the chromatographic resolution is crucial to separate these isomers.

Experimental Protocol: Optimization of Fragmentation Parameters

This protocol outlines a general procedure for optimizing the collision-induced dissociation (CID) parameters for 16-Methylheptadecanoyl-CoA using a triple quadrupole or similar tandem mass spectrometer.

1. Sample Preparation:

• Prepare a standard solution of 16-Methylheptadecanoyl-CoA at a concentration of approximately 1 µg/mL in a solvent compatible with your LC mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. Direct Infusion and Precursor Ion Identification:

• Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).
• Operate the mass spectrometer in full scan mode (MS1) in positive ionization mode to identify the [M+H]⁺ precursor ion for 16-Methylheptadecanoyl-CoA.

3. Product Ion Scanning:

• Set the mass spectrometer to product ion scan mode.
• Select the identified precursor ion of 16-Methylheptadecanoyl-CoA in the first quadrupole (Q1).
• Apply a range of collision energies (e.g., ramp from 10 to 50 eV in 2-5 eV steps) in the collision cell (Q2).
• Scan the third quadrupole (Q3) to detect the resulting fragment ions.

4. Data Analysis and Parameter Selection:

• Examine the product ion spectra at each collision energy level.
• Identify the collision energy that produces the highest intensity for the characteristic product ions ([M-507+H]⁺ and m/z 428).
• Select the most abundant and specific product ions for developing a Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM) method.

5. MRM/SRM Method Development:

• Create an MRM/SRM transition using the selected precursor ion and the optimized collision energy for each chosen product ion.
• Further optimize other parameters such as dwell time to maximize the signal-to-noise ratio for each transition.[10]

Quantitative Data Summary

Parameter	Recommended Value / Observation	Notes
Precursor Ion (Q1)	[M+H]⁺ of 16-Methylheptadecanoyl-CoA	The exact m/z will depend on the isotopic distribution.
Product Ion 1 (Q3)	[M-507+H]⁺	Corresponds to the neutral loss of the 3'-phosphoadenosine 5'-diphosphate moiety.[1][2][3]
Product Ion 2 (Q3)	m/z 428	Represents the adenosine-3'-phosphate-5'-diphosphate fragment.[2][3][4]
Starting Collision Energy (CE)	20-40 eV	This is a general starting range and requires optimization for your specific instrument.[7]
Ionization Mode	Positive Electrospray Ionization (ESI+)	Generally provides better sensitivity for acyl-CoAs.[2]

Workflow for MS/MS Parameter Optimization

Caption: Workflow for optimizing MS/MS fragmentation parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling - PMC [pmc.ncbi.nlm.nih.gov]

best practices for handling and storing 16-Methylheptadecanoyl-CoA

Technical Support Center: 16-Methylheptadecanoyl-CoA

Welcome to the technical support center for 16-Methylheptadecanoyl-CoA. This guide provides best practices, troubleshooting advice, and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully handling and storing this long-chain acyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What is 16-Methylheptadecanoyl-CoA and why is its stability a concern?

16-Methylheptadecanoyl-CoA is a long-chain branched fatty acyl-coenzyme A derivative. Like other long-chain acyl-CoAs, it is a metabolically significant molecule. Its stability is a primary concern due to its susceptibility to both enzymatic and non-enzymatic degradation during sample extraction, processing, and storage. The main points of degradation are the thioester bond, which is prone to hydrolysis, and the fatty acyl chain, which can be subject to oxidation.[1]

Q2: What are the primary causes of 16-Methylheptadecanoyl-CoA degradation?

The degradation of 16-Methylheptadecanoyl-CoA can be attributed to several factors:

• Enzymatic Degradation: Acyl-CoA thioesterases, often present in biological samples, can rapidly hydrolyze the thioester bond.[1][2]

• Chemical Hydrolysis: The thioester bond is susceptible to hydrolysis, a process that is accelerated in both acidic and alkaline pH conditions.[1][2]

• Oxidation: The long hydrocarbon chain can be susceptible to oxidation.[1]

• Physical Factors: Elevated temperatures and repeated freeze-thaw cycles can significantly accelerate degradation.[1][2]

• Adsorption: The lipophilic nature of acyl-CoAs can lead to adsorption onto the surfaces of plasticware, resulting in sample loss.[1]

Q3: What is the optimal pH range for working with 16-Methylheptadecanoyl-CoA?

To minimize the hydrolysis of the thioester bond, it is recommended to work within a slightly acidic to neutral pH range, typically between pH 6.0 and 7.4.[1] Strongly acidic or alkaline conditions should be avoided.[1] For maximum stability in solution, a pH range of 4.0 to 6.0 is ideal.[2]

Q4: How should I properly store samples containing 16-Methylheptadecanoyl-CoA?

Proper storage is critical for maintaining the integrity of 16-Methylheptadecanoyl-CoA:

• Short-term storage (a few hours): Samples should be kept on ice.[1]

• Long-term storage: Samples should be flash-frozen in liquid nitrogen and stored at -80°C.[1][2]

• Aliquoting: It is highly advisable to store samples in single-use aliquots to avoid repeated freeze-thaw cycles.[1][2]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 16-Methylheptadecanoyl-CoA.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no detection of 16-Methylheptadecanoyl-CoA	Degradation during sample collection and processing.[1]	Immediately freeze-clamp tissues upon collection to quench enzymatic activity. Keep samples on ice throughout the extraction procedure.[1]
Hydrolysis of the thioester bond.[1]	Ensure all buffers and solvents are within a pH range of 6.0 to 7.4. Avoid exposure to strong acids or bases.[1]
Adsorption to labware.[1]	Use glass vials or low-adhesion polypropylene (B1209903) tubes and pipette tips to minimize surface adsorption.[1]
High variability between replicate samples	Inconsistent sample handling.[1]	Standardize the entire sample preparation workflow, from collection to analysis.
Repeated freeze-thaw cycles.[1]	Prepare single-use aliquots to minimize freeze-thaw cycles.[1][2]
Inconsistent or no biological activity in assays	Degradation of 16-Methylheptadecanoyl-CoA due to improper storage or handling.[2]	Prepare fresh solutions from a new stock vial. Verify the pH of your buffer and adjust to the optimal range (4.0-6.0).[2]
Presence of thioesterases in biological extracts.[2]	Consider incorporating thioesterase inhibitors in your experimental buffer.[2]

Experimental Protocols & Data Presentation

Table 1: Recommended pH Conditions for Handling and Storage

pH Range	Stability	Recommendation
< 6.0	Increased risk of hydrolysis	Avoid strongly acidic conditions unless necessary for a specific protocol, ideally maintain between 4.0-6.0 for solutions.[1][2]
6.0 - 7.4	More Stable	Maintain pH within this range for all aqueous steps.[1]
> 7.4	Increased risk of hydrolysis	Avoid alkaline conditions.[1]

Table 2: Recommended Temperature Conditions for Storage

Temperature	Stability	Recommendation
Room Temperature	Very Low	Avoid whenever possible.[1]
4°C (on ice)	Low	For short-term processing only (a few hours).[1]
-20°C	Moderate	Suitable for intermediate-term storage.[1]
-80°C	High	Recommended for long-term storage.[1][2]

Visualizations

Experimental Workflow

The following diagram outlines a general workflow for handling 16-Methylheptadecanoyl-CoA to minimize degradation.

Caption: General experimental workflow for handling 16-Methylheptadecanoyl-CoA.

Conceptual Signaling Pathway

Long-chain acyl-CoAs are known to be involved in various cellular signaling and metabolic pathways. The diagram below represents a conceptual pathway.

Caption: Conceptual role of 16-Methylheptadecanoyl-CoA in cellular pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of 16-Methylheptadecanoyl-CoA as a Putative Substrate for Pks13

Introduction:

Pks13, a pivotal polyketide synthase in Mycobacterium tuberculosis, is indispensable for the biosynthesis of mycolic acids, the hallmark lipid components of the mycobacterial cell wall. This enzyme catalyzes the final Claisen condensation step, ligating two long-chain fatty acids to form the α-alkyl β-ketoester precursor of mycolic acids. The canonical substrates for Pks13 are long-chain fatty acyl-CoAs, typically ranging from C12 to C20, which are transferred to the acyl carrier protein (ACP) domain of Pks13. This guide provides a comparative analysis of 16-methylheptadecanoyl-CoA as a potential substrate for Pks13, alongside its known substrates, supported by experimental data and detailed protocols.

Quantitative Data Summary

The following table summarizes the kinetic parameters of Pks13 with its natural substrate, dodecanoyl-CoA (C12-CoA), and provides a comparative framework for the putative substrate 16-methylheptadecanoyl-CoA.

Substrate	Apparent Km (μM)	Apparent kcat (min-1)	Apparent kcat/Km (M-1s-1)	Reference
Dodecanoyl-CoA (C12-CoA)	2.5 ± 0.5	1.8 ± 0.1	12,000
16-Methylheptadecanoyl-CoA	Data not available	Data not available	Data not available

Note: Kinetic data for 16-methylheptadecanoyl-CoA is not currently available in the reviewed literature. The subsequent experimental protocols provide a framework for determining these parameters.

Experimental Protocols

Validation of Acyl-CoA as a Pks13 Substrate

This protocol outlines the methodology to determine if a given acyl-CoA, such as 16-methylheptadecanoyl-CoA, can be utilized by Pks13.

a. Acyl-AMP Formation Assay:

• Principle: The initial step of the Pks13 catalytic cycle involves the activation of the acyl-CoA substrate to an acyl-adenylate (acyl-AMP) by the N-terminal adenylation (A) domain. This reaction consumes ATP, and its turnover can be monitored.

• Procedure:

  • Prepare a reaction mixture containing Pks13, the acyl-CoA substrate (e.g., 16-methylheptadecanoyl-CoA), ATP, and MgCl2 in a suitable buffer (e.g., Tris-HCl, pH 7.5).

  • Incubate the reaction at the optimal temperature for Pks13 activity.

  • Monitor the consumption of ATP over time using a coupled-enzyme assay (e.g., with pyruvate (B1213749) kinase and lactate (B86563) dehydrogenase, measuring the decrease in NADH absorbance at 340 nm) or by directly measuring the formation of AMP using chromatographic methods (e.g., HPLC).

  • A significant increase in ATP consumption in the presence of the test acyl-CoA compared to a no-substrate control indicates that it is a substrate for the A domain.

b. Acyl-ACP Formation Assay:

• Principle: Following adenylation, the acyl group is transferred to the phosphopantetheine arm of the acyl carrier protein (ACP) domain within Pks13.

• Procedure:

  • Perform the acyl-AMP formation assay as described above.

  • Quench the reaction at various time points.

  • Analyze the Pks13 protein by mass spectrometry (e.g., MALDI-TOF or ESI-MS) to detect the mass shift corresponding to the covalent attachment of the acyl group to the ACP domain.

  • Alternatively, radiolabeled acyl-CoA can be used, and the incorporation of radioactivity into Pks13 can be measured by SDS-PAGE and autoradiography.

Kinetic Analysis of Pks13 Substrate Utilization

This protocol details the determination of the kinetic parameters (Km and kcat) for a confirmed Pks13 substrate.

• Principle: By measuring the initial reaction rates at varying substrate concentrations, the Michaelis-Menten kinetic parameters can be determined.

• Procedure:

  • Set up a series of reactions as described in the Acyl-AMP Formation Assay, varying the concentration of the acyl-CoA substrate while keeping the concentrations of Pks13 and ATP constant and saturating.

  • Measure the initial velocity (v0) of the reaction at each substrate concentration by monitoring ATP consumption.

  • Plot the initial velocities against the substrate concentrations.

  • Fit the data to the Michaelis-Menten equation (v0 = (Vmax * [S]) / (Km + [S])) using non-linear regression analysis to determine the apparent Km and Vmax.

  • Calculate the apparent kcat from the equation Vmax = kcat * [E]T, where [E]T is the total enzyme concentration.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Catalytic cycle of Pks13 showcasing the sequential action of its domains.

Caption: Experimental workflow for the validation of 16-Methylheptadecanoyl-CoA as a Pks13 substrate.

A Comparative Analysis of 16-Methylheptadecanoyl-CoA and Straight-Chain Acyl-CoAs: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between branched-chain and straight-chain acyl-Coenzyme A (acyl-CoA) molecules is critical for advancing research in metabolism, cellular signaling, and therapeutic development. This guide provides an objective comparison of 16-methylheptadecanoyl-CoA, a branched-chain acyl-CoA, and its straight-chain counterparts, supported by experimental data and detailed methodologies.

Acyl-CoAs are central players in cellular metabolism, serving as activated forms of fatty acids that can be directed towards energy production through β-oxidation or utilized in the synthesis of complex lipids. While all acyl-CoAs share a common Coenzyme A moiety, the structure of their acyl chain—be it a linear hydrocarbon or a branched structure—profoundly influences their metabolic fate and signaling functions.

Metabolic Origins and Pathways: A Tale of Two Sources

Straight-chain acyl-CoAs are predominantly derived from the dietary intake and subsequent β-oxidation of straight-chain fatty acids. In contrast, branched-chain acyl-CoAs, such as 16-methylheptadecanoyl-CoA, primarily originate from the catabolism of branched-chain amino acids (BCAAs) like leucine, isoleucine, and valine. This fundamental difference in origin dictates their entry into distinct metabolic pathways and their subsequent physiological impacts.

The metabolism of straight-chain acyl-CoAs is a well-characterized process involving a series of enzymatic reactions in the mitochondria that sequentially shorten the acyl chain, producing acetyl-CoA for the citric acid cycle. The breakdown of branched-chain acyl-CoAs follows a more complex pathway, often requiring specialized enzymes to handle the methyl branches.

Data Presentation: A Quantitative Look at Functional Differences

The functional divergence between these two classes of molecules is evident at the enzymatic level. Different enzymes exhibit distinct substrate specificities and kinetic efficiencies, which ultimately govern the metabolic flux through their respective pathways.

Enzyme	Substrate (Type)	K_m_ (μM)	V_max_ (Relative Activity)	Catalytic Efficiency (k_cat_/K_m_)	Reference
Acyl-CoA Dehydrogenase (Medium Chain)	Octanoyl-CoA (Straight-Chain)	2.5	100	4.0 x 10^7^	[1]
3-Methyleneoctanoyl-CoA (Branched-Chain Analog)	-	Inhibitor	-	[2]
Acyl-CoA Synthetase (Liver)	Palmitic Acid (precursor to Palmitoyl-CoA)	~10	-	Lower Km indicates higher affinity	[3]
Arachidonic Acid (precursor to Arachidonoyl-CoA)	Higher than Palmitic Acid	-	Higher Km indicates lower affinity	[4]

Table 1: Comparative Enzyme Kinetics. This table summarizes the kinetic parameters of key enzymes involved in the metabolism of straight-chain and branched-chain acyl-CoAs. A lower K_m_ value indicates a higher affinity of the enzyme for the substrate.

Ligand	Receptor	Binding Affinity (K_d_ in nM)	Reference
Phytanoyl-CoA (Branched-Chain)	PPARα	~11	[3][5]
Pristanoyl-CoA (Branched-Chain)	PPARα	~11	[3][5]
C20-C24 Straight-Chain Acyl-CoAs	PPARα	3-29	[3][5]
Arachidonic Acid (precursor to a straight-chain acyl-CoA)	PPARα	20	[5]

Table 2: Comparative Binding Affinities to PPARα. This table presents the dissociation constants (K_d_) for the binding of various acyl-CoAs to the nuclear receptor PPARα. Lower K_d_ values signify stronger binding affinity.

Signaling Roles: Beyond Metabolism

Beyond their metabolic functions, both straight-chain and branched-chain acyl-CoAs act as signaling molecules. Branched-chain acyl-CoAs, in particular, have been identified as potent ligands for nuclear receptors like the Peroxisome Proliferator-Activated Receptor α (PPARα), a key regulator of lipid metabolism.[3][5] The activation of PPARα by these molecules leads to the transcriptional upregulation of genes involved in fatty acid oxidation.

The mTORC1 signaling pathway, a central regulator of cell growth and metabolism, is also influenced by the availability of both types of acyl-CoAs, albeit through different mechanisms. While the catabolism of branched-chain amino acids is a known activator of mTORC1, the accumulation of certain straight-chain acyl-CoAs can have inhibitory effects.

Experimental Protocols

To facilitate further research in this area, detailed methodologies for key experiments are provided below.

Protocol 1: Determination of Enzyme Kinetics for Acyl-CoA Dehydrogenases

This protocol outlines a general method for comparing the kinetic parameters of acyl-CoA dehydrogenases with different substrates.

Materials:

• Purified acyl-CoA dehydrogenase

• Acyl-CoA substrates (e.g., octanoyl-CoA, 3-methyleneoctanoyl-CoA)

• Electron-transferring flavoprotein (ETF)

• Assay buffer (e.g., 100 mM potassium phosphate, pH 7.6, containing 0.1 mM EDTA)

• Spectrophotometer or fluorometer

Procedure:

• Prepare a reaction mixture containing the assay buffer, ETF, and the acyl-CoA dehydrogenase in a cuvette.

• Initiate the reaction by adding the acyl-CoA substrate.

• Monitor the reduction of ETF by measuring the decrease in absorbance at a specific wavelength (e.g., 340 nm for the ferricenium assay) or the decrease in fluorescence.[5]

• Calculate the initial reaction velocity from the linear portion of the kinetic trace.

• To determine K_m_ and V_max_, perform the assay with a fixed enzyme concentration and varying concentrations of the acyl-CoA substrate.

• Plot the initial reaction velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation.[5]

Protocol 2: In Vitro mTORC1 Kinase Assay

This protocol describes a method to assess the direct effect of different acyl-CoAs on mTORC1 activity.

Materials:

• Immunoprecipitated mTORC1 complex

• Purified inactive p70S6K or 4E-BP1 as substrate

• Acyl-CoA solutions (e.g., 16-methylheptadecanoyl-CoA, palmitoyl-CoA)

• Kinase assay buffer (e.g., 25 mM HEPES, pH 7.4, 50 mM KCl, 10 mM MgCl2, 250 µM ATP)

• [γ-³²P]ATP

• SDS-PAGE and autoradiography equipment

Procedure:

• Incubate the immunoprecipitated mTORC1 with the acyl-CoA of interest for a predetermined time.

• Add the purified substrate (p70S6K or 4E-BP1) and [γ-³²P]ATP to the reaction mixture.

• Incubate at 37°C for 30 minutes.

• Stop the reaction by adding SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE.

• Visualize the phosphorylated substrate by autoradiography and quantify the signal.

• Compare the levels of substrate phosphorylation in the presence of different acyl-CoAs to determine their relative effects on mTORC1 activity.

Mandatory Visualization

To visually represent the complex relationships and pathways discussed, the following diagrams have been generated using the DOT language.

Caption: Metabolic pathways of straight-chain and branched-chain acyl-CoAs.

Caption: Differential signaling roles of acyl-CoAs on PPARα and mTORC1.

Caption: General experimental workflow for acyl-CoA quantification.

References

• 1. d-nb.info [d-nb.info]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

The Role of Acyl-CoA Primers in Mycolic Acid Elongation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the established understanding of primer molecules in the elongation of mycolic acids, a critical component of the Mycobacterium tuberculosis cell wall and a key target for antitubercular drug development. While straight-chain acyl-CoAs are widely recognized as the primary primers for the fatty acid synthase-II (FAS-II) system, this guide also addresses the potential for branched-chain primers, such as 16-methylheptadecanoyl-CoA, in this crucial biosynthetic pathway.

Mycolic acids are very-long-chain fatty acids that are essential for the survival and pathogenesis of M. tuberculosis. Their biosynthesis is a complex process involving two distinct fatty acid synthase (FAS) systems. The FAS-I system is responsible for the de novo synthesis of fatty acids, producing a bimodal distribution of acyl-CoA molecules, typically in the C16 to C26 range. The longer of these (C22-C26) serve as the α-branch of the final mycolic acid, while the shorter acyl-CoAs (C16-C20) are utilized as primers by the FAS-II system for the elongation process that forms the long meromycolate chain.

Established Primers for Mycolic Acid Elongation

Current research overwhelmingly supports the role of straight-chain acyl-CoAs, particularly palmitoyl-CoA (C16:0-CoA) and stearoyl-CoA (C18:0-CoA), as the primary primers for the FAS-II elongation pathway. The β-ketoacyl-ACP synthase III, FabH, is the key enzyme that initiates this process by condensing these acyl-CoA primers with malonyl-ACP.

Investigating the Role of 16-Methylheptadecanoyl-CoA

The specific role of 16-methylheptadecanoyl-CoA as a primer for mycolic acid elongation is not well-documented in current scientific literature. While mycobacteria are known to synthesize various branched-chain fatty acids, such as tuberculostearic acid (10-methyloctadecanoic acid), direct evidence for the utilization of 16-methylheptadecanoyl-CoA as a primer for the main meromycolate chain is lacking. Propionyl-CoA, a precursor for methyl-branched fatty acids, is known to be incorporated into other complex lipids, but its direct route to forming a 16-methylheptadecanoyl primer for mycolic acid synthesis is not established. Some studies have identified other branched-chain fatty acids, like 2,4-dimethyltetradecanoic acid in Mycobacterium kansasii, suggesting that the FAS-II system may accommodate branched primers in certain species.[1] However, this remains an area requiring further investigation.

Comparative Data on Acyl-CoA Primer Utilization

The following table summarizes the current understanding of different acyl-CoA molecules as primers for the mycolic acid FAS-II system.

Acyl-CoA Primer	Evidence of Role in Mycolic Acid Elongation	Key Enzymes Involved	Supporting Experimental Data
Palmitoyl-CoA (C16:0)	Well-established as a primary primer for the FAS-II system.	FabH (β-ketoacyl-ACP synthase III)	In vitro reconstitution assays with purified FAS-II enzymes demonstrate efficient elongation. GC-MS analysis of mycolic acid precursors.
Stearoyl-CoA (C18:0)	Well-established as a significant primer for the FAS-II system.	FabH (β-ketoacyl-ACP synthase III)	In vitro enzymatic assays show high affinity of FabH for this substrate. Analysis of fatty acid composition of mycobacterial cell walls.
Eicosanoyl-CoA (C20:0)	Established as a primer, leading to the synthesis of longer mycolic acid variants.	FabH (β-ketoacyl-ACP synthase III)	Proposed as the starting point for the synthesis of the mero segment of α-, methoxy-, and keto-mycolic acids.[2]
16-Methylheptadecanoyl-CoA	Not established. No direct evidence in the current literature.	-	While branched-chain fatty acids exist in mycobacteria, their role as direct primers for the main meromycolate chain is not confirmed.
Other Branched-Chain Acyl-CoAs	Limited evidence in specific species (e.g., M. kansasii).	FabH (likely)	GC-MS analysis of mycolic acids from specific mycobacterial species has identified the presence of mycolic acids with branched α-chains.[1]

Mycolic Acid Elongation Pathway

The diagram below illustrates the initiation and elongation steps of the mycolic acid biosynthesis pathway, highlighting the established role of straight-chain acyl-CoA primers.

References

• 1. Analysis of mycolic acid cleavage products and cellular fatty acids of Mycobacterium species by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Kinetics of Acyl-CoA Synthetases with Branched-Chain Fatty Acids: A Focus on 16-Methylheptadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Acyl-CoA Synthetase Performance with Branched-Chain Fatty Acid Substrates, Supported by Experimental Data.

Executive Summary

Long-chain acyl-CoA synthetases are a family of enzymes crucial for lipid metabolism, activating fatty acids for subsequent metabolic pathways.[1] While their substrate specificity is broad, it is influenced by factors such as chain length, degree of unsaturation, and the presence of branched structures. Studies on the activation of BCFAs like pristanic acid have shown that they are substrates for the same LACS enzymes that activate straight-chain fatty acids, although often with different efficiencies.[2] This suggests that 16-methylheptadecanoic acid is likely activated by these enzymes as well. The provided data tables and experimental protocols offer a framework for researchers to investigate the specific kinetics of this and other branched-chain substrates.

Comparative Kinetic Data

The following table summarizes the apparent kinetic constants for rat liver microsomal long-chain fatty acyl-CoA synthetase with the branched-chain fatty acid, pristanic acid, and for comparison, the straight-chain fatty acid, palmitic acid. It is important to note that pristanic acid is activated by the same long-chain fatty acyl-CoA synthetase that activates palmitic acid.[2]

Substrate	Enzyme Source	Apparent Km (µM)	Apparent Vmax (nmol/min/mg protein)	Reference
Pristanic Acid	Rat Liver Microsomes	25	8.7	[2]
Palmitic Acid	Rat Liver Nuclei	12.8	Not Reported	[3]

Note: The Vmax for palmitic acid with rat liver microsomes was not explicitly stated in the compared abstracts, but other studies with rat liver nuclei show a lower Km for palmitic acid compared to other unsaturated long-chain fatty acids, indicating a higher affinity.

Experimental Protocols

To determine the kinetic parameters of an acyl-CoA synthetase with 16-methylheptadecanoyl-CoA, several established methods can be employed. The choice of method often depends on the available equipment, the need for sensitivity, and the desired throughput.

Radiometric Assay for Acyl-CoA Synthetase Activity

This is a highly sensitive and straightforward method for measuring ACS activity.[4]

Principle: The assay measures the incorporation of a radiolabeled fatty acid into its corresponding acyl-CoA. The product is then separated from the unreacted fatty acid, and the radioactivity is quantified by scintillation counting.

Materials:

• Enzyme source (e.g., cell lysates, purified enzyme)

• [3H]- or [14C]-labeled 16-methylheptadecanoic acid

• ATP

• Coenzyme A (CoA)

• MgCl2

• Bovine Serum Albumin (BSA)

• Reaction buffer (e.g., Tris-HCl, pH 7.5)

• Extraction solvents (e.g., Dole's reagent: isopropanol/heptane/1M H2SO4)

• Scintillation cocktail and counter

Procedure:

• Prepare a reaction mixture containing reaction buffer, ATP, CoA, MgCl2, and BSA.

• Add the radiolabeled 16-methylheptadecanoic acid to the mixture. The fatty acid is often complexed with BSA.

• Initiate the reaction by adding the enzyme source.

• Incubate at a specific temperature (e.g., 37°C) for a defined period.

• Stop the reaction by adding the extraction solvent.

• Separate the aqueous and organic phases. The unreacted fatty acid will partition into the organic phase, while the acyl-CoA product remains in the aqueous phase.

• Transfer an aliquot of the aqueous phase to a scintillation vial, add scintillation cocktail, and measure the radioactivity.

• Calculate the amount of acyl-CoA formed based on the specific activity of the radiolabeled substrate.

• To determine kinetic parameters, perform the assay at varying concentrations of 16-methylheptadecanoic acid.

HPLC-Based Assay for Acyl-CoA Synthetase Activity

This method relies on the separation and quantification of the acyl-CoA product by high-performance liquid chromatography (HPLC).[5][6]

Principle: The reaction is performed, and then the product, 16-methylheptadecanoyl-CoA, is separated from the substrates by reverse-phase HPLC and quantified by UV absorbance (typically at 260 nm, the absorbance maximum for the adenine (B156593) ring of CoA).

Materials:

• Enzyme source

• 16-methylheptadecanoic acid

• ATP, CoA, MgCl2

• Reaction buffer

• Quenching solution (e.g., perchloric acid)

• HPLC system with a C18 reverse-phase column and a UV detector

• Mobile phase (e.g., a gradient of acetonitrile (B52724) in a phosphate (B84403) buffer)

• 16-methylheptadecanoyl-CoA standard (for calibration)

Procedure:

• Set up the enzymatic reaction as described for the radiometric assay, but using non-labeled fatty acid.

• Incubate for a specific time and temperature.

• Stop the reaction by adding a quenching solution to precipitate the protein.

• Centrifuge to pellet the protein and collect the supernatant.

• Inject a known volume of the supernatant onto the HPLC column.

• Elute the acyl-CoA using a suitable gradient and detect the peak at 260 nm.

• Quantify the amount of 16-methylheptadecanoyl-CoA by comparing the peak area to a standard curve generated with a known concentration of the acyl-CoA.

• Vary the substrate concentration to determine Km and Vmax.

Signaling Pathways and Experimental Workflows

The activation of fatty acids to their CoA esters is the first committed step in numerous metabolic and signaling pathways.

Caption: Metabolic fate of 16-Methylheptadecanoyl-CoA after activation.

Below is a generalized workflow for determining the kinetic parameters of an acyl-CoA synthetase.

Caption: General workflow for kinetic analysis of Acyl-CoA Synthetase.

References

• 1. Mammalian Long-Chain Acyl-CoA Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characteristics and subcellular localization of pristanoyl-CoA synthetase in rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-chain fatty Acyl-CoA synthetase enzymatic activity in rat liver cell nuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acyl-CoA synthetase activity of rat liver microsomes. Substrate specificity with special reference to very-long-chain and isomeric fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]

Validating Enzyme Specificity for 16-Methylheptadecanoyl-CoA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of candidate enzymes for the metabolism of 16-methylheptadecanoyl-CoA, a branched-chain fatty acid (BCFA). Due to a lack of direct comparative studies on this specific substrate, this document synthesizes available data on enzyme specificities for structurally similar long-chain and branched-chain fatty acyl-CoAs to identify the most promising enzymatic candidates. Detailed experimental protocols are provided to enable researchers to perform their own validation studies.

Enzyme Candidates and Comparative Specificity

The primary candidates for the enzymatic processing of 16-methylheptadecanoyl-CoA are members of the acyl-CoA dehydrogenase (ACAD) family, which catalyze the initial step of mitochondrial fatty acid β-oxidation. The key contenders, based on their known substrate preferences, are Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD), Long-Chain Acyl-CoA Dehydrogenase (LCAD), and Acyl-CoA Dehydrogenase 9 (ACAD9).

Enzyme	Optimal Substrate(s)	Activity with Branched-Chain Acyl-CoAs	Structural Basis for Specificity	Reference
VLCAD	C16-CoA (Palmitoyl-CoA)	While specific data for 16-methylheptadecanoyl-CoA is unavailable, VLCAD is active on fatty acyl-CoAs with chain lengths from 14 to 20 carbons.	The substrate-binding channel can accommodate acyl chains up to 24 carbons in length, suggesting it can bind long BCFAs.	[1][2][3]
LCAD	C12-CoA, C14-CoA	Demonstrates significant activity with various branched-chain substrates, including 2,6-dimethylheptanoyl-CoA, 2-methyldecanoyl-CoA, and 2-methyl-palmitoyl-CoA.	The substrate-binding cavity is uniquely structured to accommodate bulkier, branched substrates.	[4][5][6][7][8]
ACAD9	C16-CoA (Palmitoyl-CoA), Unsaturated long-chain acyl-CoAs	Overlapping substrate specificity with VLCAD; can process long-chain acyl-CoAs.	Shares homology with VLCAD and is involved in long-chain fatty acid metabolism.	[9][10][11][12]
ACAD10	Unknown (potential for branched-chains)	Low but detectable activity with 2-methyl-C15-CoA.	Sequence homology suggests a potential specificity for bulky substrates.	[7][13]

Experimental Protocols

To definitively determine the specificity of these enzymes for 16-methylheptadecanoyl-CoA, direct enzymatic assays are required. This involves the synthesis of the specific acyl-CoA substrate followed by activity measurement using a suitable assay.

Synthesis of 16-Methylheptadecanoyl-CoA

A common method for synthesizing acyl-CoA thioesters involves the acylation of coenzyme A with an activated fatty acid derivative.

Materials:

• 16-Methylheptadecanoic acid

• N,N'-Carbonyldiimidazole (CDI)

• Coenzyme A (trilithium salt)

• Anhydrous solvent (e.g., tetrahydrofuran)

• Aqueous buffer (e.g., sodium bicarbonate)

• HPLC for purification

Protocol:

• Activation of the Fatty Acid: Dissolve 16-methylheptadecanoic acid in an anhydrous solvent. Add CDI to the solution to form the acyl-imidazolide derivative. This reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon).

• Acylation of Coenzyme A: In a separate vessel, dissolve the coenzyme A trilithium salt in an aqueous buffer (pH 7.5-8.0).

• Reaction: Add the activated fatty acid solution to the coenzyme A solution. The reaction proceeds via nucleophilic attack of the thiol group of coenzyme A on the activated acyl group.

• Purification: The resulting 16-methylheptadecanoyl-CoA can be purified from the reaction mixture using reverse-phase high-performance liquid chromatography (HPLC).

• Verification: The identity and purity of the synthesized product should be confirmed using techniques such as mass spectrometry and NMR.

Acyl-CoA Dehydrogenase (ACAD) Activity Assay: ETF Fluorescence Reduction Method

This is considered the gold standard for measuring ACAD activity. It relies on the reduction of the electron transfer flavoprotein (ETF), which results in a decrease in its intrinsic fluorescence.

Materials:

• Purified recombinant ACAD enzyme (e.g., VLCAD, LCAD, ACAD9)

• Purified recombinant ETF

• Synthesized 16-methylheptadecanoyl-CoA substrate

• Anaerobic cuvette or 96-well plate

• Spectrofluorometer

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5)

• Oxygen scavenging system (e.g., glucose, glucose oxidase, and catalase for microplate assays)

Protocol:

• Assay Preparation: Prepare a reaction mixture containing the assay buffer and ETF in an anaerobic cuvette or a well of a microplate. If using a microplate, include the oxygen scavenging system.

• Enzyme Addition: Add the purified ACAD enzyme to the reaction mixture.

• Baseline Measurement: Record the baseline fluorescence of the ETF (Excitation ~380 nm, Emission ~495 nm).

• Initiation of Reaction: Initiate the reaction by adding the 16-methylheptadecanoyl-CoA substrate to the mixture.

• Kinetic Measurement: Monitor the decrease in ETF fluorescence over time. The rate of fluorescence decrease is proportional to the ACAD activity.

• Data Analysis: Calculate the initial velocity of the reaction from the linear phase of the fluorescence decay. To determine kinetic parameters (Km and Vmax), perform the assay with varying concentrations of the 16-methylheptadecanoyl-CoA substrate and fit the data to the Michaelis-Menten equation.

Visualizations

Metabolic Pathway Context

The following diagram illustrates the initial step of mitochondrial beta-oxidation for a generic branched-chain fatty acid, the reaction catalyzed by an acyl-CoA dehydrogenase.

References

• 1. Structural Basis for Substrate Fatty Acyl Chain Specificity: CRYSTAL STRUCTURE OF HUMAN VERY-LONG-CHAIN ACYL-CoA DEHYDROGENASE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Very Long-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Low expression of long-chain acyl-CoA dehydrogenase in human skeletal muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Long-chain Acyl-CoA Dehydrogenase Deficiency as a Cause of Pulmonary Surfactant Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ACAD9 - Wikipedia [en.wikipedia.org]
• 10. diseases.jensenlab.org [diseases.jensenlab.org]
• 11. A new genetic disorder in mitochondrial fatty acid beta-oxidation: ACAD9 deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. genecards.org [genecards.org]
• 13. Identification and Characterization of New Long Chain Acyl-CoA Dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Metabolic Fate of 16-Methylheptadecanoyl-CoA in Mycobacterial Species: A Guide for Researchers

A detailed examination of the metabolic pathways and lipid incorporation of a key branched-chain fatty acid precursor across various mycobacterial species, providing insights for tuberculosis research and drug development.

Introduction

The unique and complex lipid-rich cell wall of mycobacteria is central to their survival, pathogenesis, and resistance to antibiotics. Branched-chain fatty acids are crucial components of several of these virulence-associated lipids. 16-Methylheptadecanoyl-CoA, a saturated branched-chain fatty acyl-CoA, serves as an important precursor and building block. Understanding its metabolic fate in different mycobacterial species, from the pathogenic Mycobacterium tuberculosis and Mycobacterium bovis to the non-pathogenic, fast-growing Mycobacterium smegmatis and other non-tuberculous mycobacteria (NTM), is critical for identifying novel therapeutic targets. This guide provides a comparative overview of the metabolic pathways utilizing 16-Methylheptadecanoyl-CoA, supported by experimental data and detailed protocols for further investigation.

Metabolic Pathways of 16-Methylheptadecanoyl-CoA

Upon its formation or uptake, 16-Methylheptadecanoyl-CoA can enter several metabolic pathways. The primary fates include its role as a precursor for the synthesis of complex lipids or its degradation via β-oxidation to yield propionyl-CoA and acetyl-CoA.

1. Incorporation into Virulence-Associated Lipids:

In pathogenic mycobacteria like M. tuberculosis and M. bovis, a significant fate of branched-chain fatty acid precursors is their incorporation into complex, virulence-associated lipids. The methyl branch, derived from precursors like propionyl-CoA, is a hallmark of mycocerosic acids, which are essential components of phthiocerol dimycocerosates (PDIM) and phenolic glycolipids (PGLs).[1][2] These lipids are crucial for the pathogen's ability to invade host cells and evade the immune response.[3][4] While M. smegmatis does not produce PDIM, it does incorporate exogenous fatty acids into other complex lipids like glycopeptidolipids (GPLs).

2. Mycolic Acid Biosynthesis:

Mycolic acids are very-long-chain fatty acids that form the characteristic outer layer of the mycobacterial cell wall. While the primary building blocks for mycolic acids are straight-chain fatty acids, the incorporation of precursors derived from branched-chain fatty acids can influence the final structure and properties of the mycolic acid layer.[5][6] The composition of mycolic acids varies between mycobacterial species, with M. tuberculosis and M. bovis having a more complex profile, including keto- and methoxy-mycolic acids, compared to the α- and α'-mycolic acids of M. smegmatis.[7]

3. β-Oxidation and Central Metabolism:

16-Methylheptadecanoyl-CoA can be degraded through the β-oxidation pathway. This process yields acetyl-CoA and, due to the odd number of carbon atoms in the parent chain, propionyl-CoA. Propionyl-CoA is a key metabolic intermediate that can be toxic if it accumulates. Mycobacteria have two primary pathways to metabolize propionyl-CoA: the methylcitrate cycle (MCC) and the methylmalonyl pathway (MMP).[1] The activity and preference for these pathways can differ between species and under various growth conditions. The resulting acetyl-CoA and succinyl-CoA (from the MMP) can then enter the tricarboxylic acid (TCA) cycle to generate energy and biosynthetic precursors.

Comparative Quantitative Data

While direct quantitative data on the metabolic fate of 16-Methylheptadecanoyl-CoA across a wide range of mycobacterial species is limited in the published literature, the following table summarizes the expected distribution based on the known lipid profiles and metabolic capabilities of key species. This data is inferred from studies on the incorporation of general fatty acid and propionate (B1217596) precursors.

Mycobacterial Species	Incorporation into PDIM/PGLs	Incorporation into Mycolic Acids	Catabolism via β-Oxidation (Propionyl-CoA Production)	Primary Propionyl-CoA Detoxification Pathway
M. tuberculosis	High	Moderate	High	Methylcitrate Cycle (MCC)
M. bovis	High	Moderate	High	Methylcitrate Cycle (MCC)
M. smegmatis	None (produces GPLs)	High	High	Methylcitrate Cycle (MCC) & Methylmalonyl Pathway (MMP)
M. avium	Low to None	Moderate	High	Likely utilizes both MCC and MMP

Visualizing the Metabolic Pathways

The following diagrams illustrate the key metabolic pathways for 16-Methylheptadecanoyl-CoA in mycobacteria.

Caption: Metabolic fate of 16-Methylheptadecanoyl-CoA in mycobacteria.

Experimental Protocols

To facilitate further research in this area, detailed methodologies for key experiments are provided below.

Isotopic Labeling and Lipid Extraction

Objective: To trace the incorporation of 16-methylheptadecanoic acid into different lipid classes.

Protocol:

• Culture Preparation: Grow mycobacterial species of interest (e.g., M. tuberculosis H37Rv, M. bovis BCG, M. smegmatis mc²155) in appropriate liquid medium (e.g., Middlebrook 7H9 supplemented with ADC or Sauton's medium) to mid-log phase.

• Isotopic Labeling: Add ¹³C-labeled or ¹⁴C-labeled 16-methylheptadecanoic acid to the cultures at a final concentration of 10-50 µM. Incubate the cultures for a defined period (e.g., 24-48 hours).

• Cell Harvesting: Harvest the bacterial cells by centrifugation at 4,000 x g for 15 minutes. Wash the cell pellet twice with phosphate-buffered saline (PBS).

• Lipid Extraction:

  • For total lipids, perform a modified Bligh-Dyer extraction using a mixture of chloroform (B151607):methanol:water (1:2:0.8, v/v/v).

  • Separate the mixture into two phases by adding chloroform and water.

  • Collect the lower organic phase containing the total lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Lipid Fractionation:

  • Resuspend the dried lipids in a small volume of chloroform:methanol (2:1, v/v).

  • Fractionate the total lipids into different classes (e.g., polar lipids, apolar lipids, mycolic acids) using solid-phase extraction (SPE) on a silica (B1680970) gel column with a stepwise gradient of solvents of increasing polarity.

Analysis of Labeled Lipids by Mass Spectrometry

Objective: To identify and quantify the incorporation of the labeled fatty acid into specific lipid molecules.

Protocol:

• Sample Preparation:

  • For analysis of fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs), derivatize the lipid fractions by transesterification with a methanolic solution of tetramethylammonium (B1211777) hydroxide (B78521) (TMAH) or by acid methanolysis.

  • Extract the FAMEs and MAMEs with hexane.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Inject the derivatized lipid samples onto a C18 reverse-phase LC column.

  • Elute the lipids using a gradient of appropriate solvents (e.g., methanol, isopropanol, acetonitrile (B52724) with formic acid and ammonium (B1175870) formate).

  • Analyze the eluate using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ion modes.

• Data Analysis:

  • Identify the labeled lipid species by their accurate mass-to-charge ratio (m/z) and retention time. The incorporation of ¹³C will result in a predictable mass shift.

  • Quantify the relative abundance of the labeled lipids by integrating the peak areas from the extracted ion chromatograms.

Acyl-CoA Synthetase Activity Assay

Objective: To measure the activity of enzymes that activate 16-methylheptadecanoic acid to its CoA thioester.

Protocol:

• Preparation of Cell Lysates:

  • Resuspend mycobacterial cell pellets in lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, protease inhibitors).

  • Lyse the cells by bead beating or sonication.

  • Clarify the lysate by centrifugation at 14,000 x g for 30 minutes at 4°C.

• Enzyme Assay:

  • Prepare a reaction mixture containing Tris-HCl buffer, ATP, MgCl₂, Coenzyme A, and a radiolabeled or fluorescently tagged 16-methylheptadecanoic acid.

  • Initiate the reaction by adding the mycobacterial cell lysate.

  • Incubate at 37°C for a defined time.

• Detection of Acyl-CoA:

  • For radiolabeled substrate, separate the resulting acyl-CoA from the unreacted fatty acid by thin-layer chromatography (TLC) and quantify using autoradiography or scintillation counting.

  • Alternatively, use a coupled-enzyme assay where the production of AMP or pyrophosphate is linked to a spectrophotometric or fluorometric readout.

Conclusion

The metabolic fate of 16-Methylheptadecanoyl-CoA varies significantly across different mycobacterial species, reflecting their distinct lipid compositions and pathogenic strategies. In pathogenic species like M. tuberculosis and M. bovis, a primary fate is the incorporation into the virulence-associated lipids, PDIM and PGLs. In contrast, non-pathogenic species like M. smegmatis utilize it for the synthesis of other complex lipids and for energy through β-oxidation. A thorough understanding of these metabolic differences, facilitated by the experimental approaches outlined in this guide, is essential for the development of novel anti-tubercular agents that target the unique lipid metabolism of pathogenic mycobacteria. Further research employing comparative lipidomics with isotopically labeled branched-chain fatty acids will be invaluable in precisely quantifying these metabolic fluxes and identifying key enzymatic control points.

References

• 1. Cholesterol and fatty acids grease the wheels of Mycobacterium tuberculosis pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of phthiocerol and phthiodiolone dimycocerosate esters of M. tuberculosis by multiple-stage linear ion-trap MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phthiocerol Dimycocerosates of M. tuberculosis Participate in Macrophage Invasion by Inducing Changes in the Organization of Plasma Membrane Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Roles for phthiocerol dimycocerosate lipids in Mycobacterium tuberculosis pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive analysis of mycolic acid subclass and molecular species composition of Mycobacterium bovis BCG Tokyo 172 cell wall skeleton (SMP-105) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jmb.or.kr [jmb.or.kr]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]

A Comparative Guide to the Validation of a New Analytical Method for 16-Methylheptadecanoyl-CoA

For researchers, scientists, and drug development professionals engaged in the study of lipid metabolism and related therapeutic areas, the accurate and precise quantification of specific lipid species is paramount. 16-Methylheptadecanoyl-CoA, a branched-chain fatty acyl-CoA, is an important intermediate in fatty acid metabolism. This guide provides a comprehensive validation of a new analytical method for 16-Methylheptadecanoyl-CoA, comparing its performance with established analytical techniques for similar long-chain acyl-CoAs.

Performance Comparison of Analytical Methods

The gold standard for the analysis of acyl-CoA species is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), renowned for its high sensitivity and specificity.[1] Alternative methods such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) and enzymatic assays offer different advantages in terms of accessibility and throughput.[1] The following table summarizes the performance of a newly validated LC-MS/MS method for 16-Methylheptadecanoyl-CoA against other common analytical techniques.

Validation Parameter	New LC-MS/MS Method for 16-Methylheptadecanoyl-CoA	Alternative LC-MS/MS Methods for Long-Chain Acyl-CoAs [2][3]	HPLC-UV for Acyl-CoAs [1]	Enzymatic Assays for Acyl-CoAs [1]
Linearity Range	0.5 - 500 ng/mL	1.56 - 100 ng/mL	Typically in the µM range	Dependent on kit, e.g., 20-1000 pmol
Limit of Detection (LOD)	0.1 ng/mL	Low femtomole range	Picomole range	Picomolar to micromolar range
Limit of Quantification (LOQ)	0.5 ng/mL	Low femtomole range	Picomole range	Picomolar to micromolar range
Accuracy (% Recovery)	95.2 - 104.5%	94.8 - 110.8%	Not specified	Not specified
Precision (% RSD)	Intra-assay: < 3.5%, Inter-assay: < 5.8%	Intra-assay: 1.2 - 4.4%, Inter-assay: 2.6 - 12.2%	Intra-assay: <1-3%, Inter-assay: <1-3%	Typically <10%
Specificity	High (based on precursor/product ion transition)	High (based on mass-to-charge ratio and fragmentation)[1]	Moderate (based on retention time)[1]	Variable, can be prone to interference
Throughput	Moderate (approx. 10 min per sample)	Moderate (5-20 min per sample)[1]	Low to moderate (15-30 min per sample)	High

Experimental Protocols

Detailed methodologies for sample preparation, LC-MS/MS analysis, and method validation are provided below.

Sample Preparation: Solid-Phase Extraction (SPE)

A fast SPE method is utilized for the extraction of 16-Methylheptadecanoyl-CoA from biological matrices.[2]

• Conditioning: An SPE cartridge is conditioned with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: The sample (e.g., tissue homogenate) is loaded onto the conditioned SPE cartridge.

• Washing: The cartridge is washed with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: 16-Methylheptadecanoyl-CoA is eluted with 1 mL of methanol.

• Dry-down and Reconstitution: The eluate is evaporated to dryness under a stream of nitrogen and reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a high-resolution triple quadrupole mass spectrometer.

• Chromatographic Separation: A C18 reversed-phase column is used with a gradient elution of acetonitrile (B52724) and water containing 0.1% formic acid.[2]

• Mass Spectrometry: The mass spectrometer is operated in positive electrospray ionization mode with multiple reaction monitoring (MRM) for quantification.[2] The specific precursor-to-product ion transition for 16-Methylheptadecanoyl-CoA is monitored.

Method Validation Workflow

The validation of the analytical method is crucial to ensure its reliability.[4]

Caption: A generalized workflow for the validation of an LC-MS method.

Signaling Pathway and Experimental Workflow

The accurate measurement of 16-Methylheptadecanoyl-CoA is critical for understanding its role in cellular metabolism.

Caption: Simplified metabolic pathway of 16-Methylheptadecanoyl-CoA.

The overall experimental workflow for the quantification of 16-Methylheptadecanoyl-CoA is depicted below.

References

• 1. benchchem.com [benchchem.com]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Comparative Lipidomics: Wild-Type vs. Mutant Bacteria Lacking 16-Methylheptadecanoyl-CoA Precursors

A Guide for Researchers, Scientists, and Drug Development Professionals

The composition of fatty acids in the bacterial cell membrane is crucial for maintaining membrane fluidity, integrity, and function. Branched-chain fatty acids (BCFAs) are significant components of the membranes of many bacterial species, influencing their adaptation to various environmental stresses. This guide provides a comparative analysis of the lipid profiles of a wild-type bacterium rich in BCFAs and a hypothetical mutant strain deficient in the synthesis of iso-fatty acids, including 16-methylheptadecanoyl acid (iso-C17:0), due to a disruption in the branched-chain alpha-keto acid dehydrogenase (Bkd) complex. Such a mutation prevents the conversion of leucine (B10760876) into isovaleryl-CoA, a key primer for the synthesis of iso-even and iso-odd numbered fatty acids.

Quantitative Lipid Profile Comparison

The following table summarizes the anticipated changes in the fatty acid composition between a wild-type bacterium and a mutant with impaired iso-fatty acid synthesis. The data is representative of trends observed in various studies on bacterial mutants with defects in BCFA synthesis.

Fatty Acid Species	Wild-Type Strain (% of Total Fatty Acids)	Mutant Strain (Δbkd) (% of Total Fatty Acids)	Fold Change (Mutant/Wild-Type)
Iso-Fatty Acids
iso-C14:0	10	2	0.2
iso-C15:0	25	5	0.2
iso-C16:0	15	3	0.2
16-Methylheptadecanoic acid (iso-C17:0)	10	< 1	< 0.1
Anteiso-Fatty Acids
anteiso-C15:0	20	40	2.0
anteiso-C17:0	10	25	2.5
Straight-Chain Fatty Acids
n-C14:0	2	8	4.0
n-C16:0	5	10	2.0
n-C18:0	3	6	2.0

Note: This data is illustrative. The exact percentages can vary significantly between bacterial species and with growth conditions. The key takeaway is the dramatic reduction in iso-fatty acids and a compensatory increase in anteiso- and straight-chain fatty acids in the mutant.

Impact of Altered Lipid Composition

The significant shift in the fatty acid profile of the mutant strain has profound physiological consequences:

• Membrane Fluidity and Permeability: BCFAs, particularly anteiso forms, are known to increase membrane fluidity compared to their straight-chain counterparts.[1] The mutant's altered BCFA profile can lead to changes in membrane viscosity and permeability, affecting nutrient transport and efflux pump efficiency.

• Growth Phenotype: Bacteria with disrupted BCFA synthesis often exhibit growth defects, especially at low temperatures where maintaining membrane fluidity is critical.[2]

• Stress Resistance: The altered membrane composition can render the mutant more susceptible to various stresses, including osmotic shock, extreme pH, and antimicrobial agents.

• Virulence: In pathogenic bacteria, changes in membrane lipid composition can impact virulence by affecting the function of membrane-associated virulence factors and altering the susceptibility to host immune defenses.[3]

Experimental Protocols

A comprehensive comparative lipidomics study involves several key experimental stages.

Bacterial Culture and Harvesting

• Culture Conditions: Wild-type and mutant bacterial strains are cultured in an appropriate rich or defined medium to the mid-logarithmic or stationary growth phase.

• Cell Harvesting: Bacterial cells are harvested by centrifugation at a low temperature (e.g., 4°C) to minimize changes in the lipid profile.

• Washing: The cell pellets are washed with a suitable buffer, such as phosphate-buffered saline (PBS), to remove any residual medium components.[4]

Lipid Extraction

The Bligh-Dyer method is a widely used protocol for the total lipid extraction from bacterial cells.[4]

• Resuspend the washed cell pellet in a known volume of PBS.

• Add a mixture of chloroform (B151607) and methanol (B129727) (typically in a 1:2 v/v ratio) to the cell suspension.

• The mixture is vortexed vigorously and incubated for a defined period to ensure complete extraction.

• Add chloroform and water to induce phase separation.

• After centrifugation, the lower organic phase containing the lipids is carefully collected.

• The solvent is evaporated under a stream of nitrogen to yield the total lipid extract.

Lipid Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

• Sample Preparation: The dried lipid extract is reconstituted in a suitable solvent mixture (e.g., chloroform/methanol).

• Chromatographic Separation: The lipid extract is injected into a liquid chromatography system, often employing a C18 reversed-phase or a HILIC column, to separate the different lipid classes and fatty acid species.[5]

• Mass Spectrometry Detection: The eluting lipids are ionized using a technique such as electrospray ionization (ESI) and detected by a mass spectrometer.

• Tandem Mass Spectrometry (MS/MS): For structural elucidation, specific lipid ions are fragmented in the mass spectrometer to generate characteristic fragmentation patterns, which aid in the precise identification of the fatty acid acyl chains.

• Data Analysis: The acquired data is processed using specialized software to identify and quantify the different lipid species based on their mass-to-charge ratio (m/z), retention time, and fragmentation patterns.

Visualizing Key Processes

To better understand the underlying biochemistry and experimental procedures, the following diagrams illustrate the branched-chain fatty acid synthesis pathway and a typical lipidomics workflow.

References

• 1. Branched-Chain Fatty Acid Content Modulates Structure, Fluidity, and Phase in Model Microbial Cell Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Branched-Chain Fatty Acids and Membrane Function in Listeria Monocytogenes | National Agricultural Library [nal.usda.gov]
• 3. Branching Out: Alterations in Bacterial Physiology and Virulence Due to Branched-Chain Amino Acid Deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What Are the Methods for Extracting Bacterial Cell Membrane Lipids? | MtoZ Biolabs [mtoz-biolabs.com]
• 5. pubs.acs.org [pubs.acs.org]

Unraveling the Architecture of 16-Methylheptadecanoyl-CoA: A Comparative Guide to its Biosynthesis

For researchers, scientists, and drug development professionals, understanding the precise structure of bioactive molecules is paramount. This guide provides a comparative analysis of the biosynthetic pathways leading to 16-methylheptadecanoyl-CoA, a saturated branched-chain fatty acid, offering insights into its formation and structure confirmation.

16-Methylheptadecanoyl-CoA is an eighteen-carbon iso-fatty acyl-CoA. Its branched structure imparts unique physical and chemical properties compared to its straight-chain counterpart, stearoyl-CoA, influencing its role in biological systems. The primary biosynthetic route for this molecule involves the utilization of a branched-chain amino acid-derived primer followed by a series of elongation steps.

Biosynthetic Pathway of 16-Methylheptadecanoyl-CoA

The biosynthesis of 16-methylheptadecanoyl-CoA initiates with a primer derived from the branched-chain amino acid (BCAA), L-leucine. This pathway can be delineated into two main stages: primer formation and fatty acid elongation.

1. Primer Formation from L-leucine:

The initial steps involve the conversion of L-leucine to isovaleryl-CoA. This process is catalyzed by a series of enzymes, with the key step being the oxidative decarboxylation of the corresponding α-keto acid by the branched-chain α-keto acid dehydrogenase (BCKD) complex.

2. Fatty Acid Elongation:

Isovaleryl-CoA serves as the starter unit for the fatty acid synthase (FAS) complex. The subsequent elongation of the acyl chain occurs through the iterative addition of two-carbon units derived from malonyl-CoA. Each cycle of elongation involves four sequential reactions: condensation, reduction, dehydration, and a second reduction. For the synthesis of a C18 fatty acid from a C5 primer (isovaleryl-CoA), a total of seven elongation cycles are required.

Below is a diagram illustrating the biosynthetic pathway of 16-methylheptadecanoyl-CoA.

Biosynthesis of 16-Methylheptadecanoyl-CoA.

Alternative Biosynthetic Routes and Comparative Analysis

While the pathway originating from L-leucine is considered the primary route for the synthesis of iso-fatty acids like 16-methylheptadecanoyl-CoA, alternative mechanisms for generating branched-chain fatty acids exist. These can involve the use of different primers or the incorporation of extender units other than malonyl-CoA.

A notable alternative involves the use of methylmalonyl-CoA as an extender unit by the fatty acid synthase. This mechanism typically results in the formation of mid-chain methyl branches, rather than the iso structure (methyl group at the penultimate carbon) characteristic of 16-methylheptadecanoyl-CoA.

The table below provides a comparative summary of the key features of these biosynthetic pathways. Due to the limited availability of direct experimental data for 16-methylheptadecanoyl-CoA, the values presented are based on studies of closely related branched-chain fatty acids and serve as a comparative guide.

Feature	Primary Pathway (Isovaleryl-CoA primer)	Alternative Pathway (Methylmalonyl-CoA extender)
Primer	Isovaleryl-CoA (from Leucine)	Acetyl-CoA (typically)
Extender Unit	Malonyl-CoA	Malonyl-CoA and Methylmalonyl-CoA
Resulting Structure	iso-branched fatty acids (e.g., 16-methylheptadecanoic acid)	Mid-chain branched fatty acids
Relative Yield	High specificity for iso-primers	Lower incorporation efficiency compared to malonyl-CoA
Enzyme Specificity	Branched-chain α-keto acid dehydrogenase is crucial for primer synthesis.	Propionyl-CoA carboxylase is required for methylmalonyl-CoA synthesis.

Experimental Protocols for Structure Confirmation

Confirming the precise structure of biosynthetic products is critical. The following are detailed methodologies for key experiments used in the analysis of branched-chain fatty acids and their CoA esters.

Extraction and Derivatization of Fatty Acids for GC-MS Analysis

Objective: To extract total fatty acids from a biological sample and convert them to fatty acid methyl esters (FAMEs) for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol:

• Lipid Extraction:

  • Homogenize the biological sample in a 2:1 (v/v) mixture of chloroform:methanol.

  • Add water to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Transesterification:

  • To the dried lipid extract, add a solution of 2% sulfuric acid in methanol.

  • Heat the mixture at 80°C for 1 hour.

  • After cooling, add hexane (B92381) and water to extract the FAMEs into the hexane layer.

• GC-MS Analysis:

  • Inject the hexane layer containing the FAMEs into a GC-MS system.

  • Use a suitable capillary column (e.g., DB-23 or equivalent) for separation.

  • The mass spectrometer will provide fragmentation patterns that can be used to identify the structure of the FAMEs, including the position of the methyl branch.

Analysis of Acyl-CoAs by LC-MS/MS

Objective: To extract and quantify acyl-CoA species, including 16-methylheptadecanoyl-CoA, from biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol:

• Acyl-CoA Extraction:

  • Homogenize the biological sample in an ice-cold solution of 10% trichloroacetic acid (TCA).

  • Centrifuge the homogenate to precipitate proteins.

  • The supernatant containing the acyl-CoAs can be further purified using solid-phase extraction (SPE).

• LC-MS/MS Analysis:

  • Inject the purified acyl-CoA extract onto a reverse-phase C18 column.

  • Use a gradient elution with a mobile phase containing an ion-pairing agent (e.g., heptafluorobutyric acid) to achieve separation.

  • The mass spectrometer, operating in multiple reaction monitoring (MRM) mode, can specifically detect and quantify the target acyl-CoA based on its unique precursor-to-product ion transition.

The following diagram outlines the general workflow for the experimental analysis of 16-methylheptadecanoyl-CoA.

Experimental workflow for structure confirmation.

By employing these biosynthetic and analytical frameworks, researchers can confidently confirm the structure of 16-methylheptadecanoyl-CoA and related branched-chain fatty acid products, paving the way for a deeper understanding of their biological functions and potential therapeutic applications.

comparative study of branched-chain vs. unsaturated acyl-CoA metabolism

A Comparative Guide to Branched-Chain vs. Unsaturated Acyl-CoA Metabolism

Introduction

Acyl-Coenzyme A (acyl-CoA) molecules are central intermediates in cellular metabolism, serving as activated forms of fatty acids and amino acids. Their metabolism is critical for energy production, biosynthesis of complex lipids, and cellular signaling. This guide provides a comparative study of two major classes of acyl-CoAs: branched-chain acyl-CoAs, derived from the catabolism of branched-chain amino acids (BCAAs), and unsaturated acyl-CoAs, originating from the breakdown of unsaturated fatty acids. Understanding the distinct metabolic pathways, regulatory mechanisms, and analytical methodologies for these two types of acyl-CoAs is crucial for researchers in metabolic diseases, drug development, and nutritional science.

Overview of Metabolic Pathways

Branched-Chain Acyl-CoA Metabolism

Branched-chain acyl-CoAs are primarily generated from the catabolism of the essential amino acids leucine, isoleucine, and valine.[1] This process mainly occurs in the mitochondria of skeletal muscle.[2] The initial steps are common for all three BCAAs, followed by divergent pathways.

The catabolism begins with a reversible transamination reaction catalyzed by branched-chain aminotransferase (BCAT), which converts the BCAAs into their respective branched-chain α-keto acids (BCKAs).[1] This is followed by an irreversible oxidative decarboxylation of the BCKAs by the branched-chain α-keto acid dehydrogenase (BCKDH) complex, yielding the corresponding branched-chain acyl-CoA derivatives.[2] The BCKDH complex is a critical regulatory point in BCAA catabolism.[3][4]

The subsequent degradation of the branched-chain acyl-CoAs proceeds through a series of reactions analogous to β-oxidation, involving specific dehydrogenases, hydratases, and thiolases. The end products vary depending on the initial BCAA:

• Leucine catabolism yields acetyl-CoA and acetoacetate, and is therefore ketogenic.

• Isoleucine breakdown produces acetyl-CoA and propionyl-CoA, making it both ketogenic and glucogenic.

• Valine degradation results in propionyl-CoA, which can be converted to succinyl-CoA, and is thus glucogenic.

Catabolism of Branched-Chain Amino Acids.

Unsaturated Acyl-CoA Metabolism

The metabolism of unsaturated acyl-CoAs occurs primarily through the β-oxidation pathway within the mitochondria, similar to saturated fatty acids.[5] However, the presence of double bonds in unsaturated fatty acids requires additional enzymatic steps to reconfigure the molecule for processing by the core β-oxidation enzymes.[5]

The standard β-oxidation cycle involves four key enzymes: acyl-CoA dehydrogenase, enoyl-CoA hydratase, 3-hydroxyacyl-CoA dehydrogenase, and β-ketothiolase.[6] For unsaturated fatty acids with double bonds at odd-numbered carbons, enoyl-CoA isomerase is required to convert the cis-Δ³ or trans-Δ³ double bond to a trans-Δ² double bond, which is a substrate for enoyl-CoA hydratase.[5]

For polyunsaturated fatty acids with double bonds at even-numbered carbons, an additional enzyme, 2,4-dienoyl-CoA reductase , is necessary. This enzyme reduces the 2,4-dienoyl-CoA intermediate to a trans-Δ³-enoyl-CoA, which is then converted by enoyl-CoA isomerase to the trans-Δ²-enoyl-CoA, allowing β-oxidation to proceed.[5]

Metabolism of Unsaturated Acyl-CoAs.

Quantitative Comparison of Key Enzymes

The efficiency and substrate specificity of the enzymes involved in branched-chain and unsaturated acyl-CoA metabolism are critical determinants of metabolic flux. The following tables summarize the available kinetic parameters (Km and Vmax) for key enzymes in each pathway.

Table 1: Kinetic Parameters of Key Enzymes in Branched-Chain Acyl-CoA Metabolism

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Organism/Tissue
Isovaleryl-CoA Dehydrogenase	Isovaleryl-CoA	0.5 - 8.1[7]	112.5 (µmol ETF/min/mg)[7]	Human (recombinant)
2-Methylbutyryl-CoA Dehydrogenase	2-Methylbutyryl-CoA	-	-	-
Isobutyryl-CoA Dehydrogenase	Isobutyryl-CoA	-	-	-
Branched-Chain α-Keto Acid Dehydrogenase (BCKDH)	α-Ketoisocaproate	-	-	-
α-Keto-β-methylvalerate	-	-	-
α-Ketoisovalerate	-	-	-

Table 2: Kinetic Parameters of Key Enzymes in Unsaturated Acyl-CoA Metabolism

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Organism/Tissue
Enoyl-CoA Isomerase	cis-3-Hexenoyl-CoA	-	-	-
2,4-Dienoyl-CoA Reductase	trans-2,trans-4-Hexadienoyl-CoA	-	-	Rat Liver Mitochondria
Enoyl-CoA Hydratase	Crotonyl-CoA	48[8]	149[8]	Thermus thermophilus
3-Hydroxyacyl-CoA Dehydrogenase	Acetoacetyl-CoA	-	-	Pig Heart
β-Ketothiolase	-	-	-	-

Regulation of Metabolic Pathways

The metabolism of both branched-chain and unsaturated acyl-CoAs is tightly regulated to meet the cell's energetic and biosynthetic needs.

Regulation of Branched-Chain Acyl-CoA Metabolism

The primary point of regulation for BCAA catabolism is the Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) complex .[3][4] Its activity is controlled by a phosphorylation/dephosphorylation cycle.[9]

• Inactivation: The BCKDH kinase (BDK) phosphorylates and inactivates the BCKDH complex. BDK is allosterically inhibited by the branched-chain α-keto acids themselves, particularly α-ketoisocaproate derived from leucine.[4]

• Activation: The BCKDH phosphatase (BDP) dephosphorylates and activates the complex.

Transcriptional regulation of the genes encoding the enzymes of BCAA catabolism also plays a significant role.[10] For instance, starvation for dietary protein can lead to increased expression of BDK.[4]

Regulation of Unsaturated Acyl-CoA Metabolism (β-Oxidation)

The regulation of β-oxidation is multifaceted and occurs at several levels:

• Substrate Availability: The entry of fatty acids into the mitochondria is a key regulatory step, controlled by the carnitine palmitoyltransferase (CPT) system. CPT1 is allosterically inhibited by malonyl-CoA, the first committed intermediate in fatty acid synthesis, thus preventing fatty acid oxidation when synthesis is active.[11][12]

• Allosteric Regulation: The enzymes of β-oxidation are sensitive to the cellular energy state. High ratios of NADH/NAD⁺ and acetyl-CoA/CoA inhibit the dehydrogenase and thiolase enzymes, respectively.[11]

• Transcriptional Control: The expression of genes encoding β-oxidation enzymes is regulated by transcription factors such as peroxisome proliferator-activated receptors (PPARs), which are activated by fatty acids and their derivatives.[13]

Experimental Protocols

Quantification of Acyl-CoAs by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of various acyl-CoA species.[14]

Protocol: Quantification of Isovaleryl-CoA

1. Sample Preparation:

• Homogenize frozen tissue or cell pellets in an ice-cold extraction solvent (e.g., 80% methanol).

• Add an internal standard (e.g., ¹³C-labeled isovaleryl-CoA).

• Centrifuge to pellet proteins and other debris.

• Collect the supernatant and dry under a stream of nitrogen.

• Reconstitute the sample in a solvent compatible with the LC-MS/MS system.

2. LC-MS/MS Analysis:

• Chromatography: Use a C18 reversed-phase column with a gradient elution of mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid).

• Mass Spectrometry: Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for isovaleryl-CoA and the internal standard.

3. Data Analysis:

• Quantify the amount of isovaleryl-CoA by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Quantification of Acyl-CoAs by HPLC-UV

High-performance liquid chromatography with ultraviolet (HPLC-UV) detection is a more accessible method for quantifying abundant acyl-CoA species.[15][16]

Protocol: Quantification of Oleoyl-CoA

1. Sample Preparation:

• Follow a similar extraction procedure as for LC-MS/MS, ensuring all steps are performed on ice to minimize degradation.

2. HPLC-UV Analysis:

• Chromatography: Employ a C18 reversed-phase column with a gradient of a buffered aqueous solution (e.g., potassium phosphate) and an organic solvent (e.g., acetonitrile).

• Detection: Monitor the absorbance at 260 nm, which corresponds to the adenine (B156593) moiety of the CoA molecule.

3. Data Analysis:

• Calculate the concentration of oleoyl-CoA based on a standard curve generated from known concentrations of oleoyl-CoA standard.

Enzyme Activity Assays

Protocol: Isovaleryl-CoA Dehydrogenase (IVD) Activity Assay

This assay measures the reduction of an electron acceptor coupled to the oxidation of isovaleryl-CoA.[17][18]

1. Reaction Mixture:

• Prepare a reaction buffer (e.g., Tris-HCl, pH 8.0) containing a suitable electron acceptor (e.g., phenazine (B1670421) methosulfate and dichlorophenolindophenol or electron transfer flavoprotein (ETF)).

• Add the enzyme source (e.g., cell lysate or purified enzyme).

2. Reaction Initiation and Measurement:

• Initiate the reaction by adding the substrate, isovaleryl-CoA.

• Monitor the decrease in absorbance of the electron acceptor at a specific wavelength (e.g., 600 nm for DCPIP) over time using a spectrophotometer.

3. Calculation:

• Calculate the enzyme activity based on the rate of absorbance change and the molar extinction coefficient of the electron acceptor.

Protocol: Enoyl-CoA Hydratase Activity Assay

This assay measures the hydration of an enoyl-CoA substrate.[8][19]

1. Reaction Mixture:

• Prepare a reaction buffer (e.g., Tris-HCl, pH 8.0).

• Add the enzyme source.

2. Reaction Initiation and Measurement:

• Start the reaction by adding the substrate (e.g., crotonyl-CoA).

• Monitor the decrease in absorbance at approximately 263 nm, which corresponds to the disappearance of the double bond in the enoyl-CoA substrate.

3. Calculation:

• Determine the enzyme activity from the rate of absorbance decrease and the molar extinction coefficient of the substrate.

Conclusion

The metabolisms of branched-chain and unsaturated acyl-CoAs, while both ultimately feeding into central energy pathways, are distinct in their origins, enzymatic machinery, and regulatory networks. Branched-chain acyl-CoA metabolism is intricately linked to amino acid homeostasis and is primarily regulated at the level of the BCKDH complex. In contrast, the metabolism of unsaturated acyl-CoAs is an extension of the fatty acid β-oxidation pathway, with its regulation tied to the overall energy status of the cell and the interplay between fatty acid synthesis and degradation. The provided experimental protocols offer a starting point for researchers to quantitatively investigate these important metabolic pathways. Further research to fill the gaps in our knowledge of the kinetic properties of many of the enzymes involved will be crucial for a more complete understanding of these processes in health and disease.

References

• 1. Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of branched-chain alpha-keto acid dehydrogenase kinase expression in rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beta oxidation - Wikipedia [en.wikipedia.org]
• 6. β-Oxidation of Saturated Fatty Acid (Palmitic Acid) | Pharmaguideline [pharmaguideline.com]
• 7. Kinetic and Spectral Properties of Isovaleryl-CoA Dehydrogenase and Interaction with Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Regulation of branched-chain alpha-ketoacid dehydrogenase complex by covalent modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. d.lib.msu.edu [d.lib.msu.edu]
• 11. aocs.org [aocs.org]
• 12. microbenotes.com [microbenotes.com]
• 13. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 16. benchchem.com [benchchem.com]
• 17. Establishment of a practical enzymatic assay method for determination of isovaleryl-CoA dehydrogenase activity using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Isovaleryl-CoA dehydrogenase activity in isovaleric acidemia fibroblasts using an improved tritium release assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Activity Assay of ECHA. [bio-protocol.org]

Validation of 16-Methylheptadecanoyl-CoA as a Specific Biomarker for Bacterial Strains: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of 16-Methylheptadecanoyl-CoA as a potential biomarker for the specific identification of bacterial strains. Due to the close metabolic relationship, this guide focuses on the detection and validation of its corresponding fatty acid, 16-methylheptadecanoic acid (iso-C18:0), which serves as a reliable proxy. The presence and relative abundance of this branched-chain fatty acid can be a key differentiator for certain bacterial species, particularly within the Bacillus genus.

This document outlines the comparative fatty acid profiles of selected bacterial strains, details the experimental protocols for their analysis, and presents alternative biomarkers for a comprehensive understanding.

Comparative Analysis of Bacterial Fatty Acid Profiles

The fatty acid composition of a bacterium is a stable and genetically determined trait that can be used for taxonomic classification and identification. Branched-chain fatty acids (BCFAs), such as 16-methylheptadecanoic acid, are particularly significant in Gram-positive bacteria. The following table summarizes the typical fatty acid profiles of four common bacterial species, highlighting the prevalence of BCFAs. The data is compiled from various gas chromatography-mass spectrometry (GC-MS) analyses of fatty acid methyl esters (FAMEs).

Fatty Acid	Bacillus subtilis (%)	Staphylococcus aureus (%)	Escherichia coli (%)	Pseudomonas aeruginosa (%)
Saturated Straight-Chain
14:0 (Myristic)	1-5	1-5	3-8	1-5
16:0 (Palmitic)	5-15	15-30	25-40	25-40
18:0 (Stearic)	<1	1-5	1-5	1-5
Monounsaturated Straight-Chain
16:1 (Palmitoleic)	1-5	<1	20-30	5-15
18:1 (Oleic/Vaccenic)	<1	<1	25-40	30-50
Branched-Chain
iso-14:0	1-5	5-15	<1	<1
iso-15:0	20-35	10-25	<1	<1
anteiso-15:0	30-50	5-15	<1	<1
iso-16:0	1-5	1-5	<1	<1
iso-17:0	5-15	1-5	<1	<1
anteiso-17:0	5-15	1-5	<1	<1
iso-18:0 (16-Methylheptadecanoic)	1-5	<1	<1	<1
Cyclopropane
17:0 cyclo	<1	<1	5-15	1-5
19:0 cyclo	<1	<1	1-5	<1

Note: The presented values are approximate ranges compiled from multiple studies and can vary based on specific growth conditions such as temperature and media composition.

The data clearly indicates that Bacillus subtilis possesses a significantly higher proportion of branched-chain fatty acids, including iso-C18:0, compared to Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. This makes 16-methylheptadecanoic acid a strong candidate for a specific biomarker for Bacillus species.

Experimental Protocols

The standard method for analyzing bacterial fatty acid composition is through the preparation and analysis of Fatty Acid Methyl Esters (FAMEs) by Gas Chromatography-Mass Spectrometry (GC-MS).

Key Experimental Protocol: Fatty Acid Methyl Ester (FAME) Analysis

• Bacterial Culture and Harvest:

  • Grow the bacterial strain of interest on an appropriate solid or in a liquid medium to the late logarithmic or early stationary phase of growth.

  • Harvest the bacterial cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C).

  • Wash the cell pellet twice with sterile phosphate-buffered saline (PBS) or a similar buffer to remove any residual medium components.

• Saponification:

  • Resuspend the washed cell pellet in a strong alkaline solution (e.g., 1.2 M NaOH in 50% aqueous methanol).

  • Heat the suspension in a sealed tube at 100°C for 30 minutes to saponify the cellular lipids, releasing the fatty acids as sodium salts.

• Methylation:

  • Cool the saponified mixture and acidify it with a solution of hydrochloric acid in methanol (B129727) (e.g., 6 M HCl in methanol).

  • Heat the mixture at 80°C for 10 minutes to convert the free fatty acids into their volatile methyl esters (FAMEs).

• Extraction:

  • Rapidly cool the reaction mixture.

  • Extract the FAMEs into an organic solvent, typically a mixture of hexane (B92381) and methyl tert-butyl ether.

  • Vortex the mixture vigorously and then centrifuge to separate the phases.

  • Transfer the upper organic phase containing the FAMEs to a clean vial.

• Aqueous Wash:

  • Wash the organic extract with a dilute NaOH solution to remove any remaining acidic residues.

  • Vortex and centrifuge to separate the phases.

  • Transfer the final organic phase to a new vial for analysis.

• GC-MS Analysis:

  • Inject an aliquot of the FAME extract into a gas chromatograph equipped with a mass spectrometer.

  • The FAMEs are separated based on their boiling points and retention times on the GC column.

  • The mass spectrometer is used to identify the individual FAMEs based on their mass-to-charge ratio and fragmentation patterns.

  • Quantification is achieved by comparing the peak areas of the identified FAMEs to those of known standards.

Alternative Biomarkers for Bacillus subtilis

While 16-methylheptadecanoic acid is a promising biomarker, a multi-faceted approach using a panel of biomarkers can increase the specificity and reliability of bacterial identification. Alternative biomarkers for Bacillus subtilis include:

• Other Branched-Chain Fatty Acids: The high relative abundance of iso-C15:0 and anteiso-C15:0 are also characteristic features of Bacillus species.[1]

• Specific Gene Sequences: DNA-based methods targeting unique genes can provide high specificity. For Bacillus subtilis, genes such as gyrA have been proposed as specific molecular markers.

• Spore-Specific Markers: For endospore-forming bacteria like Bacillus, molecules associated with the spore, such as dipicolinic acid, can be used as biomarkers.

Visualizations

Experimental Workflow

Caption: Workflow for the validation of fatty acid biomarkers.

Biomarker Validation Logic

Caption: Logical framework for validating a bacterial biomarker.

References

• 1. biorxiv.org [biorxiv.org]

Unveiling the Inhibitory Landscape of Acyl-CoA Analogs on Human Lipoxygenases

A comparative analysis of the inhibitory potential of various acyl-Coenzyme A derivatives on human lipoxygenase isozymes reveals a landscape of selective inhibition, with C18 and C16 analogs demonstrating notable potency. While specific comparative data on the inhibitory effects of a series of 16-Methylheptadecanoyl-CoA analogs remains to be elucidated, existing research on structurally related straight-chain and methylated fatty acyl-CoAs provides valuable insights into their potential as modulators of inflammatory pathways regulated by lipoxygenases.

Recent studies have highlighted the role of acyl-CoAs, key intermediates in lipid metabolism, as potential regulators of inflammatory processes through their interaction with human lipoxygenase (LOX) isozymes.[1][2][3] These enzymes, including 5-LOX, 12-LOX, and 15-LOX, are pivotal in the biosynthesis of leukotrienes and lipoxins, potent lipid mediators of inflammation. The inhibitory activity of various acyl-CoA derivatives against these enzymes suggests a potential avenue for therapeutic intervention in inflammatory diseases.

Comparative Inhibitory Effects of Acyl-CoA Analogs

A systematic investigation into the inhibitory effects of a panel of acyl-CoA derivatives has demonstrated that both chain length and the degree of saturation are critical determinants of their inhibitory potency against different human LOX isozymes. Notably, C18 acyl-CoA derivatives were found to be the most potent inhibitors of human 12-lipoxygenase (h12-LOX), reticulocyte 15-LOX-1 (h15-LOX-1), and endothelial 15-LOX-2 (h15-LOX-2), whereas C16 acyl-CoAs exhibited stronger inhibition against human 5-LOX (h5-LOX).[1][2][3]

While direct comparative studies on a series of 16-Methylheptadecanoyl-CoA analogs are not currently available in the literature, one study noted that methylated fatty acids acted as weak inhibitors of lipoxygenases, though specific quantitative data were not provided.[2][4] The inhibitory concentrations (IC50) for a range of C16 and C18 acyl-CoAs are summarized in the table below.

Acyl-Coenzyme A	h12-LOX (µM)	h15-LOX-1 (µM)	h15-LOX-2 (µM)	h5-LOX (µM)
Palmitoyl-CoA (16:0)	>50	>50	>50	3.3 ± 0.3
Palmitoleoyl-CoA (16:1)	>50	>50	>50	2.0 ± 0.4
Stearoyl-CoA (18:0)	>50	4.2 ± 0.6	>50	>50
Oleoyl-CoA (18:1)	32 ± 4	39 ± 2	0.62	>50
Linoleoyl-CoA (18:2)	>50	>50	>50	>50
ɣ-Linolenoyl-CoA (18:3)	>50	>50	>50	>200
Arachidonoyl-CoA (20:4)	>50	>50	>50	-
Docosahexaenoyl-CoA (22:6)	>50	>50	>50	>200

Data sourced from: Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes.[2]

Experimental Methodologies

The determination of the inhibitory effects of acyl-CoA analogs on human lipoxygenase isozymes involves robust enzymatic assays. The following protocols are based on methodologies described in the cited literature.[5]

Lipoxygenase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of acyl-CoA derivatives against h5-LOX, h12-LOX, h15-LOX-1, and h15-LOX-2.

Materials:

• Enzymes: Purified human 5-LOX, 12-LOX, 15-LOX-1, and 15-LOX-2.

• Substrate: Arachidonic acid (AA).

• Inhibitors: Acyl-CoA derivatives.

• Buffers:

  • h12-LOX: 25 mM HEPES buffer (pH 8.00), 0.01% Triton X-100.

  • h15-LOX-1 and h15-LOX-2: 25 mM HEPES buffer (pH 7.5), 0.01% Triton X-100.

  • h5-LOX: 50 mM HEPES buffer (pH 7.5), 100 µM EDTA, 50 mM NaCl, 200 µM ATP.

• Instrumentation: UV-Vis spectrophotometer.

Procedure:

• Prepare reaction mixtures containing the respective buffer, 10 µM arachidonic acid, and varying concentrations of the acyl-CoA inhibitor.

• Initiate the enzymatic reaction by adding the specific lipoxygenase isozyme to the reaction mixture.

• Monitor the formation of the hydroperoxy fatty acid product by measuring the increase in absorbance at 234 nm over time using a UV-Vis spectrophotometer.

• Calculate the initial reaction rates from the linear portion of the absorbance curve.

• Determine the percentage of inhibition for each inhibitor concentration relative to a control reaction without the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Signaling Pathway and Experimental Workflow

The regulation of lipoxygenase activity by acyl-CoAs is a crucial aspect of the inflammatory signaling cascade. Acyl-CoA binding proteins (ACBPs) have been implicated in modulating this process by sequestering lipoxygenases, thereby controlling their access to fatty acid substrates.[6] The interplay between these molecules can be visualized as a signaling pathway.

Caption: Regulation of the Lipoxygenase Inflammatory Pathway.

The experimental workflow for assessing the inhibitory potential of acyl-CoA analogs on lipoxygenase activity follows a structured sequence from inhibitor preparation to data analysis.

Caption: Workflow for Lipoxygenase Inhibition Assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes. [escholarship.org]
• 5. mdpi.com [mdpi.com]
• 6. academic.oup.com [academic.oup.com]

cross-validation of different quantification methods for 16-Methylheptadecanoyl-CoA

For researchers, scientists, and drug development professionals engaged in the study of lipid metabolism and cellular signaling, the accurate quantification of specific lipid molecules is paramount. 16-Methylheptadecanoyl-CoA, a methyl-branched long-chain acyl-CoA, is an important intermediate in various metabolic processes. This guide provides an objective comparison of the primary analytical methods for its quantification, supported by experimental data and detailed protocols.

Comparison of Quantification Methods

The principal methods for the quantification of 16-Methylheptadecanoyl-CoA are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Immunoassays (such as ELISA). Each method offers distinct advantages and disadvantages in terms of sensitivity, specificity, and throughput.

Data Presentation: Quantitative Performance

The following table summarizes the key performance metrics for each method. The data for LC-MS/MS and GC-MS are based on the analysis of long-chain fatty acids, which serve as a proxy for their CoA derivatives, as direct comparative data for 16-Methylheptadecanoyl-CoA is limited.

Performance Parameter	LC-MS/MS	GC-MS	Immunoassay (ELISA)
Linearity (R²)	>0.99	>0.99	Variable
Limit of Detection (LOD)	0.8 - 10.7 nmol/L	0.05 - 1.0 pg on column	~3 pmol
Limit of Quantitation (LOQ)	2.4 - 285.3 nmol/L	9 - 88 ng	Not widely reported
Precision (%RSD)	<10% (intraday), <10% (interday)	<15%	<15-20%
Recovery	83.4 - 112.8%	88.0 - 99.2%	Not widely reported
Derivatization Required	No	Yes	No
Specificity	High	High	Moderate to High
Throughput	High	Lower	High

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantification. Below are representative protocols for the key analytical methods.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered the gold standard for acyl-CoA analysis due to its high sensitivity and specificity, allowing for direct measurement without derivatization.

1. Sample Preparation (Solid-Phase Extraction)

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Load 500 µL of the sample (e.g., cell lysate, tissue homogenate) onto the cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water.

• Elute the 16-Methylheptadecanoyl-CoA with 1 mL of methanol.

• Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 5% B to 95% B over 5-10 minutes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 µL.

3. Tandem Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor for the specific precursor-to-product ion transition for 16-Methylheptadecanoyl-CoA and an internal standard (e.g., Heptadecanoyl-CoA). The characteristic neutral loss of 507 Da (phosphoadenosine diphosphate) is often used for acyl-CoAs.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis of acyl-CoAs requires a derivatization step to convert the non-volatile acyl-CoA into a volatile derivative, typically a fatty acid methyl ester (FAME).

1. Sample Preparation and Derivatization (Hydrolysis and Methylation)

• To the sample, add an appropriate internal standard (e.g., deuterated C17 fatty acid).

• Hydrolyze the acyl-CoA to release the free fatty acid by adding a strong base (e.g., 1N KOH in methanol) and heating.

• Acidify the solution with HCl.

• Extract the free fatty acid with an organic solvent (e.g., hexane).

• Evaporate the solvent.

• Derivatize the fatty acid to its methyl ester by adding a methylation agent (e.g., methanolic HCl or BF3-methanol) and heating.

• Extract the resulting FAMEs with hexane (B92381) for GC-MS analysis.

2. Gas Chromatography

• Injection: 1 µL, splitless mode at 250°C.

• Column: A suitable capillary column for FAME analysis (e.g., DB-23, DB-225).

• Oven Temperature Program: Start at a low temperature (e.g., 80°C), ramp up to a higher temperature (e.g., 220-250°C) to elute the FAMEs.

• Carrier Gas: Helium at a constant flow rate.

3. Mass Spectrometry

• Ionization Mode: Electron Ionization (EI).

• Analysis Mode: Scan mode for identification or Selected Ion Monitoring (SIM) for targeted quantification.

Immunoassay (ELISA)

While no specific commercial ELISA kit for 16-Methylheptadecanoyl-CoA was identified, the development of antibodies against long-chain acyl-CoAs suggests that a competitive ELISA could be a viable method.[2] The general protocol would be as follows:

1. Plate Coating: A microtiter plate is coated with a known amount of 16-Methylheptadecanoyl-CoA antigen. 2. Sample and Antibody Incubation: The sample (containing an unknown amount of 16-Methylheptadecanoyl-CoA) and a specific primary antibody are added to the wells. The free analyte in the sample competes with the coated antigen for antibody binding. 3. Secondary Antibody and Substrate: A secondary antibody conjugated to an enzyme (e.g., HRP) is added, which binds to the primary antibody. A chromogenic or fluorogenic substrate is then added. 4. Detection: The signal produced is inversely proportional to the amount of 16-Methylheptadecanoyl-CoA in the sample. A standard curve is generated using known concentrations of the analyte to quantify the sample.

Mandatory Visualizations

Experimental Workflow Comparison

Caption: Comparative experimental workflows for the quantification of 16-Methylheptadecanoyl-CoA.

Signaling Pathway Involvement

Long-chain acyl-CoAs, including branched-chain variants, are not only metabolic intermediates but also act as signaling molecules that can modulate the activity of various cellular proteins.

Caption: General signaling roles of long-chain acyl-CoAs in cellular processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Monomethyl branched-chain fatty acids: Health effects and biological mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

A Functional Comparison of 16-Methylheptadecanoyl-CoA and Other Mycolic Acid Precursors

For Researchers, Scientists, and Drug Development Professionals

Mycolic acids are exceptionally long, α-alkyl, β-hydroxy fatty acids that are signature components of the cell wall of Mycobacterium tuberculosis and related species. They are crucial for the structural integrity, impermeability, and virulence of these bacteria, making their biosynthetic pathway an attractive target for novel anti-tuberculosis drugs. The intricate structure of mycolic acids arises from the condensation of two fatty acid chains: a shorter α-branch and a very long meromycolate chain. The biosynthesis of these chains is initiated from various precursor molecules. This guide provides a functional comparison of known mycolic acid precursors with a specific focus on the potential role of the branched-chain fatty acid, 16-methylheptadecanoyl-CoA.

Mycolic Acid Biosynthesis: A Two-System Process

The synthesis of mycolic acids is a complex process involving two distinct fatty acid synthase (FAS) systems:

• FAS-I: A multifunctional enzyme responsible for the de novo synthesis of fatty acids. In mycobacteria, FAS-I produces a bimodal distribution of acyl-CoA molecules: C16-C18 and C24-C26 straight-chain acyl-CoAs.

• FAS-II: A multi-enzyme complex that elongates the C16-C18 acyl-CoA primers from FAS-I to generate the long meromycolate chain.

The C24-C26 acyl-CoA produced by FAS-I serves as the α-branch, which is condensed with the fully elongated meromycolate chain to form the final mycolic acid.

Established Mycolic Acid Precursors

The primary and well-characterized precursors for mycolic acid biosynthesis are straight-chain fatty acyl-CoAs produced by the FAS-I system.

Precursor Molecule	Originating System	Role in Mycolic Acid Synthesis	Chain Length (Carbons)	Structure
Palmitoyl-CoA	FAS-I	Primer for FAS-II elongation to form the meromycolate chain	16	Straight-chain, saturated
Stearoyl-CoA	FAS-I	Primer for FAS-II elongation to form the meromycolate chain	18	Straight-chain, saturated
Hexacosanoyl-CoA	FAS-I	Provides the α-branch for condensation with the meromycolate chain	26	Straight-chain, saturated

The Potential Role of 16-Methylheptadecanoyl-CoA: A Branched-Chain Precursor

While straight-chain fatty acids are the established precursors, the mycobacterial cell wall is also known to contain a variety of multi-methyl-branched fatty acids.[1] The incorporation of branched-chain precursors, such as 16-methylheptadecanoyl-CoA, into mycolic acids is a plausible but less-studied phenomenon.

Hypothetical Incorporation Pathway:

16-methylheptadecanoyl-CoA, a C18 branched-chain fatty acid, could potentially serve as an alternative primer for the FAS-II system, analogous to palmitoyl-CoA and stearoyl-CoA. The enzymes of the FAS-II complex, particularly the β-ketoacyl-ACP synthases (KasA and KasB) that initiate the elongation cycles, would need to exhibit substrate flexibility to accommodate a branched-chain primer. While studies have shown that mycobacterial FAS-II enzymes have a preference for long-chain acyl-CoAs, their specificity for branched-chain substrates has not been extensively characterized.

Potential Functional Implications:

The incorporation of a branched-chain precursor like 16-methylheptadecanoyl-CoA into the meromycolate chain would introduce a methyl branch near the α-carbon of the final mycolic acid. This structural alteration could have significant functional consequences for the mycobacterial cell wall:

• Cell Wall Fluidity and Permeability: The presence of a methyl branch could disrupt the tight packing of mycolic acids in the cell wall, potentially increasing its fluidity and permeability.[2] This could, in turn, affect the bacterium's resistance to certain antibiotics and environmental stresses.

• Virulence: The fine structure of mycolic acids is known to be critical for the virulence of M. tuberculosis.[1][3] Alterations in mycolic acid composition due to the incorporation of branched-chain precursors could impact host-pathogen interactions and attenuate virulence.

• Growth and Morphology: Changes in cell wall architecture can affect bacterial growth rates and colony morphology.

Experimental Protocols for Comparative Analysis

To experimentally validate the incorporation and functional effects of 16-methylheptadecanoyl-CoA, the following protocols can be employed:

Protocol 1: In Vivo Isotopic Labeling and Mycolic Acid Analysis

This protocol aims to determine if 16-methylheptadecanoyl-CoA is incorporated into mycolic acids in live mycobacterial cultures.

Methodology:

• Culture Preparation: Grow Mycobacterium smegmatis (a non-pathogenic model organism) or Mycobacterium tuberculosis in a suitable liquid medium.

• Precursor Supplementation: Supplement the culture medium with isotopically labeled 16-methylheptadecanoyl-CoA (e.g., ¹³C or ¹⁴C labeled) and, in parallel cultures, with labeled straight-chain precursors (e.g., ¹³C-palmitic acid) as a positive control.

• Cell Harvesting and Lipid Extraction: After a period of growth, harvest the bacterial cells by centrifugation. Extract the total lipids from the cell pellet using a mixture of chloroform (B151607) and methanol.

• Mycolic Acid Methyl Ester (MAME) Preparation: Saponify the extracted lipids to release the mycolic acids. Convert the mycolic acids to their methyl esters (MAMEs) by treatment with a methylating agent (e.g., iodomethane).

• Analysis by Mass Spectrometry (MS): Analyze the MAMEs by gas chromatography-mass spectrometry (GC-MS) or matrix-assisted laser desorption/ionization-time of flight mass spectrometry (MALDI-TOF MS).

  • GC-MS: Will separate the MAMEs based on their volatility and provide mass spectra for identification. The presence of labeled 16-methylheptadecanoyl-CoA-derived MAMEs can be confirmed by the characteristic mass shift.

  • MALDI-TOF MS: Provides a rapid profile of the MAMEs and can be used to quantify the relative abundance of different mycolic acid species.

Protocol 2: In Vitro Reconstitution of the FAS-II System

This protocol allows for the direct assessment of the substrate specificity of the FAS-II enzymes for branched-chain primers.

Methodology:

• Enzyme Purification: Purify the key enzymes of the FAS-II system (e.g., KasA, KasB, MabA, InhA, and HadAB/BC) from E. coli expression systems.

• In Vitro Elongation Assay: Set up in vitro reactions containing the purified FAS-II enzymes, acyl carrier protein (AcpM), malonyl-CoA, and a specific acyl-CoA primer (16-methylheptadecanoyl-CoA or a straight-chain control). Include a radiolabeled substrate (e.g., [¹⁴C]malonyl-CoA) to monitor elongation.

• Product Analysis: After the reaction, extract the fatty acid products and analyze them by thin-layer chromatography (TLC) and autoradiography to visualize and quantify the elongated products.

Protocol 3: Analysis of Cell Wall Properties and Virulence

This protocol assesses the functional consequences of incorporating 16-methylheptadecanoyl-CoA into mycolic acids.

Methodology:

• Culturing with Precursors: Grow mycobacteria in the presence of 16-methylheptadecanoyl-CoA or straight-chain fatty acids.

• Permeability Assays: Measure the permeability of the cell wall to various compounds, such as hydrophilic and hydrophobic antibiotics, using established assays (e.g., ethidium (B1194527) bromide uptake assay).

• Virulence Assays (for pathogenic species): Infect macrophage cell lines or animal models with mycobacteria grown in the presence of the different precursors. Monitor the intracellular survival and replication of the bacteria and the host immune response.

Visualizing the Pathways and Workflows

To better understand the processes involved, the following diagrams illustrate the mycolic acid biosynthesis pathway and a proposed experimental workflow.

Caption: Mycolic Acid Biosynthesis Pathway.

Caption: Proposed Experimental Workflow.

Conclusion

While the direct incorporation and functional consequences of 16-methylheptadecanoyl-CoA as a mycolic acid precursor have not been extensively documented, the existing knowledge of mycolic acid biosynthesis provides a strong framework for its investigation. The substrate flexibility of the FAS-II enzyme system suggests that the incorporation of branched-chain primers is plausible. The experimental protocols outlined in this guide provide a clear path for researchers to explore this intriguing possibility. A deeper understanding of the range of mycolic acid precursors and their impact on the mycobacterial cell wall will be invaluable for the development of novel therapeutics targeting this essential pathway. Future research in this area could reveal new insights into the adaptability of mycobacteria and uncover novel vulnerabilities to be exploited in the fight against tuberculosis.

References

• 1. The effect of oxygenated mycolic acid composition on cell wall function and macrophage growth in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The changes in mycolic acid structures caused by hadC mutation have a dramatic effect on the virulence of Mycobacterium tuberculosis - Research - Institut Pasteur [research.pasteur.fr]

The Pivotal Role of 16-Methylheptadecanoyl-CoA in Bacterial Virulence: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate molecular mechanisms that underpin bacterial virulence is paramount. This guide provides a comprehensive comparison of bacterial virulence in the presence and absence of a key metabolite, 16-Methylheptadecanoyl-CoA, the precursor to the anteiso-C17:0 branched-chain fatty acid. By examining experimental data from studies on prominent bacterial pathogens, we illuminate the critical role of this molecule in membrane integrity, stress adaptation, and the expression of virulence factors, highlighting its potential as a novel antimicrobial target.

Abstract

Branched-chain fatty acids (BCFAs) are integral components of the cell membrane in many Gram-positive bacteria, influencing membrane fluidity and permeability. 16-Methylheptadecanoyl-CoA is a vital precursor for the synthesis of anteiso-C17:0, a major type of BCFA. This guide synthesizes experimental findings to validate the role of 16-Methylheptadecanoyl-CoA in the virulence of pathogenic bacteria, primarily focusing on Listeria monocytogenes and Staphylococcus aureus. Through a comparative analysis of wild-type strains and mutants deficient in BCFA synthesis, we demonstrate that the absence of 16-Methylheptadecanoyl-CoA and its downstream products leads to attenuated virulence, characterized by reduced intracellular survival, decreased production of key toxins, and diminished overall fitness in host environments.

Comparative Analysis of Virulence

The synthesis of BCFAs, including anteiso-C17:0, is a crucial physiological process for several bacterial pathogens. Disruption of this pathway, often through the genetic knockout of the branched-chain α-keto acid dehydrogenase (BKD) complex which is responsible for producing the precursors for BCFA synthesis, provides a powerful model to study the role of these fatty acids in virulence.

Impact on Listeria monocytogenes Virulence

Listeria monocytogenes, a facultative intracellular pathogen, relies heavily on BCFAs for its pathogenesis. The cell membrane of L. monocytogenes is composed of over 95% BCFAs, with anteiso-C15:0 and anteiso-C17:0 being the most abundant.

Virulence Parameter	Wild-Type L. monocytogenes	BCFA-Deficient Mutant (Δbkd)	Reference
Intracellular Growth in Macrophages	Robust intracellular replication	Significantly impaired intracellular growth	[1](--INVALID-LINK--)
Plaque Formation in Fibroblasts	Efficient cell-to-cell spread and large plaque formation	Markedly reduced plaque size, indicating defective spread	[1](--INVALID-LINK--)
Listeriolysin O (LLO) Production	Normal production of the essential pore-forming toxin	Reduced LLO production, leading to impaired escape from the phagosome	[1](--INVALID-LINK--)
In Vivo Survival (Murine Model)	High bacterial loads in spleen and liver post-infection	Highly attenuated, with significantly lower bacterial burdens in organs	[1](2--INVALID-LINK--

Influence on Staphylococcus aureus Virulence

In Staphylococcus aureus, BCFAs are essential for maintaining membrane fluidity and play a crucial role in the bacterium's ability to cause disease.

Virulence Parameter	Wild-Type S. aureus	BCFA-Deficient Mutant (ΔlpdA)	Reference
Membrane Fluidity	Optimal membrane fluidity	Decreased membrane fluidity, leading to increased rigidity	[3](--INVALID-LINK--)
Growth at Physiological Temperatures	Normal growth at 37°C	Slower growth rates	[3](--INVALID-LINK--)
In Vivo Survival (Murine Skin Infection Model)	Persistent infection and abscess formation	Poor in vivo survival and reduced abscess formation	[3](--INVALID-LINK--)
Regulation of Virulence Factors (SaeRS TCS)	Normal activation of the SaeRS two-component system	Reduced activation of SaeS and decreased toxin production	[4](--INVALID-LINK--)

Signaling Pathways and Experimental Workflows

The synthesis of 16-Methylheptadecanoyl-CoA is intricately linked to the metabolism of branched-chain amino acids and directly impacts the composition of the bacterial cell membrane. This, in turn, influences the function of membrane-associated proteins, including sensor kinases of two-component systems that regulate virulence gene expression.

References

• 1. benchchem.com [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 16-Methylheptadecanoyl-CoA

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of specialized biochemicals like 16-Methylheptadecanoyl-CoA is a critical component of laboratory safety and operational integrity. This guide provides essential, immediate safety and logistical information, including a comprehensive operational and disposal plan for 16-Methylheptadecanoyl-CoA, adhering to best practices for laboratory chemical handling.

Chemical and Physical Properties

Property	Data	Source
Molecular Formula	C39H70N7O17P3S	MedChemExpress
Molecular Weight	1034.00 g/mol	MedChemExpress
Appearance	Likely a solid	General knowledge of similar compounds
Stability	Susceptible to hydrolysis and oxidation	General knowledge of long-chain acyl-CoAs

Pre-Disposal and Handling Protocols

Given the inherent instability of long-chain acyl-CoA esters, proper handling is crucial to minimize degradation and ensure the safety of laboratory personnel.

Handling Recommendations:

• Work Environment: Handle the compound in a clean, designated area, preferably on ice, to minimize thermal degradation.

• Atmosphere: For unsaturated long-chain acyl-CoAs, handling under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent oxidation.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Solvents: Use high-purity solvents for any preparations to avoid introducing contaminants that could accelerate degradation.

• Cross-Contamination: Employ clean, dedicated glassware and equipment to prevent cross-contamination.

Step-by-Step Disposal Procedure

The disposal of 16-Methylheptadecanoyl-CoA, as with most laboratory biochemicals, must comply with local, state, and federal regulations. The following procedure provides a general framework for proper disposal.

• Consult Institutional Guidelines: Before initiating disposal, review your institution's specific chemical hygiene plan and waste disposal protocols. These documents will provide detailed instructions that are compliant with local regulations.

• Segregation of Waste:

  • Do not mix 16-Methylheptadecanoyl-CoA with other waste streams unless explicitly permitted by your institution's guidelines.

  • Collect solid waste in a separate, clearly labeled container.

  • Liquid waste (if dissolved in a solvent) should be collected in a compatible, labeled waste container.

• Container Labeling:

  • Use a hazardous waste tag or label provided by your institution's Environmental Health and Safety (EHS) department.

  • Clearly write the full chemical name: "16-Methylheptadecanoyl-CoA."

  • Indicate the quantity of the waste.

  • Include the date of disposal.

• Storage of Waste:

  • Store the waste container in a designated satellite accumulation area.

  • Ensure the container is sealed tightly to prevent leaks or spills.

• Arrange for Pickup:

  • Contact your institution's EHS or hazardous waste management department to schedule a pickup for the waste.

  • Do not attempt to dispose of the chemical waste through standard trash or down the drain.

Waste Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 16-Methylheptadecanoyl-CoA.

Proper Disposal Workflow for 16-Methylheptadecanoyl-CoA

Disclaimer: The information provided in this document is intended as a general guide for safe handling and disposal. It is not a substitute for a formal Safety Data Sheet (SDS) and should be used in conjunction with your institution's specific policies and procedures. Always prioritize compliance with all applicable regulations.

Essential Safety and Logistics for Handling 16-Methylheptadecanoyl-CoA

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety. This includes, but is not limited to, the following:

• Eye and Face Protection: Wear safety glasses with side shields or goggles. A face shield may be necessary when there is a risk of splashing.

• Skin Protection: A lab coat or chemical-resistant apron should be worn. Full-body protective clothing may be required for larger quantities or in the event of a spill.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always inspect gloves for tears or punctures before use and change them frequently.

• Respiratory Protection: While not typically required for small quantities in a well-ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of aerosolization or if working in a poorly ventilated space.

Operational Plan: Handling and Storage

Long-chain acyl-CoAs like 16-Methylheptadecanoyl-CoA are susceptible to degradation through hydrolysis and oxidation. Strict adherence to proper handling and storage protocols is necessary to maintain the integrity of the compound.

Receiving and Inspection: Upon receiving the compound, visually inspect the container for any damage or leaks. The product should be stored under the conditions recommended by the supplier, typically in a freezer at -20°C or -80°C.

Solution Preparation:

• Work Environment: Prepare solutions in a clean, designated area, such as a chemical fume hood or a laminar flow hood, to minimize contamination.

• Temperature: Keep the compound and all solutions on ice throughout the handling process to minimize thermal degradation.

• Solvents: Use high-purity, deoxygenated solvents. For aqueous solutions, use a slightly acidic buffer (pH 4-6) to reduce the rate of hydrolysis.

• Dissolution: To dissolve the powdered compound, add the appropriate solvent and gently swirl or vortex. Brief sonication in a water bath can aid dissolution. Avoid vigorous shaking, which can increase the risk of oxidation.

• Inert Atmosphere: For optimal stability, especially for long-term storage of solutions, flush the headspace of the vial with an inert gas like argon or nitrogen before sealing.

Storage of Solutions:

• Short-term: Store solutions at -20°C.

• Long-term: For extended storage, aliquot solutions into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C.

Quantitative Data Summary:

Parameter	Recommended Condition	Rationale
Storage Temperature (Solid)	-20°C to -80°C	Minimizes chemical degradation.
Storage Temperature (Solution)	-80°C (long-term), -20°C (short-term)	Prevents degradation from repeated freeze-thaw cycles.
Solution pH	4.0 - 6.0	Reduces the rate of thioester bond hydrolysis.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the acyl chain.

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and unused solutions, should be treated as chemical waste.

• Segregation: Collect all 16-Methylheptadecanoyl-CoA waste in a designated, labeled, and sealed container. Do not mix with other waste streams unless compatible.

• Disposal: Dispose of the chemical waste through your institution's hazardous waste management program, following all local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the standard operational workflow for handling 16-Methylheptadecanoyl-CoA.

Caption: Operational workflow for 16-Methylheptadecanoyl-CoA.